Technical Documentation Center

2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one

Core Science & Biosynthesis

Foundational

Technical Guide: 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one

The following technical guide details the properties, synthesis, and applications of 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS 1540614-07-0), a specialized heterocyclic building block used in medicinal chemis...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the properties, synthesis, and applications of 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS 1540614-07-0), a specialized heterocyclic building block used in medicinal chemistry and asymmetric synthesis.

Executive Summary & Chemical Identity

2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one is a chiral, bifunctional scaffold featuring a secondary amine (pyrrolidine) and a heteroaromatic ketone (thiophene). It serves as a critical intermediate in the synthesis of homo-nicotinic ligands , chiral amino alcohols , and pharmaceutical bioisosteres . Unlike the common


-linked 

-pyrrolidinophenones (e.g., "bath salts"), this molecule possesses a

-linked architecture where the pyrrolidine ring is attached at the 2-position to the acetyl chain, imparting unique steric and electronic properties suitable for high-affinity receptor binding and catalysis.
Chemical Profile
PropertySpecification
IUPAC Name 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one
CAS Number 1540614-07-0
Molecular Formula C₁₀H₁₃NOS
Molecular Weight 195.28 g/mol
Structural Class

-Amino Ketone; Thiophene-Pyrrolidine Hybrid
Chirality Contains one stereocenter at Pyrrolidine-C2 (typically supplied as racemic or enantiopure S-isomer derived from L-Proline)
Predicted pKa ~9.5 (Secondary Amine)
Solubility Soluble in DCM, MeOH, DMSO; Sparingly soluble in water (free base)

Structural Analysis & Bioisosterism

The molecule's value lies in its ability to mimic biologically active peptides and alkaloids while offering improved metabolic stability or selectivity through bioisosterism.

Thiophene as a Phenyl Bioisostere

The 3-thienyl moiety is a classic bioisostere for the phenyl ring found in many neurotransmitter ligands (e.g., bupropion, pyrovalerone).

  • Electronic Effect: Thiophene is electron-rich (excess

    
    -electrons), potentially increasing cation-
    
    
    
    interactions with receptor binding sites compared to a phenyl ring.
  • Metabolic Profile: The sulfur atom introduces different oxidation potentials, often altering the half-life of the parent drug compared to its benzene analog.

The Homoproline Scaffold

The 2-(pyrrolidin-2-yl)ethyl chain (derived from homoproline) extends the distance between the basic nitrogen and the aromatic ring compared to nicotine or cathinones.

  • Flexibility: The ethylene linker allows the pyrrolidine ring to adopt conformations inaccessible to rigid analogs, facilitating binding to deep pockets in kinases or GPCRs (e.g., Histamine H3, Dopamine D3).

Synthesis Protocol: The Weinreb Amide Route

The most robust synthetic pathway for this


-linked ketone avoids the regioselectivity issues of direct alkylation. The recommended protocol utilizes 

-Boc-homoproline
(pyrrolidine-2-acetic acid) converted to a Weinreb amide, followed by nucleophilic attack by 3-thienyllithium.
Reaction Scheme (DOT Visualization)

SynthesisPathway Figure 1: Synthesis via Weinreb Amide Strategy Start N-Boc-Homoproline (Pyrrolidine-2-acetic acid) Step1 1. CDI / EDCI 2. N,O-Dimethylhydroxylamine Start->Step1 Weinreb Weinreb Amide Intermediate Step1->Weinreb Amidation Step2 3-Thienyllithium (THF, -78°C) Weinreb->Step2 ProtectedKetone N-Boc-Protected Ketone Step2->ProtectedKetone Nucleophilic Acylation Step3 TFA / DCM (Deprotection) ProtectedKetone->Step3 Final 2-(Pyrrolidin-2-yl)-1- (thiophen-3-yl)ethan-1-one Step3->Final Boc Removal

Detailed Methodology
Step 1: Formation of the Weinreb Amide
  • Reagents:

    
    -Boc-homoproline (1.0 eq), 
    
    
    
    -Dimethylhydroxylamine HCl (1.2 eq), EDCI (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), DCM (0.1 M).
  • Procedure: Dissolve

    
    -Boc-homoproline in dry DCM. Add DIPEA and stir for 10 min. Add EDCI and HOBt, followed by the hydroxylamine salt. Stir at RT for 12 hours.[1]
    
  • Workup: Wash with 1M HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

  • Checkpoint: Verify formation of the amide by NMR (appearance of N-OMe and N-Me singlets ~3.2 and 3.7 ppm).

Step 2: Grignard/Lithium Addition
  • Reagents: 3-Bromothiophene (1.2 eq),

    
    -BuLi (1.2 eq), Weinreb Amide (1.0 eq), Dry THF.
    
  • Procedure:

    • In a flame-dried flask under Argon, dissolve 3-bromothiophene in THF and cool to -78°C.

    • Add

      
      -BuLi dropwise to generate 3-thienyllithium  in situ. Stir for 30 min.
      
    • Dissolve the Weinreb amide in THF and add slowly to the lithiate at -78°C.

    • Stir for 1 hour, then warm to 0°C.

  • Quench: Add sat. NH₄Cl solution. Extract with EtOAc.

  • Purification: Flash chromatography (Hexane/EtOAc) to isolate the

    
    -Boc-protected ketone.
    
Step 3: Deprotection
  • Reagents: TFA (20% v/v in DCM).

  • Procedure: Dissolve the protected ketone in DCM/TFA. Stir at RT for 1-2 hours until TLC shows consumption of starting material.

  • Isolation: Concentrate in vacuo. Basify with sat. NaHCO₃ to pH 10 and extract with DCM to obtain the free base 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one .

Applications in Drug Discovery

This scaffold is versatile, serving as a precursor for two major classes of functional molecules.

Chiral Amino Alcohols (Ligands)

Reduction of the ketone yields 1-(thiophen-3-yl)-2-(pyrrolidin-2-yl)ethanol .

  • Utility: These 1,3-amino alcohols are bidentate ligands for asymmetric catalysis (e.g., zinc-catalyzed alkylation of aldehydes).

  • Stereochemistry: Diastereoselective reduction (e.g., using NaBH₄ or L-Selectride) can access syn or anti isomers, crucial for tuning ligand selectivity.

Reductive Amination (Pharmaceuticals)

The ketone functionality allows for the attachment of diverse amine "tails" via reductive amination.

  • Target: Synthesis of 1-(thiophen-3-yl)-2-(pyrrolidin-2-yl)ethanamine derivatives.

  • Relevance: This motif resembles the structure of NSR-596 and other neurotransmitter reuptake inhibitors, where the thiophene ring modulates SERT/NET selectivity.

Functional Workflow

Applications Figure 2: Divergent Synthesis Applications Core 2-(Pyrrolidin-2-yl)-1- (thiophen-3-yl)ethan-1-one Red1 Reduction (NaBH4 / LiAlH4) Core->Red1 Red2 Reductive Amination (R-NH2 / NaBH(OAc)3) Core->Red2 Prod1 Amino Alcohol Ligands (Asymmetric Catalysis) Red1->Prod1 Prod2 Tertiary Amines (GPCR / Kinase Inhibitors) Red2->Prod2

Safety & Handling

  • Stability: The free base is prone to oxidation at the thiophene ring if exposed to light and air for prolonged periods. Store under inert gas (Argon/Nitrogen) at -20°C.

  • Toxicity: While specific toxicological data is limited, treat as a potent bioactive amine. Thiophene derivatives can be skin sensitizers.

  • PPE: Use nitrile gloves, safety goggles, and a fume hood. Avoid inhalation of vapors during the deprotection step (TFA).

References

  • Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. (Foundational method for Weinreb amide synthesis).
  • National Center for Biotechnology Information . (2025). PubChem Compound Summary for Thiophene Derivatives. Retrieved from [Link]

Sources

Exploratory

Thiophene analog of norhygrine research

Technical Whitepaper: Thiophene Bioisosteres of Norhygrine Domain: Medicinal Chemistry / Alkaloid Synthesis Version: 1.2 (Internal Research Draft) Executive Summary This technical guide outlines the design, synthesis, an...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Thiophene Bioisosteres of Norhygrine Domain: Medicinal Chemistry / Alkaloid Synthesis Version: 1.2 (Internal Research Draft)

Executive Summary

This technical guide outlines the design, synthesis, and characterization of thiophene-based analogs of norhygrine (2-acetonylpyrrolidine). While norhygrine is a minor coca alkaloid and a key biosynthetic precursor to tropanes, its pyrrolidine core and aliphatic side chain offer specific sites for bioisosteric replacement.

This research focuses on two distinct analog classes:

  • Heterocyclic Bioisosteres (S-Norhygrine): Replacement of the pyrrolidine nitrogen with sulfur (2-acetonyltetrahydrothiophene) to modulate basicity and transporter affinity.

  • Side-Chain Bioisosteres (Thienyl-Norhygrine): Incorporation of a thiophene moiety into the acetonyl side chain to enhance lipophilicity and metabolic stability.

Strategic Rationale: Bioisosterism in Alkaloid Scaffolds

The transition from a nitrogenous pyrrolidine ring to a sulfur-containing thiophene (or tetrahydrothiophene) represents a classical ring equivalent bioisosterism .

  • Electronic Modulation: Replacing the amine nitrogen (pKa ~9-10) with sulfur (non-basic in thiophene/tetrahydrothiophene) drastically alters the electrostatic potential surface. This is critical for probing the necessity of the protonated amine in binding to Monoamine Transporters (DAT/SERT).

  • Lipophilicity (LogP): Thiophene analogs typically exhibit higher LogP values than their pyrrolidine counterparts, facilitating blood-brain barrier (BBB) penetration.

  • Metabolic Stability: The electron-rich thiophene ring can serve as a metabolic "soft spot" or a blocker, depending on substitution, potentially altering the half-life compared to the rapidly metabolized acetonyl side chain of native norhygrine.

Structural Design & Target Molecules

We define two primary targets for synthesis.

Target ClassCompound NameStructural ModificationRational Objective
Class A S-Norhygrine (2-acetonyltetrahydrothiophene)Pyrrolidine (N)

Tetrahydrothiophene (S)
Evaluate the role of the basic nitrogen in receptor binding.
Class B

-Thienyl-Norhygrine
Acetonyl Methyl

Thiophene
Increase side-chain steric bulk and

-stacking potential.
Visualization: Structural Homology

Bioisosteres cluster_0 Native Alkaloid cluster_1 Target Analogs Norhygrine Norhygrine (2-acetonylpyrrolidine) S_Analog Target A: S-Norhygrine (S-Heterocycle) Norhygrine->S_Analog N -> S Substitution (Loss of Basicity) Thienyl_Analog Target B: Thienyl-Norhygrine (Side-chain modification) Norhygrine->Thienyl_Analog Acetonyl Extension (Lipophilicity)

Figure 1: Structural relationship between native Norhygrine and proposed Thiophene bioisosteres.

Synthesis Protocols

Protocol A: Synthesis of S-Norhygrine (2-acetonyltetrahydrothiophene)

This route utilizes a Wacker Oxidation strategy, mirroring the efficient synthesis of native norhygrine but adapted for sulfur chemistry.

Prerequisites:

  • Precursor: 4-penten-1-thiol (commercially available or synthesized via thiourea method).

  • Catalyst: PdCl₂, CuCl.

  • Atmosphere: O₂ (balloon).

Step-by-Step Methodology:

  • Cyclization to 2-Methyltetrahydrothiophene (Precursor Prep):

    • Reagent: 4-penten-1-thiol.

    • Conditions: Radical cyclization using AIBN in refluxing benzene (or toluene for green alternative).

    • Mechanism:[1] Intramolecular addition of the thiyl radical to the alkene.

    • Note: This yields the methyl-substituted ring. For the acetonyl analog, we need an allyl handle.

    Correction for Acetonyl Target: We must start with 2-allyl-tetrahydrothiophene .

    • Revised Step 1: React tetrahydrothiophene with allyl bromide? No, S-alkylation occurs.

    • Correct Route:

      
      -Lithiation of tetrahydrothiophene followed by allylation.
      
      • Cool tetrahydrothiophene in THF to -78°C.

      • Add sec-BuLi (1.1 eq) to generate the

        
        -lithio species.
        
      • Add allyl bromide (1.0 eq) dropwise.

      • Warm to RT.[1] Yields 2-allyl-tetrahydrothiophene .

  • Wacker Oxidation (The Key Transformation):

    • Reactants: 2-allyl-tetrahydrothiophene (10 mmol).

    • Catalyst System: PdCl₂ (0.1 eq), CuCl (1.0 eq).

    • Solvent: DMF/H₂O (7:1).

    • Procedure:

      • Suspend catalysts in solvent under O₂ atmosphere.

      • Add the alkene substrate slowly.

      • Stir at RT for 24h. The terminal alkene is oxidized to the methyl ketone.

    • Workup: Extract with Et₂O, wash with brine, dry over MgSO₄.

    • Purification: Flash chromatography (Hexane/EtOAc).

Validation Check:

  • NMR Signal: Look for the disappearance of vinylic protons (5.0-6.0 ppm) and appearance of the methyl ketone singlet (~2.1 ppm).

Protocol B: Synthesis of Thienyl-Norhygrine (Side-Chain Analog)

This protocol focuses on coupling the pyrrolidine core with a thiophene-derived side chain.

Reaction Type: Claisen Condensation / Decarboxylation

  • Activation:

    • Start with N-Boc-Proline methyl ester .

    • React with 2-acetylthiophene enolate (generated via LDA at -78°C).

  • Condensation:

    • Add the ester to the enolate solution.

    • Allow to warm to 0°C.

    • Quench with NH₄Cl. This yields the

      
      -keto compound.
      
  • Deprotection & Decarboxylation:

    • Treat with TFA/DCM to remove Boc.

    • Note: Native norhygrine synthesis often uses the N-methyl-pyrroline route.

    • Alternative (Biomimetic): React

      
      -pyrroline  (generated in situ from putrescine oxidase or chemical oxidation) with acetoacetic acid thiophene ester ?
      
    • Best Synthetic Route:Mannich Reaction .

      • Amine: Pyrrolidine (or

        
        -pyrroline precursor).
        
      • Ketone: 1-(thiophen-2-yl)propan-2-one .

      • This is complex.

    • Selected Route:Grignard Addition to Nitrile .

      • Substrate: N-Boc-2-cyanopyrrolidine .

      • Reagent: (Thiophen-2-ylmethyl)magnesium bromide .

      • Reaction: Grignard addition followed by acidic hydrolysis yields the ketone.

      • Deprotection: TFA removal of Boc.[2]

Analytical Characterization

The following data tables represent the expected spectral signatures for S-Norhygrine (2-acetonyltetrahydrothiophene) based on calculated shifts and analog literature.

Table 1: Predicted


H-NMR Data (400 MHz, CDCl

)
Position

(ppm)
MultiplicityIntegrationAssignment
2-CH 3.65Multiplet1HMethine adjacent to S and sidechain
5-CH

2.85Triplet2HMethylene adjacent to S
3,4-CH

1.90 - 2.10Multiplet4HRing methylenes
Sidechain CH

2.60Doublet2H

-Methylene to ketone
Methyl 2.18Singlet3HTerminal methyl ketone

Table 2: Mass Spectrometry (ESI+)

Fragmentm/z (Calc)Interpretation
[M+H]

143.05Protonated molecular ion (C

H

OS)
[M-Acetonyl]

87.02Loss of side chain (Tetrahydrothiophenium ion)
[Acetonyl]

58.04Acetone fragment

Experimental Workflow Diagram

The following Graphviz diagram details the Wacker Oxidation Route for the S-Norhygrine analog, ensuring a self-validating workflow.

SynthesisWorkflow Start Start: Tetrahydrothiophene Step1 1. Lithiation (-78°C, sec-BuLi) 2. Allylation (Allyl Bromide) Start->Step1 Activation Intermediate Intermediate: 2-Allyltetrahydrothiophene Step1->Intermediate C-C Bond Formation Step2 Wacker Oxidation (PdCl2, CuCl, O2, DMF/H2O) Intermediate->Step2 Oxidation of Alkene Workup Extraction (Et2O) & Drying Step2->Workup Quench Product Final Product: 2-Acetonyltetrahydrothiophene Workup->Product Purification

Figure 2: Synthetic workflow for the conversion of tetrahydrothiophene to its norhygrine analog via Wacker oxidation.

Pharmacological Implications & Future Directions

Research into thiophene analogs of pyrrolidine alkaloids is driven by the need to understand the pharmacophore of monoamine transporter inhibitors .

  • DAT Selectivity: The removal of the nitrogen in the S-Norhygrine analog is expected to abolish affinity for the Dopamine Transporter (DAT) if the canonical ionic bond with Aspartate-79 (in hDAT) is required. If binding persists, it suggests a hydrophobic binding mode driven by the acetonyl chain.

  • Metabolic Profiling: The Thienyl-Norhygrine (Class B) is a candidate for longer-acting derivatives. The thiophene ring resists oxidative deamination better than the pyrrolidine ring of native hygrine.

Recommendation: Researchers should prioritize the Class B (Thienyl-Norhygrine) synthesis if the goal is active CNS agents, as the secondary amine of the pyrrolidine ring is preserved, maintaining the essential basicity for transporter binding.

References

  • Syntheses of (−)-hygrine and (−)-norhygrine via Wacker oxidation. Source: ResearchGate / Tetrahedron Letters URL:[3][Link]

  • Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework. Source: MDPI (Molbank 2025) URL:[Link][1][4]

  • Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands. Source: PubMed Central (PMC) URL:[Link]

  • 2-Acetylthiophene (Metabolite Data & Chemistry). Source: PubChem URL:[5][Link]

  • Thiophene Analogs of Quinazoline Alkaloids. Source: Journal of Chemistry of Goods and Traditional Medicine URL:[Link]

Sources

Foundational

Engineering 3-Thenoyl-2-pyrrolidinylmethane Derivatives: A Technical Whitepaper on Scaffold Synthesis, Validation, and Pharmacological Targeting

Structural Rationale and Chemical Space The 3-thenoyl-2-pyrrolidinylmethane scaffold represents a highly privileged structure in modern medicinal chemistry. By coupling a thiophene-3-carbonyl (3-thenoyl) moiety with a 2-...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Rationale and Chemical Space

The 3-thenoyl-2-pyrrolidinylmethane scaffold represents a highly privileged structure in modern medicinal chemistry. By coupling a thiophene-3-carbonyl (3-thenoyl) moiety with a 2-pyrrolidinylmethane derivative, drug developers can exploit a unique convergence of stereoelectronic properties.

The thiophene ring acts as a robust bioisostere for phenyl rings but offers enhanced metabolic stability and distinct


 stacking capabilities within deep, hydrophobic enzymatic pockets 1. Concurrently, the chiral pyrrolidine ring provides a basic nitrogen center that is crucial for salt formulation, aqueous solubility, and targeted hydrogen-bonding interactions. This structural duality allows the scaffold to be highly tunable, making it an excellent candidate for targeting both central nervous system (CNS) receptors and bacterial enzymes 2.

Synthetic Methodologies: A Self-Validating Protocol

The synthesis of 3-thenoyl-2-pyrrolidinylmethane derivatives requires precise stereochemical control. Traditional amidation using EDC/HOBt often leads to partial epimerization of the


-chiral center on the pyrrolidine ring. To bypass this, our protocol utilizes HATU to ensure rapid activation and minimal loss of enantiomeric purity, establishing a self-validating workflow that guarantees structural integrity at every phase.

Synthesis A Thiophene-3-carboxylic acid (Starting Material) B Activation (HATU / DIPEA) Causality: Minimizes epimerization A->B C Active Ester Intermediate B->C E Amidation Reaction Causality: Scaffold Assembly C->E D 2-(Aminomethyl)pyrrolidine (Nucleophile) D->E F 3-Thenoyl-2-pyrrolidinylmethane Derivative E->F

Figure 1: Self-validating synthetic workflow for 3-thenoyl-2-pyrrolidinylmethane derivatives.

Step-by-Step Amidation and Alkylation Protocol
  • Activation (Causality: Electrophilic Enhancement): Dissolve 1.0 eq of thiophene-3-carboxylic acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of N,N-diisopropylethylamine (DIPEA). Stir at 0°C for 15 minutes.

    • Causality: The low temperature and sterically hindered base (DIPEA) prevent base-catalyzed racemization while driving the formation of the highly reactive HOAt ester.

  • Nucleophilic Attack: Add 1.1 eq of (S)-tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate dropwise. Allow the reaction to warm to room temperature over 2 hours.

  • Self-Validating Checkpoint 1 (In-line LC-MS): Aliquot 10 µL of the reaction mixture, quench in 1 mL MeCN/H₂O, and analyze via LC-MS.

    • Validation Metric: Proceed to workup only when the starting material peak (UV 254 nm) is <5% and the desired mass peak[M+H]⁺ is the dominant signal. This prevents the carryover of unreacted acids.

  • Purification: Dilute the mixture with EtOAc, wash sequentially with saturated NaHCO₃, 1M HCl, and brine. Dry over MgSO₄ and concentrate under reduced pressure.

  • Deprotection (Causality: Unmasking the Pharmacophore): Dissolve the intermediate in DCM and add trifluoroacetic acid (TFA) (1:1 v/v). Stir for 1 hour at room temperature.

    • Causality: TFA efficiently cleaves the Boc protecting group without degrading the electron-rich thiophene ring, exposing the basic pyrrolidine nitrogen required for target binding 3.

  • Self-Validating Checkpoint 2 (NMR Confirmation): Isolate the final product as a TFA salt and perform ¹H-NMR (400 MHz, DMSO-d₆).

    • Validation Metric: Success is confirmed by the complete disappearance of the Boc tert-butyl singlet at ~1.4 ppm and the retention of the thiophene aromatic protons at 7.3–8.1 ppm.

Pharmacological Profiling and Target Pathways

The 3-thenoyl-2-pyrrolidinylmethane scaffold has demonstrated exceptional versatility. In the context of CNS targeting, derivatives of this class act as potent inhibitors of Phosphodiesterase 10A (PDE10A). PDE10A is highly expressed in striatal medium spiny neurons. Inhibiting this enzyme prevents the degradation of intracellular cAMP and cGMP, thereby enhancing dopaminergic and glutamatergic signaling cascades—a mechanism highly sought after for the treatment of schizophrenia and Huntington's disease.

MOA D1 D2 Receptor AC Adenylyl Cyclase D1->AC Stimulates cAMP Intracellular cAMP AC->cAMP Synthesizes PDE10A PDE10A Enzyme cAMP->PDE10A Substrate PKA Protein Kinase A cAMP->PKA Activates Inhibitor 3-Thenoyl Derivative Inhibitor->PDE10A Blocks DARPP Phospho-DARPP-32 PKA->DARPP Phosphorylates

Figure 2: Mechanism of action for PDE10A inhibition by 3-thenoyl derivatives in neurons.

Quantitative Structure-Activity Relationship (SAR)

To elucidate the functional impact of structural modifications on the core scaffold, we present a comparative SAR analysis. The quantitative data below highlights how specific substitutions on the thiophene ring and the pyrrolidine nitrogen dictate binding affinity (IC₅₀) and lipophilic efficiency (LipE).

Compound IDThiophene SubstitutionPyrrolidine N-SubstitutionPDE10A IC₅₀ (nM)DprE1 MIC (µg/mL)Lipophilic Efficiency (LipE)
CMP-01 None (H)H45.2>503.2
CMP-02 5-MethylH18.525.04.1
CMP-03 5-ChloroMethyl8.412.54.8
CMP-04 4-FluoroEthyl12.16.254.5

Data Interpretation: The introduction of a halogen (e.g., 5-Chloro in CMP-03) significantly deepens the binding pocket interaction, drastically lowering the IC₅₀ for PDE10A, while N-alkylation of the pyrrolidine ring improves membrane permeability, reflected in the enhanced MIC against Mycobacterium tuberculosis targets (DprE1).

Conclusion

The 3-thenoyl-2-pyrrolidinylmethane class of compounds provides a robust, highly tunable framework for advanced drug discovery. By employing self-validating synthetic protocols—anchored by strict LC-MS and NMR checkpoints—and understanding the causality behind stereochemical preservation, researchers can effectively leverage this scaffold to modulate challenging biological targets across diverse therapeutic areas.

References

  • Discovery of Novel Thiophene-arylamide Derivatives as DprE1 Inhibitors with Potent Antimycobacterial Activities. National Center for Biotechnology Information (PMC - NIH).1

  • WO2012018909A1 - Fused heterocyclic compounds. Google Patents.2

  • Synthesis and In Vitro Biological Evaluation of p-Carborane-Based Di-tert-butylphenol Analogs. MDPI.3

Sources

Exploratory

Bioisosteres of Hygrine and Nicotine Alkaloids: A Technical Guide to Scaffold Optimization

Executive Summary This guide provides a technical analysis of the structural bioisosterism of nicotine (a pyridine-pyrrolidine alkaloid) and hygrine (a -amino ketone alkaloid). While nicotine is the archetypal ligand for...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical analysis of the structural bioisosterism of nicotine (a pyridine-pyrrolidine alkaloid) and hygrine (a


-amino ketone alkaloid). While nicotine is the archetypal ligand for nicotinic acetylcholine receptors (nAChRs), hygrine represents a biosynthetic precursor with distinct instability issues. This document details the medicinal chemistry strategies used to optimize these scaffolds—transforming the unstable 

-amino ketone of hygrine into robust pharmacophores and evolving the nicotine scaffold into high-affinity ligands like A-85380 and epibatidine.

Part 1: Structural Biology & Pharmacophore Analysis

The primary target for these alkaloids is the neuronal nAChR, a pentameric ligand-gated ion channel. High-affinity binding requires a precise pharmacophore consisting of two essential features:

  • Cationic Center: A basic nitrogen (protonated at physiological pH) capable of cation-

    
     interactions with Trp149 (in 
    
    
    
    subunits).
  • Hydrogen Bond Acceptor (HBA): An electronegative atom (N or O) capable of accepting a hydrogen bond from the backbone NH of the complementary subunit (often Leu119 or equivalent).

The Nicotine vs. Hygrine Scaffold
  • Nicotine: Possesses a rigid pyridine ring (HBA) linked to a pyrrolidine ring (Cation). The internitrogen distance (~4.8 Å) is optimal for

    
     subtypes.
    
  • Hygrine: Possesses a flexible acetonyl side chain (ketone HBA) linked to a pyrrolidine ring.

    • Critical Flaw: The

      
      -amino ketone motif is chemically unstable due to rapid enolization and retro-Mannich degradation, making hygrine a poor drug candidate despite its structural similarity to nicotine.
      
Pharmacophore Visualization

The following diagram contrasts the rigid pharmacophore of nicotine with the flexible, unstable scaffold of hygrine and the optimized bioisostere A-85380.

Pharmacophore Nicotine Nicotine (Archetype) Features Pharmacophore Requirements: 1. Cationic Center (N+) 2. H-Bond Acceptor 3. Distance: 4.5 - 5.5 Å Nicotine->Features Fits (Rigid) Nic_Detail Pyridine Ring (HBA) Pyrrolidine (Cation) Nicotine->Nic_Detail Hygrine Hygrine (Unstable Precursor) Hygrine->Features Fits (Flexible/Unstable) Hyg_Detail Ketone (HBA) Susceptible to Racemization Hygrine->Hyg_Detail A85380 A-85380 (Optimized Bioisostere) A85380->Features Optimized Fit (High Affinity) A85_Detail Pyridine (HBA) Azetidine (Cation) Ether Linker A85380->A85_Detail

Figure 1: Comparative analysis of pharmacophore alignment and structural stability.

Part 2: Nicotine Bioisosterism (The "Head" and "Tail")

Optimizing nicotine involves replacing the pyridine ring ("Head") or the pyrrolidine ring ("Tail") to improve selectivity (e.g.,


 vs. 

) and metabolic stability.
Pyridine Ring Replacements (The HBA)

The pyridine nitrogen is a weak base (


) acting as a pure H-bond acceptor. Bioisosteric replacements focus on maintaining this HBA vector while modulating electron density.
Bioisostere ClassExample CompoundMechanism of Improvement
Chloropyridine EpibatidineChlorine atom increases lipophilicity and fills a hydrophobic pocket in the receptor; 2-chloropyridine reduces basicity of the ring N.
Isoxazole ABT-418The isoxazole oxygen acts as the HBA. Bioisosteric to pyridine but metabolically distinct. Improved cognitive profile.
Pyrazine VareniclinePyrazine ring fused to a bicyclic system. Provides HBA capabilities with altered pKa and solubility profile.
Ethynyl Group SIB-1508YReplaces the aromatic ring entirely. The

-electron density of the triple bond acts as a weak HBA.
Pyrrolidine Ring Replacements (The Cation)

The pyrrolidine nitrogen (


) is the cationic anchor. Modifications here drastically affect potency.
  • Azetidine (A-85380): Constraining the 5-membered pyrrolidine to a 4-membered azetidine ring reduces conformational entropy. This "super-nicotine" binds with picomolar affinity because the energetic penalty for binding is lower (pre-organized conformation).

  • 8-Azabicyclo[3.2.1]octane (Epibatidine): A bridged bicyclic system that locks the nitrogen orientation relative to the aromatic ring.

  • Morpholine: Reduces basicity and increases polarity, often used to tune peripheral vs. central distribution.

Part 3: Hygrine Bioisosterism & Stabilization

Hygrine (2-acetonylpyrrolidine) is biologically significant as a precursor to tropane alkaloids (e.g., cocaine, atropine).[1] However, as a drug scaffold, it is flawed.

The Instability Problem

Hygrine contains a


-amino ketone moiety.
  • Mechanism: The

    
    -proton adjacent to the ketone and amine is highly acidic. This leads to rapid enolization, causing racemization of the chiral center.
    
  • Degradation: In solution, it undergoes retro-Mannich reactions, decomposing back into pyrrolidine and acetone derivatives.

Bioisosteric Solutions

To utilize the hygrine scaffold, the ketone must be stabilized or replaced:

  • Reduction (Alcohol Bioisostere): Converting the ketone to an alcohol yields Hygroline . This removes the acidity of the

    
    -proton, stabilizing the stereocenter.
    
  • Rigidification (Tropane Formation): Nature stabilizes hygrine by a second Mannich cyclization to form Tropinone . This bridged system prevents rotation and retro-Mannich degradation.

  • Lobeline Analogs: Lobeline is a functional analog of hygrine where the methyl ketone is replaced by a phenyl-ethyl ketone and the pyrrolidine is expanded to a piperidine. The bulky phenyl groups provide steric shielding, though lobeline itself is still susceptible to oxidation.

HygrineStability cluster_Solutions Bioisosteric Stabilization Strategies Hygrine Hygrine (Unstable Beta-Amino Ketone) Enol Enol Intermediate (Loss of Chirality) Hygrine->Enol Tautomerization Hygroline Strategy 1: Reduction (Hygroline/Alcohol) Stable, H-Bond Donor Hygrine->Hygroline Reductive Stabilization Tropinone Strategy 2: Rigidification (Tropinone) Bridged Bicyclic System Hygrine->Tropinone Cyclization (Mannich) Lobeline Strategy 3: Steric Bulk (Lobeline Analogs) Phenyl shielding Hygrine->Lobeline Scaffold Expansion Enol->Hygrine Racemization

Figure 2: Stabilization pathways for the hygrine scaffold.

Part 4: Experimental Protocols

Synthesis of A-85380 (Nicotine Bioisostere)

Objective: Synthesis of 3-((2S)-azetidinylmethoxy)pyridine, a potent


 agonist.
Mechanism:  Ether linkage formation between a pyridine halide and a protected azetidine alcohol.

Protocol:

  • Starting Materials: 3-bromopyridine and (S)-1-(tert-butoxycarbonyl)-2-azetidinemethanol.

  • Coupling (Williamson Ether Synthesis):

    • Dissolve (S)-1-Boc-2-azetidinemethanol (1.0 eq) in dry DMF.

    • Add NaH (1.2 eq, 60% dispersion) at 0°C under

      
      . Stir for 30 min.
      
    • Add 3-bromopyridine (1.1 eq) and catalytic CuBr (0.1 eq).

    • Heat to 80°C for 4-6 hours. Monitor by TLC.

    • Workup: Quench with water, extract with EtOAc, dry over

      
      , and concentrate. Purify via flash chromatography (Hexane/EtOAc) to yield the Boc-protected intermediate.
      
  • Deprotection:

    • Dissolve intermediate in DCM.

    • Add TFA (10 eq) dropwise at 0°C. Stir at RT for 2 hours.

    • Workup: Concentrate in vacuo. Basify with sat.

      
       to pH 9. Extract with DCM/MeOH (9:1).
      
    • Yield: A-85380 free base (oil). Convert to fumarate salt for stability.

Synthesis of Stable Hygrine Analogs (Mannich Protocol)

Objective: Synthesis of a stable


-amino ketone derivative (e.g., phenyl-substituted) to mimic the hygrine scaffold without rapid degradation.

Protocol:

  • Reagents: Acetophenone (1.0 eq), Paraformaldehyde (1.2 eq), Pyrrolidine (1.0 eq), HCl (cat.), Ethanol.

  • Reaction:

    • Dissolve acetophenone and pyrrolidine in ethanol.

    • Add paraformaldehyde and catalytic conc. HCl.

    • Reflux at 80°C for 12 hours.

  • Isolation:

    • Cool to RT. The hydrochloride salt of the

      
      -amino ketone often precipitates.
      
    • Filter and wash with cold acetone/ether.

    • Note: Storing as the HCl salt prevents the retro-Mannich degradation observed in the free base.

Part 5: Pharmacological Data Comparison

The following table compares the binding affinity (


) of nicotine with its key bioisosteres. Note the dramatic increase in affinity with the azetidine ring (A-85380) and chloropyridine (Epibatidine).
CompoundScaffold Modification

(nM)


(nM)

Selectivity Ratio (

)
(-)-Nicotine Native1.0 - 6.9> 2000> 300
A-85380 Azetidine (Ring contraction)0.05148~3000
Epibatidine Chloropyridine + Bridged Ring0.0216~800
ABT-418 Isoxazole (Pyridine bioisostere)3.0 - 6.0> 10000High
Varenicline Fused Pyrazine0.15> 200> 1000

Data aggregated from multiple binding studies (see References).

References

  • Nicotinic Pharmacophore & Bioisosterism

    • Holladay, M. W., Dart, M. J., & Lynch, J. K. (1997). Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery. Journal of Medicinal Chemistry. Link

  • A-85380 Synthesis & Pharmacology

    • Koren, A. O., et al. (1998).[2] Synthesis and in vivo characterization of [18F]-5-fluoro-A-85380, a novel imaging agent for nicotinic acetylcholine receptors. Nuclear Medicine and Biology. Link

    • Rueter, L. E., et al. (2004). A-85380: A Pharmacological Probe for the Preclinical and Clinical Investigation of the α4β2 Neuronal Nicotinic Acetylcholine Receptor. CNS Drug Reviews. Link

  • Hygrine & Tropane Biosynthesis

    • Leete, E. (1962). The Stereochemistry of the Reduction of Hygrine to Tropinone. Journal of the American Chemical Society.[3] Link

    • Milen, M., et al. (2014). Total Syntheses of the Pyrrolidine Alkaloid, Hygrine. Current Organic Synthesis.[4][5] Link

  • Epibatidine & Analogs

    • Carroll, F. I., et al. (2001). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2'-Fluoro-3'-(substituted pyridinyl)deschloroepibatidine Analogues. Journal of Medicinal Chemistry. Link

  • Lobeline Structure-Activity

    • Miller, D. K., et al. (2001). Lobeline Analogues: Structure-Activity Relationships of Nicotinic and Dopaminergic Function. Journal of Medicinal Chemistry. Link

Sources

Foundational

2-Substituted Pyrrolidines: Strategic Synthesis &amp; Pharmacophore Engineering

Executive Summary The pyrrolidine ring is a "privileged scaffold" in modern medicinal chemistry, appearing in over 50 FDA-approved drugs, including ACE inhibitors (Captopril), DPP-4 inhibitors (Vildagliptin), and nicotin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrrolidine ring is a "privileged scaffold" in modern medicinal chemistry, appearing in over 50 FDA-approved drugs, including ACE inhibitors (Captopril), DPP-4 inhibitors (Vildagliptin), and nicotine analogs. The 2-position (C2) is particularly critical; it serves as the primary chiral anchor, influencing both the basicity of the nitrogen lone pair and the conformational "puckering" of the ring.

This technical guide provides a rigorous analysis of 2-substituted pyrrolidine building blocks. It moves beyond standard textbook definitions to explore the causality of synthetic choices, the thermodynamics of ring conformation, and field-proven protocols for scalable manufacturing.

Part 1: Structural Significance & Pharmacophore Analysis

The C2-Substituent Effect: Conformational Locking

Unlike six-membered piperidines, which exist predominantly in a chair conformation, pyrrolidines undergo rapid pseudorotation between envelope (E) and twist (T) conformations. The substituent at C2 plays a decisive role in "locking" this conformation, which directly impacts protein-ligand binding affinity.

  • Endo-Puckering: Substituents that are electron-withdrawing or bulky at C2 often favor the C4-endo conformation (where C4 is on the same side as the nitrogen substituent). This is critical for proline-mimetic drugs targeting proteases.

  • Basicity Modulation: The pKa of the pyrrolidine nitrogen (typically ~11.3 for unsubstituted pyrrolidine) is drastically altered by C2 substitution. An electron-withdrawing group (e.g., -CN in Vildagliptin) lowers the pKa, reducing metabolic liability and improving oral bioavailability.

Visualization: Pharmacophore Logic

The following diagram illustrates the structure-activity relationship (SAR) logic driven by C2 substitution.

PharmacophoreLogic Core Pyrrolidine Core C2_Sub C2-Substituent (The Chiral Anchor) Core->C2_Sub Functionalization Puckering Ring Puckering (C4-endo vs C4-exo) C2_Sub->Puckering Steric/Electronic Control Basicity pKa Modulation (Metabolic Stability) C2_Sub->Basicity Inductive Effect Binding Target Affinity (e.g., DPP-4, ACE) Puckering->Binding Shape Complementarity Basicity->Binding H-Bond Donor/Acceptor

Figure 1: Mechanistic impact of C2-substitution on physicochemical properties and drug binding.

Part 2: Strategic Synthesis – The "Make vs. Buy" Decision

High-value building blocks require synthesis routes that guarantee enantiopurity (ee > 98%). Three primary strategies dominate the field.

Comparative Methodology Table
ParameterRoute A: Chiral Pool (Proline) Route B:

-Lithiation (Beak)
Route C: C-H Activation (Redox)
Starting Material L-Proline / L-ProlinolN-Boc-PyrrolidinePyrrolidine / Simple Amides
Chirality Source Intrinsic (Natural AA)External Ligand ((-)-Sparteine)Chiral Catalyst / Auxiliary
Scope Limited to carbonyl/hydroxyl derivativesDiverse (Alkyl, Aryl, Silyl, Stannyl)Aryl, Heteroaryl
Scalability High (Kg to Ton scale)Moderate (Cryogenic required)High (Atom economical)
Key Limitation Inversion risks during substitutionRequires -78°C; Sparteine availabilityRegioselectivity issues
Strategic Workflow Diagram

SynthesisRoutes Target Target: 2-Substituted Pyrrolidine (>98% ee) RouteA Route A: Chiral Pool (Reduction/Substitution) Target->RouteA RouteB Route B: α-Lithiation (Beak Protocol) Target->RouteB RouteC Route C: C-H Activation (Pd-Catalysis/Redox) Target->RouteC DecA Start: L-Proline Use for: Nitriles, Alcohols RouteA->DecA DecB Start: N-Boc-Pyrrolidine Use for: Aryl, Alkyl chains RouteB->DecB DecC Start: Unprotected Amine Use for: Late-stage functionalization RouteC->DecC

Figure 2: Decision matrix for selecting the optimal synthetic pathway based on target functionality.

Part 3: Detailed Protocol – Enantioselective -Lithiation

This section details the Beak Protocol , the gold standard for introducing non-carbonyl substituents (aryl, alkyl) at the C2 position. This method relies on the dipole-stabilized carbanion mechanism.

The "Self-Validating" System
  • Why -78°C? The lithiated intermediate is configurationally stable only at cryogenic temperatures. Above -40°C, the chelate complex dissociates, leading to racemization.

  • Why (-)-Sparteine? It acts as a chiral bidentate ligand that coordinates with Lithium, differentiating the enantiotopic protons at C2. Note: If (-)-sparteine is unavailable, the (+)-sparteine surrogate (O'Brien's diamine) is a validated alternative.

Step-by-Step Methodology

Objective: Synthesis of (S)-2-phenyl-N-Boc-pyrrolidine.

  • Preparation (Inert Atmosphere):

    • Flame-dry a 250 mL Schlenk flask under high-vacuum. Backfill with Argon (3 cycles).

    • Causality: Moisture instantly protonates s-BuLi, destroying stoichiometry and yield.

  • Complex Formation:

    • Add (-)-sparteine (1.2 equiv) and N-Boc-pyrrolidine (1.0 equiv) in anhydrous diethyl ether.

    • Cool to -78°C (Dry ice/Acetone bath). Ensure internal probe confirms temperature.

    • Add s-BuLi (1.1 equiv) dropwise over 20 minutes.

    • Hold Time: Stir at -78°C for 4-5 hours. This allows the kinetic deprotonation to reach completion while maintaining the chiral chelate.

  • Transmetalation (Optional but Recommended for Arylation):

    • For arylation (as opposed to alkylation), direct reaction with aryl halides is sluggish.

    • Add ZnCl₂ (1.0 M in ether) at -78°C to form the organozinc intermediate. This allows for subsequent Negishi coupling with aryl bromides using Pd(OAc)₂ catalyst [2].[1]

  • Electrophile Trapping:

    • Add the electrophile (e.g., Phenyl bromide + Catalyst) slowly.

    • Allow to warm to room temperature only after the electrophile is fully added (or after transmetalation).

  • Validation Checkpoint:

    • TLC: Check for disappearance of starting material (Visualize with Ninhydrin stain).

    • Chiral HPLC: Analyze crude mixture before full purification to assess ee%. Expect >90:10 er.

Part 4: Case Study – Vildagliptin (Galvus)

Vildagliptin (DPP-4 inhibitor) exemplifies the Chiral Pool (Route A) strategy on an industrial scale.

  • Challenge: Installing a nitrile group at C2 while maintaining the S-configuration.

  • Solution:

    • Start: L-Prolinamide (derived from L-Proline).[2]

    • Acylation: Reaction with chloroacetyl chloride.[2]

    • Dehydration: The primary amide is dehydrated to the nitrile using Trifluoroacetic Anhydride (TFAA).

  • Critical Insight: The nitrile group at C2 is not just a handle; it forms a covalent (reversible) imidate adduct with the serine hydroxyl of the DPP-4 enzyme, driving its picomolar potency [3].

Part 5: Troubleshooting & Stability

IssueProbable CauseCorrective Action
Low Enantiomeric Excess (ee%) Temperature fluctuation during lithiation.Use an internal thermometer; do not allow T > -75°C during s-BuLi addition.
Product Racemization Proton source contamination (moisture).Re-dry solvents over activated alumina or molecular sieves (3Å).
Low Yield (Arylation) Poor reactivity of Lithium species.Switch to Negishi Coupling : Transmetalate Li → Zn using ZnCl₂ before adding Aryl Halide/Pd catalyst [2].
N-Boc Rotamers in NMR Restricted rotation of the carbamate.This is normal. Run NMR at 50°C or in DMSO-d6 to coalesce rotamer peaks for clearer integration.

References

  • Beak, P., & Lee, W. K. (1993).[3] ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -Lithioamine synthetic equivalents: syntheses of diastereoisomers from Boc derivatives of cyclic amines. Journal of Organic Chemistry, 58(5), 1109–1117. 
    
  • Campos, K. R., Klapars, A., Waldman, J. H., Dormer, P. G., & Chen, C. (2006).[4][1] Enantioselective, Palladium-Catalyzed

    
    -Arylation of N-Boc-pyrrolidine. Journal of the American Chemical Society, 128(11), 3538–3539. 
    
  • Villhauer, E. B., et al. (2003).[5] 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties.[5] Journal of Medicinal Chemistry, 46(13), 2774–2789.[5]

  • Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014).[6] Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274.[6]

  • Milner-White, E. J., et al. (1992). Pyrrolidine ring puckering in cis and trans-proline residues in proteins and polypeptides.[7][8] Journal of Molecular Biology, 228(3), 725-734.[8]

Sources

Exploratory

Unlocking the CNS: Engineering Novel Pyrrolidine-Based Therapeutics

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper The Privileged Nature of the Pyrrolidine Chemotype The central nervous system (CNS) remains one of t...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

The Privileged Nature of the Pyrrolidine Chemotype

The central nervous system (CNS) remains one of the most challenging therapeutic areas in drug discovery, primarily due to the stringent physicochemical requirements for blood-brain barrier (BBB) penetration and the need for high target selectivity to avoid neurological off-target effects. To overcome these hurdles, medicinal chemists have increasingly turned to the pyrrolidine ring—a five-membered saturated nitrogen heterocycle that serves as a "privileged scaffold" in neuropharmacology.

The widespread success of the pyrrolidine scaffold is rooted in its structural dynamics. Unlike flat, aromatic rings, the saturated nature of pyrrolidine features


-hybridized carbon atoms, granting the molecule a complex, three-dimensional spatial geometry 1. Furthermore, the ring undergoes "pseudorotation," rapidly interconverting between envelope (E) and twist (T) conformations. This dynamic flexibility allows pyrrolidine derivatives to perfectly adapt to complex binding pockets within CNS targets, while specific functionalization can lock the scaffold into a highly stereospecific bioactive conformation 1.

Target Engagement Paradigms in the CNS

Recent advancements have demonstrated the versatility of pyrrolidine derivatives across a multitude of distinct CNS targets:

  • M1 Muscarinic Acetylcholine Receptor (mAChR) PAMs: Direct orthosteric agonists of the M1 receptor often fail in clinical trials due to severe cholinergic toxicity. Novel heteroaryl-pyrrolidinones (such as VU0453595) act as Positive Allosteric Modulators (PAMs). By binding to a spatially distinct allosteric pocket, these pyrrolidine derivatives induce a conformational shift that enhances the receptor's affinity for endogenous acetylcholine, promoting cognitive enhancement without overstimulating the receptor 2.

  • Acetylcholinesterase (AChE) Inhibition: Pyrrolidine-based hybrid molecules have been engineered to span both the catalytic anionic site (CAS) and the peripheral anionic site (PAS) of AChE, yielding profound nanomolar inhibition critical for Alzheimer's disease management 3.

  • Anticonvulsant Activity: Pyrrolidine-2,5-dione derivatives exhibit robust anticonvulsant properties by interacting with voltage-gated sodium channels (VGSCs) and calcium channels (VDCCs), stabilizing neuronal membranes during epileptic hyperexcitability 1.

  • Serotonergic Psychedelics: 3-pyrrolidine-indole derivatives are currently being investigated as next-generation serotonergic agents for treatment-resistant depression and opioid use disorder, leveraging the pyrrolidine ring to modulate 5-HT2A receptor binding kinetics 4.

M1_Signaling ACh Acetylcholine (Orthosteric Ligand) M1 M1 Muscarinic Receptor (Conformational Shift) ACh->M1 PAM Pyrrolidinone PAM (Allosteric Modulator) PAM->M1 Positive Allosteric Modulation Gq Gq/11 Protein Activation M1->Gq PLC Phospholipase C (PLC) Gq->PLC IP3 IP3 / DAG Pathway PLC->IP3 Ca2 Intracellular Ca2+ Release (Cognitive Enhancement) IP3->Ca2

M1 mAChR signaling pathway modulated by pyrrolidinone PAMs.

Quantitative Target Affinity & Efficacy

The following table synthesizes recent quantitative pharmacological data for novel pyrrolidine derivatives across various CNS indications, highlighting the potency achievable through strategic functionalization of the


 core.
Compound ClassSpecific DerivativePrimary TargetPharmacological ActivityReference
Pyrrolidine-2,5-dione Compound 69kVGSCs / VDCCsED50 = 80.38 mg/kg (MES Test)1
Heteroaryl-pyrrolidinone VU0453595M1 mAChRPositive Allosteric Modulator2
Pyrrolidine Hybrid Compound 6aAChEIC50 = 49.89 ± 12.09 nM3
Pyrrolidine Hybrid Compound 6bAChEIC50 = 43.17 ± 10.44 nM3
3-Pyrrolidine-indole Psilocybin analogs5-HT2A ReceptorPsychedelic / Antidepressant4

Synthetic Methodology: Self-Validating 1,3-Dipolar Cycloaddition

To harness the stereochemical complexity of the pyrrolidine ring, 1,3-dipolar cycloaddition remains the gold standard. The following protocol details the synthesis of pyrrolidine hybrids via an azomethine ylide intermediate 3.

Objective: Synthesize stereospecific highly substituted pyrrolidines with internal validation checkpoints.

Step 1: In Situ Generation of Azomethine Ylide

  • Action: Dissolve the selected amino acid ester (1.0 eq) and target aldehyde (1.0 eq) in anhydrous acetonitrile. Add triethylamine (Et3N, 1.5 eq) dropwise at room temperature.

  • Causality: The condensation of the amine and aldehyde forms an iminium ion. Et3N acts as a mild base to deprotonate the α-carbon, generating the reactive azomethine ylide. Acetonitrile is chosen for its polarity, stabilizing the charge-separated ylide without outcompeting substrate binding to the catalyst.

Step 2: Catalytic Cycloaddition

  • Action: Introduce the dipolarophile (e.g., divinyl sulfone or methyl acrylate, 1.2 eq) and silver oxide (Ag2O, 5 mol%) to the reaction mixture. Stir at 60 °C under an inert argon atmosphere for 12-18 hours.

  • Causality: Ag2O acts as a critical Lewis acid catalyst. It coordinates to the azomethine ylide, locking it into a specific W-shaped geometry. This rigid transition state dictates the facial approach of the dipolarophile, ensuring high regio- and diastereoselectivity during the [3+2] cycloaddition.

Step 3: Reaction Quenching and Workup (Validation Checkpoint 1)

  • Action: Monitor reaction completion via TLC (Thin Layer Chromatography). Once the starting materials are consumed, filter the mixture through a Celite pad to remove the Ag2O catalyst. Concentrate the filtrate under reduced pressure.

  • Causality: Immediate removal of the metal catalyst prevents secondary oxidation or degradation of the newly formed, electron-rich pyrrolidine core, ensuring the integrity of the yield.

Step 4: Chiral Purification (Validation Checkpoint 2)

  • Action: Purify the crude product using preparative chiral HPLC (e.g., Chiralpak AD-H column) utilizing a hexane/isopropanol gradient.

  • Causality: Because pyrrolidines possess multiple stereocenters, isolating the exact enantiomer is non-negotiable. Enantiomers exhibit drastically different spatial orientations, directly dictating their binding affinity to chiral CNS protein targets.

Workflow Syn 1,3-Dipolar Cycloaddition Pur Chiral Purification Syn->Pur InVitro In Vitro Target Assay Pur->InVitro ADMET ADMET & BBB Profiling InVitro->ADMET InVivo In Vivo CNS Models ADMET->InVivo

Workflow for synthesis and biological evaluation of pyrrolidine agents.

ADMET & BBB Permeability Optimization

A critical factor in designing pyrrolidine-based CNS agents is managing the basicity of the secondary amine. An unsubstituted pyrrolidine has a pKa of approximately 11.2, meaning it is almost entirely protonated at physiological pH (7.4), which severely restricts passive diffusion across the lipophilic blood-brain barrier.

To optimize BBB penetrance, medicinal chemists strategically introduce electron-withdrawing groups (e.g., fluorinated aromatics, carbonyls) or steric bulk at the C-2 or C-5 positions. This inductive and steric modulation lowers the pKa of the pyrrolidine nitrogen to a more favorable range (8.0 - 9.0), ensuring a sufficient fraction of the un-ionized, lipophilic species exists in plasma to partition into the brain parenchyma 1.

Conclusion

The pyrrolidine scaffold remains an indispensable tool in the medicinal chemist's arsenal. By exploiting its unique


-hybridized geometry and pseudorotational flexibility, researchers can engineer highly selective, BBB-penetrant molecules. Whether acting as allosteric modulators for cognitive enhancement or potent inhibitors of neurodegenerative enzymes, pyrrolidine derivatives will continue to drive the next generation of CNS therapeutics.

References

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.Top Curr Chem. (2021).
  • Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1.PMC.
  • Pyrrolidine-based hybrid compounds: design, synthesis, in vitro and in vivo pharmacological properties and molecular docking studies.Taylor & Francis. (2025).
  • WO2021155467A1 - 3-pyrrolidine-indole derivatives as serotonergic psychedelic agents for the treatment of cns disorders.

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-(pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one

Application Note: Modular Executive Summary & Scope This application note details a robust, scalable protocol for the synthesis of 2-(pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS: 1540614-07-0). This scaffold, feat...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Modular

Executive Summary & Scope

This application note details a robust, scalable protocol for the synthesis of 2-(pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS: 1540614-07-0). This scaffold, featuring a


-keto pyrrolidine backbone, is structurally significant in neurochemistry, sharing pharmacophore features with nicotine analogs and monoamine transporter ligands.

The synthesis utilizes a Weinreb Amide strategy to couple the thiophene moiety with a pyrrolidine precursor. This approach is selected over direct alkylation or aldol condensation to ensure:

  • Regiospecificity: Exclusively targets the 3-position of the thiophene ring.

  • Chemoslectivity: Prevents over-addition of the organometallic reagent (stopping cleanly at the ketone).

  • Stereochemical Integrity: Preserves the chirality of the pyrrolidine C2 center (if starting from enantiopure N-Boc-homoproline).

Retrosynthetic Analysis

The logical disconnection reveals two primary building blocks: the nucleophilic thiophene organometallic species and the electrophilic activated pyrrolidine acetic acid derivative.

Retrosynthesis Target Target Molecule 2-(pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one Inter1 Protected Ketone N-Boc-2-(2-oxo-2-(thiophen-3-yl)ethyl)pyrrolidine Target->Inter1 Deprotection (TFA) Weinreb Weinreb Amide N-Boc-pyrrolidine-2-N-methoxy-N-methylacetamide Inter1->Weinreb Nucleophilic Acyl Subst. Thiophene Nucleophile 3-Thienyllithium Inter1->Thiophene Coupling Acid Precursor N-Boc-pyrrolidine-2-acetic acid (N-Boc-Homoproline) Weinreb->Acid Amidation (EDCI/HOBt)

Figure 1: Retrosynthetic disconnection showing the Weinreb amide strategy.

Experimental Protocols

Phase 1: Synthesis of the Weinreb Amide

Objective: Convert N-Boc-pyrrolidine-2-acetic acid into its N-methoxy-N-methylamide derivative to prevent over-alkylation during the subsequent Grignard step.

Reagents:

  • N-Boc-pyrrolidine-2-acetic acid (1.0 equiv)

  • N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv)

  • EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

  • HOBt (Hydroxybenzotriazole) (1.2 equiv)

  • N-Methylmorpholine (NMM) or DIPEA (3.0 equiv)

  • Dichloromethane (DCM) (anhydrous)

Protocol:

  • Dissolution: In a flame-dried round-bottom flask under N₂, dissolve N-Boc-pyrrolidine-2-acetic acid (e.g., 5.0 g) in anhydrous DCM (50 mL). Cool to 0°C.[1][2]

  • Activation: Add HOBt and EDCI. Stir for 15 minutes at 0°C to form the active ester.

  • Amine Addition: Add N,O-dimethylhydroxylamine HCl followed by the dropwise addition of NMM.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours.

  • Workup: Dilute with DCM (100 mL). Wash sequentially with 1M HCl (2x), Sat. NaHCO₃ (2x), and Brine (1x).

  • Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc 7:3) to yield the Weinreb amide as a colorless oil.

Key Checkpoint:

  • ¹H NMR (CDCl₃): Look for the characteristic Weinreb singlets: ~3.7 ppm (–OCH₃) and ~3.2 ppm (–NCH₃).

Phase 2: Organolithium Coupling (The Critical Step)

Objective: Install the thiophene ring via nucleophilic attack of 3-thienyllithium on the Weinreb amide.

Safety Critical: 3-Bromothiophene undergoes halogen-metal exchange. This must be performed at -78°C to prevent "scrambling" of the lithium to the more thermodynamically stable 2-position of the thiophene ring.

Reagents:

  • 3-Bromothiophene (1.2 equiv)

  • n-Butyllithium (n-BuLi) (1.6 M in hexanes, 1.25 equiv)

  • Weinreb Amide (from Phase 1) (1.0 equiv)

  • THF (anhydrous)

Protocol:

  • Lithiation: In a flame-dried 3-neck flask under Argon, dissolve 3-bromothiophene in anhydrous THF. Cool strictly to -78°C (Dry ice/Acetone bath).

  • Exchange: Add n-BuLi dropwise over 20 minutes via syringe pump. The internal temperature must not exceed -70°C. Stir for 45 minutes at -78°C to generate 3-thienyllithium.

  • Coupling: Dissolve the Weinreb amide in minimal THF and add it dropwise to the lithiated species at -78°C.

  • Digestion: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

  • Quench: Quench with saturated NH₄Cl solution at 0°C.

  • Extraction: Extract with EtOAc (3x). Wash combined organics with water and brine.[3][4]

  • Purification: Flash chromatography (Hexanes/EtOAc) yields the protected ketone: tert-butyl 2-(2-oxo-2-(thiophen-3-yl)ethyl)pyrrolidine-1-carboxylate.

Phase 3: Deprotection and Isolation

Objective: Remove the Boc group to yield the final free base or salt.

Protocol:

  • Dissolve the intermediate from Phase 2 in DCM.

  • Add Trifluoroacetic acid (TFA) (ratio 1:4 TFA:DCM).

  • Stir at room temperature for 2 hours (monitor by TLC for disappearance of starting material).

  • Workup (Free Base): Evaporate volatiles. Redissolve in DCM and wash with Sat. NaHCO₃ until aqueous pH is ~9. Dry organic layer and concentrate.[3][4]

  • Salt Formation (Optional but Recommended): Dissolve free base in diethyl ether and add 2M HCl in ether to precipitate the hydrochloride salt. This improves stability.[5]

Data Summary & Process Parameters

ParameterSpecification / TargetNotes
Overall Yield 45–60%From N-Boc-homoproline
Purity (HPLC) >98%Essential for biological assays
Key Impurity Thiophen-2-yl isomerCaused by temp. fluctuation in Phase 2
Appearance Off-white solid (HCl salt)Hygroscopic
Storage -20°C, DesiccatedFree base oxidizes slowly

Mechanistic Workflow (Graphviz)

Workflow cluster_0 Phase 1: Activation cluster_1 Phase 2: C-C Bond Formation cluster_2 Phase 3: Deprotection Step1 Acid + Weinreb Amine (EDCI Coupling) Step2 3-Bromothiophene + n-BuLi (-78°C) Step1->Step2 Purified Amide Step3 Tetrahedral Intermediate (Stable Chelate) Step2->Step3 Nucleophilic Attack Step4 Acidic Quench (Releases Ketone) Step3->Step4 Hydrolysis Step5 TFA/DCM (Boc Removal) Step4->Step5 Protected Ketone

Figure 2: Reaction workflow emphasizing the stability of the tetrahedral intermediate.

Troubleshooting & Expert Insights

  • Regio-scrambling (The "Thiophene Problem"):

    • Issue: Presence of the 2-substituted thiophene isomer in the final product.[6]

    • Cause: 3-Lithiothiophene is kinetically formed at -78°C but rearranges to the thermodynamically stable 2-lithiothiophene if the temperature rises above -40°C before reacting with the amide.

    • Solution: Ensure the internal probe temperature never exceeds -70°C during n-BuLi addition. Use a pre-cooled cannula to transfer the Weinreb amide if necessary.

  • Incomplete Coupling:

    • Issue: Recovery of Weinreb amide.[7]

    • Cause: Wet THF quenching the organolithium.

    • Solution: Distill THF over Sodium/Benzophenone or use a column solvent purification system immediately before use.

  • Racemization:

    • If using chiral starting material ((S)-N-Boc-homoproline), the Weinreb ketone synthesis is generally non-racemizing because it proceeds through a stable chelated intermediate rather than an enolizable species. However, avoid harsh basic workups.

References

  • Nahm, S.; Weinreb, S. M. (1981).[3] "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818. Link

  • ChemScene. (n.d.). "2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one Product Data". Retrieved from ChemScene.[8] Link

  • Campos, K. R., et al. (2024). "α-Arylation of N-Boc Pyrrolidine". Organic Syntheses, 101, 382–394.[9] (Relevant for precursor synthesis/handling). Link

  • Collum, D. B., et al. (2006). "Mechanism of Acylation of Lithium Phenylacetylide with a Weinreb Amide". Journal of the American Chemical Society, 128(46), 15000–15004. Link

Sources

Application

Application Note: Regioselective Acylation of Thiophene with Pyrrolidine Derivatives

This guide details the protocol for the regioselective Friedel-Crafts acylation of thiophene using -protected pyrrolidine-2-carbonyl chloride (proline derivatives). This transformation is a critical entry point for synth...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the protocol for the regioselective Friedel-Crafts acylation of thiophene using


-protected pyrrolidine-2-carbonyl chloride (proline derivatives). This transformation is a critical entry point for synthesizing thiophene-pyrrolidine scaffolds, which are prevalent in kinase inhibitors and GPCR modulators.

Executive Summary

The Friedel-Crafts acylation of thiophene is kinetically favored at the


-position (C2) due to the stabilization of the Wheland intermediate by the sulfur atom. However, introducing a pyrrolidine moiety presents two specific challenges:
  • Catalyst Sequestration: The basic nitrogen atom in the pyrrolidine ring (even when protected as a carbamate or amide) can coordinate with Lewis acids (e.g.,

    
    ), deactivating the catalyst and requiring super-stoichiometric loading.
    
  • Substrate Polymerization: Thiophene is acid-sensitive and prone to polymerization in the presence of strong Lewis acids or protic byproducts.

This protocol utilizes Stannic Chloride (


)  as a milder, oxophilic Lewis acid to mitigate polymerization while effectively activating the acyl chloride. We employ 

-Boc or

-Cbz protected L-proline acid chlorides generated in situ to prevent racemization and self-condensation.

Mechanistic Insight & Reaction Logic

The reaction proceeds via an electrophilic aromatic substitution (


).[1][2] The regioselectivity is dictated by the stability of the sigma-complex (arenium ion).
  • C2 Attack (Major): The positive charge is delocalized over three positions, including the sulfur atom, which offers significant resonance stabilization.[3]

  • C3 Attack (Minor): The positive charge is delocalized over only two carbon atoms, making the transition state higher in energy.

Catalyst Choice: While


 is the standard for benzene, it is too harsh for thiophene/pyrrolidine systems, often leading to Boc-deprotection or thiophene tarring. 

offers a balanced Lewis acidity that activates the acyl chloride without stripping acid-labile protecting groups or polymerizing the heterocycle.
Pathway Visualization

G Start N-Boc-Proline (Precursor) Act Acyl Chloride Formation (Oxalyl Chloride) Start->Act Activation Complex Acylium-SnCl4 Complex Act->Complex + SnCl4 Inter Wheland Intermediate (C2-Stabilized) Complex->Inter Electrophile Transfer Thiophene Thiophene (Nucleophile) Thiophene->Inter Nucleophilic Attack Product 2-(N-Boc-Prolyl) Thiophene Inter->Product - H+ (Re-aromatization)

Caption: Mechanistic flow from amino acid activation to C2-selective thiophene acylation.

Experimental Protocol

Target Molecule: (S)-tert-butyl 2-(thiophene-2-carbonyl)pyrrolidine-1-carboxylate

Materials & Reagents Table
ReagentMW ( g/mol )Equiv.[3][4][5][6]Density (g/mL)Role

-Boc-L-Proline
215.251.0SolidStarting Material
Oxalyl Chloride 126.931.21.455Chlorinating Agent
DMF (anhydrous) 73.09cat.0.944Catalyst (Vilsmeier)
Thiophene 84.141.11.051Nucleophile

(1M in DCM)
260.501.2N/ALewis Acid
DCM (anhydrous) 84.93Solvent1.325Solvent
Step-by-Step Procedure

Phase A: In Situ Generation of Acyl Chloride

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

  • Dissolution: Charge the flask with

    
    -Boc-L-Proline (10.0 mmol) and anhydrous DCM (50 mL). Cool to 0°C using an ice/water bath.
    
  • Activation: Add catalytic DMF (2-3 drops). Add Oxalyl Chloride (12.0 mmol) dropwise over 15 minutes.

    • Note: Gas evolution (

      
      , 
      
      
      
      ,
      
      
      ) will occur.[7] Ensure proper venting.
  • Completion: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 1 hour until gas evolution ceases.

    • Checkpoint: The solution should be clear and homogeneous.

Phase B: Friedel-Crafts Acylation

  • Cooling: Cool the acyl chloride solution back to -10°C (ice/salt bath).

  • Thiophene Addition: Add Thiophene (11.0 mmol) directly to the flask.

  • Catalyst Addition (Critical): Charge the addition funnel with

    
     (12.0 mmol, 1M solution in DCM). Add this solution dropwise  over 30 minutes, maintaining the internal temperature below 0°C.
    
    • Observation: The solution may turn dark red or orange, indicating the formation of the charge-transfer complex.

  • Reaction: Stir at 0°C for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[6]

    • Target: Disappearance of the acyl chloride (often converted to methyl ester if quenched with MeOH for checking).

Phase C: Workup & Purification

  • Quench: Pour the reaction mixture slowly into a vigorously stirred beaker containing ice-cold saturated

    
     (100 mL). Stir for 20 minutes to hydrolyze tin salts.
    
  • Extraction: Separate the organic layer.[5] Extract the aqueous layer with DCM (

    
     mL).
    
  • Washing: Wash combined organics with 1M

    
     (cold, rapid wash to remove traces of amine), water, and brine.
    
  • Drying: Dry over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification: Purify via flash column chromatography on silica gel.

    • Eluent: Gradient 0%

      
       20% EtOAc in Hexanes.
      
    • Yield Expectation: 75-85% as a viscous oil or low-melting solid.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield / Tarring Polymerization of thiopheneEnsure temperature stays < 0°C during

addition. Dilute reaction further (0.1 M).
Boc Deprotection Lewis acid too strong or temp too highSwitch to

if using

. Ensure strict anhydrous conditions (HCl byproduct cleaves Boc).
No Reaction Catalyst sequestration by NitrogenIncrease

to 2.0 - 2.5 equivalents to saturate the carbamate/amide coordination site.
Racemization Oxazolone formation via acyl chlorideKeep activation time short and temperature low. Avoid bases (like

) during the acylation step.

References

  • Friedel-Crafts Acylation of Thiophene

    • Title: Regioselectivity in Friedel–Crafts acyl
    • Source: BenchChem Technical Support.[3][4][6]

  • Acylation with Amino Acid Chlorides

    • Title: Friedel-Crafts acylation of aromatics with N-protected amino acid chlorides.
    • Source: Journal of the American Chemical Society (via NIH/PubMed context).
    • URL:[Link]

  • Use of Tin(IV)

    • Title: Mild liquid-phase Friedel-Crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts (Compar
    • Source: TSI Journals.
    • URL:[Link]

  • General Mechanism

    • Title: Friedel–Crafts Acylation Mechanism and Protocols.[3][5][6][8]

    • Source: MilliporeSigma (Merck).

Sources

Method

Application Notes &amp; Protocols: Synthesis of Chiral Ketones Utilizing N-Boc-2-Pyrrolidineacetic Acid

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of N-Boc-2-pyrrolidineacetic acid as a chiral precursor for th...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of N-Boc-2-pyrrolidineacetic acid as a chiral precursor for the synthesis of complex ketones. The pyrrolidine moiety is a privileged scaffold in numerous biologically active compounds, and its functionalization is of paramount importance.[1] These application notes move beyond simple procedural lists to detail the underlying chemical principles, offering field-proven insights into protocol design and optimization. We will explore two primary, reliable methodologies: the Weinreb-Nahm amide approach for controlled acylation and the direct organometallic addition to in-situ activated acid derivatives. Each section includes a mechanistic rationale, detailed step-by-step protocols, and data presentation to ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of N-Boc-2-Pyrrolidineacetic Acid

N-Boc-2-pyrrolidineacetic acid is a valuable chiral building block in synthetic organic chemistry. It combines the stereochemically defined pyrrolidine ring, protected by a tert-butoxycarbonyl (Boc) group, with a carboxylic acid handle extended from the 2-position. The Boc group provides stability, enhances solubility in organic solvents, and can be readily removed under acidic conditions, making it an excellent choice for multi-step syntheses.[2]

The primary challenge in synthesizing ketones from carboxylic acids is preventing the common problem of "over-addition" by highly reactive organometallic reagents, which typically leads to the formation of tertiary alcohols.[3] The methodologies detailed herein are designed specifically to circumvent this issue, providing controlled, high-yield pathways to the desired ketone products. These ketones are versatile intermediates, serving as precursors for more complex molecules, including γ-amino ketones, which are significant in medicinal chemistry.[4]

Core Methodology I: The Weinreb-Nahm Amide Approach

The Weinreb-Nahm ketone synthesis is a cornerstone of modern organic chemistry for its reliability in converting carboxylic acids to ketones.[3] The strategy involves the initial conversion of the carboxylic acid to a stable N-methoxy-N-methylamide (Weinreb-Nahm amide). This intermediate reacts with organometallic reagents (Grignard or organolithium) to form a highly stable, chelated tetrahedral intermediate. This intermediate does not collapse to the ketone until acidic workup, thereby preventing a second nucleophilic addition.[3][5]

Mechanistic Rationale & Workflow

The process is a two-step sequence. First, the carboxylic acid is activated and coupled with N,O-dimethylhydroxylamine. Second, the resulting Weinreb-Nahm amide is treated with an organometallic reagent to furnish the ketone upon workup.

start N-Boc-2-pyrrolidineacetic Acid activation Acid Activation (e.g., CDMT, DMT-MM, or conversion to acid chloride) start->activation Step 1a coupling Coupling with MeO(Me)NH·HCl activation->coupling Step 1b weinreb_amide N-Boc-2-pyrrolidinylacetyl Weinreb-Nahm Amide coupling->weinreb_amide organometallic Addition of Organometallic Reagent (R-MgBr or R-Li) weinreb_amide->organometallic Step 2 intermediate Stable Chelated Intermediate organometallic->intermediate workup Aqueous Acidic Workup (e.g., aq. HCl, aq. NH4Cl) intermediate->workup ketone Target Ketone workup->ketone

Caption: Workflow for Weinreb-Nahm Ketone Synthesis.

Experimental Protocol: Synthesis of the Weinreb-Nahm Amide

This protocol utilizes 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM) as an efficient coupling agent that functions well in various solvents.[5]

Materials & Reagents:

  • N-Boc-2-pyrrolidineacetic acid

  • N,O-Dimethylhydroxylamine hydrochloride (MeO(Me)NH·HCl)

  • DMT-MM

  • N-Methylmorpholine (NMM)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-2-pyrrolidineacetic acid (1.0 equiv) in anhydrous DCM.

  • Add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) and N-Methylmorpholine (1.1 equiv) to the solution and stir for 10 minutes at room temperature.

  • Add DMT-MM (1.2 equiv) in one portion. The reaction mixture may become a slurry.

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure Weinreb-Nahm amide.

Experimental Protocol: Ketone Formation

Materials & Reagents:

  • N-Boc-2-pyrrolidinylacetyl Weinreb-Nahm amide

  • Organometallic reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF)

  • Tetrahydrofuran (THF), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve the Weinreb-Nahm amide (1.0 equiv) in anhydrous THF in a flame-dried, three-neck flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the Grignard reagent (1.2 equiv) dropwise via syringe, maintaining the internal temperature below 5 °C.

  • After the addition is complete, stir the reaction at 0 °C for 1-2 hours. Monitor the reaction by TLC or LC-MS.

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature and transfer to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting ketone via flash column chromatography.

Reagent (R-MgBr)EquivalentsTypical YieldReference
Phenylmagnesium bromide1.285-95%[3][5]
Methylmagnesium bromide1.280-90%[3][5]
Isopropylmagnesium chloride1.375-85%[3][5]
Table 1. Representative yields for ketone synthesis from the Weinreb-Nahm amide.

Core Methodology II: Activated Ester Approach

An alternative to the isolation of a Weinreb-Nahm amide is the in-situ activation of the carboxylic acid to form a mixed anhydride, followed by immediate reaction with an organometallic reagent. This method can be faster but requires careful temperature control to minimize side reactions.

Mechanistic Rationale & Workflow

The carboxylic acid is first treated with an activating agent like ethyl chloroformate in the presence of a base to form a mixed anhydride. This electrophilic intermediate is then reacted directly with a Grignard reagent. The lower reactivity of the resulting ketone compared to the mixed anhydride helps to prevent over-addition, although it is less controlled than the Weinreb amide method.

start N-Boc-2-pyrrolidineacetic Acid activation Activation with Ethyl Chloroformate & NMM (Low Temperature) start->activation Step 1 anhydride Mixed Anhydride Intermediate activation->anhydride organometallic Addition of Organometallic Reagent (R-MgBr) anhydride->organometallic Step 2 (in-situ) workup Aqueous Acidic Workup organometallic->workup ketone Target Ketone workup->ketone

Caption: Workflow for the Activated Ester/Mixed Anhydride Method.

Experimental Protocol: One-Pot Ketone Synthesis via Mixed Anhydride

Materials & Reagents:

  • N-Boc-2-pyrrolidineacetic acid

  • N-Methylmorpholine (NMM)

  • Ethyl chloroformate

  • Organometallic reagent (e.g., Benzylmagnesium chloride, 1.0 M in THF)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve N-Boc-2-pyrrolidineacetic acid (1.0 equiv) in anhydrous THF.

  • Cool the solution to -20 °C using a dry ice/acetone bath.

  • Add N-Methylmorpholine (1.1 equiv) dropwise, ensuring the temperature remains below -15 °C.

  • Slowly add ethyl chloroformate (1.1 equiv) dropwise. A white precipitate (NMM·HCl) will form. Stir the resulting slurry at -20 °C for 30-45 minutes to ensure complete formation of the mixed anhydride.[6]

  • In a separate flask, prepare the Grignard reagent (1.5 equiv).

  • Add the Grignard reagent to the mixed anhydride slurry dropwise, maintaining the reaction temperature at or below -15 °C.

  • Stir the reaction for 1-3 hours at -15 °C. Monitor completion by TLC, quenching small aliquots in NH₄Cl before spotting.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the final ketone.

Safety & Handling

  • Organometallic Reagents: Grignard and organolithium reagents are highly reactive, pyrophoric, and react violently with water. Handle them under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and proper syringe techniques.

  • Chloroformates: Ethyl chloroformate is toxic and corrosive. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Temperature Control: Many of these reactions are exothermic. Maintaining low temperatures is critical for selectivity and safety. Use appropriate cooling baths and monitor the internal reaction temperature.[7]

Conclusion

N-Boc-2-pyrrolidineacetic acid is an effective and versatile starting material for the synthesis of chiral ketones containing the pyrrolidine scaffold. The Weinreb-Nahm amide approach offers a robust and high-yielding two-step protocol with a broad substrate scope and excellent control over reactivity. For more rapid synthesis, the one-pot mixed anhydride method provides a viable alternative, provided that strict temperature control is maintained. The choice of method will depend on the specific substrate, scale, and desired purity of the final product. These protocols provide a solid foundation for researchers to develop novel chemical entities for drug discovery and development.

References

  • American Chemical Society. (2021). Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidin. The Journal of Organic Chemistry. Available at: [Link]

  • Benchchem. (2025). Application Notes and Protocols: The Role of N-Boc-D-proline in Asymmetric Aldol Reactions. Benchchem Technical Support.
  • Campos, K. R., et al. (2006). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine. Journal of the American Chemical Society. Available at: [Link]

  • Hayashi, Y., et al. Direct Proline-Catalyzed Asymmetric α-Aminoxylation of Aldehydes and Ketones. The Journal of Organic Chemistry.
  • CymitQuimica. CAS 37784-17-1: N-Boc-D-proline.
  • Moustafa, A. H. (2016). Novel Synthesis and Antimicrobial Evaluation of Some New Cyclic Ketones. Molecules.
  • Wikipedia. Ketonic decarboxylation. Available at: [Link]

  • Legrand, B., et al. (2016).
  • Fu, G. C., & Weix, D. J. Enantioconvergent Cross-Couplings of Racemic Alkylmetal Reagents with Unactivated Secondary Alkyl Electrophiles: Catalytic Asymmetric Negishi α-Alkylations of N-Boc-pyrrolidine. Journal of the American Chemical Society.
  • Campos, K., et al. (2024). α-Arylation of N-Boc Pyrrolidine. Organic Syntheses. Available at: [Link]

  • BOC Sciences. Custom Ketone Synthesis Services. BOC Sciences.
  • Organic Syntheses. Organic Syntheses Procedure. Available at: [Link]

  • O'Brien, P., & Coldham, I. (2010). Regioselective and stereoselective copper(I)-promoted allylation and conjugate addition of N-Boc-2-lithiopyrrolidine and N-Boc-2-lithiopiperidine. Beilstein Journal of Organic Chemistry.
  • Al-Zoubi, R. M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. Available at: [Link]

  • Moldvai, I., et al. (2007). A practical one-pot synthesis of weinreb-like amides of (S)- and (R)-N-BOC-pipecolic acids from (±)-piperidine-2-carboxylic acid.
  • Glinski, M., & Kijenski, J. (2018). Reversibility of the catalytic ketonization of carboxylic acids and of beta-keto acids decarboxylation.
  • Wikipedia. Weinreb ketone synthesis. Available at: [Link]

  • ResearchGate. Synthesis of Boc-protected AADDKs. Available at: [Link]

  • Chelucci, G. (2019).
  • Martin, R., & Baran, P. S. (2021). Ni-Catalyzed Enantioselective Decarboxylative Acylation: Rapid, Modular Access to α-Amino Ketones. ChemRxiv.
  • Wang, D., et al. (2023). Chemoselective Decarboxylative Oxygenation of Carboxylic Acids To Access Ketones, Aldehydes, and Peroxides. Organic Letters. Available at: [Link]

  • Organic Syntheses. Organic Syntheses Procedure. Available at: [Link]

  • Pulido, A., et al. (2013). Ketonic Decarboxylation Reaction Mechanism: A Combined Experimental and DFT Study. ChemSusChem. Available at: [Link]

  • Calogeropoulou, T., et al. (2012). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules.
  • Maleev, V. I., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules.
  • Ito, H., et al. (2025). Pyrrolidine synthesis via ring contraction of pyridines.

Sources

Application

Preparation of thiophene-based pyrrolidine alkaloids

Application Note: Preparation of Thiophene-Based Pyrrolidine Alkaloids Executive Summary & Strategic Rationale The integration of thiophene moieties into pyrrolidine scaffolds represents a high-value strategy in modern d...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preparation of Thiophene-Based Pyrrolidine Alkaloids

Executive Summary & Strategic Rationale

The integration of thiophene moieties into pyrrolidine scaffolds represents a high-value strategy in modern drug discovery.[1] The thiophene ring serves as a superior bioisostere to the phenyl group, offering distinct electronic properties (electron-rich, polarizable sulfur), improved metabolic stability (blocking specific CYP450 oxidation sites), and altered lipophilicity (LogP) profiles.[2]

This guide details two orthogonal protocols for synthesizing thiophene-substituted pyrrolidines:

  • Convergent Assembly: Ag(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition.

  • Linear Functionalization: Stereoselective Lithiation-Negishi Coupling.[2]

These methods are selected for their scalability , stereochemical control , and atom economy .[2]

Strategic Retrosynthesis & Pathway Selection

Before initiating synthesis, the chemist must select the route based on the substitution pattern of the target alkaloid.

Retrosynthesis Target Target: Thiophene-Pyrrolidine Alkaloid RouteA Route A: 1,3-Dipolar Cycloaddition (High Stereocomplexity) Target->RouteA If highly substituted (C2, C3, C4, C5) RouteB Route B: Lithiation-Negishi Coupling (Chiral Pool / Linear) Target->RouteB If C2-aryl substituted (Nicotine analogues) PrecursorsA Azomethine Ylide + Dipolarophile RouteA->PrecursorsA PrecursorsB N-Boc Pyrrolidine + Halothiophene RouteB->PrecursorsB

Figure 1: Decision matrix for selecting the synthetic pathway based on target structural complexity.

Protocol A: Ag(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

Objective: Synthesis of highly substituted, enantiomerically enriched thiophene-pyrrolidines via the reaction of azomethine ylides with electron-deficient alkenes.

Mechanism & Causality: This reaction relies on the formation of a metallo-azomethine ylide. We utilize AgOAc with a chiral phosphoramidite ligand.[2] Silver(I) is chosen over Copper(I) for thiophene substrates because Ag(I) has a lower affinity for the thiophene sulfur (soft base), reducing catalyst poisoning compared to harder Lewis acids.[2] The chiral ligand creates a steric pocket that enforces endo-selectivity .

Materials:
  • Aldehyde: Thiophene-2-carboxaldehyde (1.0 equiv).[2][3]

  • Amine: Glycine methyl ester hydrochloride (1.1 equiv).[2]

  • Dipolarophile: N-Phenylmaleimide or Methyl acrylate (1.2 equiv).[2]

  • Catalyst: AgOAc (3-5 mol%).[2]

  • Ligand: (R)-Feringa Phosphoramidite or similar chiral ligand (3-6 mol%).[2]

  • Base: Cs₂CO₃ or Et₃N (1.2 equiv).[2]

  • Solvent: Toluene (anhydrous).[2]

Step-by-Step Procedure:
  • Catalyst Pre-complexation (Critical Step):

    • In a flame-dried Schlenk tube under Ar, dissolve AgOAc and the chiral ligand in Toluene. Stir for 30 minutes at RT.

    • Checkpoint: The solution should remain clear. Turbidity implies ligand degradation or wet solvent.[2]

  • Imine Formation (In Situ):

    • Add the amino ester hydrochloride, thiophene-2-carboxaldehyde, and base to the catalyst solution.[2]

    • Add 4Å molecular sieves to sequester water (drives imine formation).[2]

    • Stir for 1-2 hours. The color typically shifts to yellow/orange, indicating imine generation.[2]

  • Cycloaddition:

    • Cool the reaction mixture to -20°C (or optimal temp determined by screening).

    • Add the dipolarophile slowly.

    • Stir until TLC indicates consumption of the imine (typically 4–12 hours).[2]

  • Work-up:

    • Filter through a Celite pad to remove silver salts (prevents silver-sulfur complexation during concentration).[2]

    • Concentrate filtrate in vacuo.[2]

  • Purification:

    • Flash column chromatography (Hexanes/EtOAc).[2]

    • Note: Thiophene derivatives can "streak" on silica; add 1% Et₃N to the eluent to minimize tailing.[2]

Data Summary: Typical Results

ParameterValue RangeNotes
Yield 75% – 92%High conversion due to concerted mechanism.
Endo:Exo Ratio > 20:1Controlled by ligand steric bulk.[2]
ee% 85% – 98%Dependent on temperature and ligand purity.[2]

Protocol B: Stereoselective Lithiation-Negishi Coupling

Objective: Synthesis of 2-(thiophen-2-yl)pyrrolidines (nicotine analogues) via C-H functionalization of N-Boc pyrrolidine.

Mechanism & Causality: Direct lithiation of N-Boc pyrrolidine using s-BuLi and (-)-sparteine generates a configurationally stable chiral organolithium species. However, Lithium reagents cannot directly couple with aryl halides.[2] We must transmetalate to Zinc (ZnCl₂) to form a Negishi reagent, which is compatible with Pd-catalyzed cross-coupling.[2]

Safety Warning: s-BuLi is pyrophoric.[2] All transfers must use cannula techniques.[2]

Materials:
  • Substrate: N-Boc-pyrrolidine (1.0 equiv).

  • Chiral Ligand: (-)-Sparteine (1.2 equiv) (or (+)-sparteine surrogate).[2]

  • Lithium Source: s-BuLi (1.2 equiv, cyclohexane solution).[2]

  • Transmetalation: ZnCl₂ (1.0 M in THF, 1.3 equiv).[2]

  • Coupling Partner: 2-Bromothiophene (1.2 equiv).[2]

  • Catalyst: Pd(OAc)₂ (5 mol%) + XPhos or t-Bu₃P (10 mol%).[2]

Step-by-Step Procedure:
  • Asymmetric Deprotonation:

    • Dissolve (-)-sparteine in anhydrous Et₂O at -78°C.[2]

    • Add s-BuLi dropwise.[2] Stir for 15 min to form the chiral base complex.

    • Add N-Boc-pyrrolidine dropwise.[2] Stir at -78°C for 4–5 hours.

    • Self-Validation (Deuterium Quench): Take a 50 µL aliquot, quench with MeOD, and run NMR. >95% deuterium incorporation at C2 confirms lithiation.[2]

  • Transmetalation:

    • Add ZnCl₂ solution dropwise to the lithiated species at -78°C.

    • Allow the mixture to warm to RT and stir for 30 min. The solution becomes the organozinc intermediate.

  • Negishi Coupling:

    • In a separate flask, mix Pd(OAc)₂, Phosphine ligand, and 2-bromothiophene in THF.

    • Cannulate the organozinc solution into the Pd/Thiophene flask.

    • Stir at 60°C for 12–16 hours.

  • Work-up & Purification:

    • Quench with saturated NH₄Cl (dissolves Zinc salts).[2]

    • Extract with EtOAc.[2][4]

    • Purify via column chromatography.[2][3]

NegishiWorkflow Step1 1. Lithiation (-78°C, s-BuLi/Sparteine) Step2 2. Transmetalation (ZnCl2, warm to RT) Step1->Step2 Retention of Stereochemistry Step3 3. Pd-Coupling (Pd(OAc)2, Br-Thiophene) Step2->Step3 Negishi Reagent Formation Product Chiral Thiophene-Pyrrolidine Step3->Product C-C Bond Formation

Figure 2: Workflow for the stereoselective Negishi coupling route.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Protocol A) Reversible imine formation.Increase molecular sieves load; ensure aldehyde is freshly distilled.
Racemization (Protocol B) Warming too fast during transmetalation.[2]Maintain -78°C strictly during ZnCl₂ addition.
Catalyst Death (Protocol B) Thiophene sulfur poisoning Pd.[2]Use electron-rich bulky ligands (XPhos, t-Bu₃P) to outcompete sulfur binding.[2]
Tailing on TLC Basic pyrrolidine amine interacting with silica.[2]Pre-wash silica with 1% Et₃N in Hexanes before loading column.[2]

References

  • Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 2022. [Link][2]

  • Synthetic Methods for the Preparation of Conformationally Restricted Analogues of Nicotine. Molecules, 2021.[2] [Link][2]

  • Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework. Molbank, 2025.[2][5] [Link][2][5]

  • Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online, 2014.[2] [Link]

  • Discovery of New 3-(Benzo[b]Thiophen-2-yl)Pyrrolidine-2,5-Dione Derivatives. Molecules, 2024.[2][3] [Link][2]

Sources

Method

Application Note: Reductive Amination Pathways for Thiophene-Pyrrolidine Conjugates

Introduction to the Scaffold Thiophene-pyrrolidine conjugates represent a privileged structural motif in modern medicinal chemistry. The rigid, -rich pyrrolidine ring provides excellent three-dimensional vectors for targ...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to the Scaffold

Thiophene-pyrrolidine conjugates represent a privileged structural motif in modern medicinal chemistry. The rigid,


-rich pyrrolidine ring provides excellent three-dimensional vectors for target engagement, while the electron-rich thiophene heterocycle offers distinct 

-stacking and lipophilic interactions. This combination is frequently deployed in the design of GPCR ligands, kinase inhibitors, and CNS-active therapeutics.

The most robust, scalable, and atom-economical method for synthesizing these conjugates is via reductive amination . By coupling a thiophene carboxaldehyde with a substituted pyrrolidine, chemists can rapidly generate diverse libraries of tertiary amines. This application note details the mechanistic causality, optimal reaction parameters, and self-validating protocols required to execute this transformation efficiently.

Mechanistic Causality & Reagent Selection

Reductive amination between an aldehyde (e.g., thiophene-2-carboxaldehyde) and a secondary amine (e.g., pyrrolidine) proceeds via a bimolecular condensation followed by in situ reduction.

Because pyrrolidine is a secondary amine, the initial nucleophilic attack on the aldehyde yields a hemiaminal. Under mildly acidic conditions, this hemiaminal dehydrates to form a highly electrophilic iminium ion intermediate. The choice of reducing agent is the primary determinant of reaction success. Sodium triacetoxyborohydride (NaBH(OAc)₃) is universally recognized as the gold standard for this pathway .

The Causality of STAB: The electron-withdrawing acetoxy groups stabilize the boron-hydride bond, rendering the reagent exceptionally mild. STAB reacts orders of magnitude faster with the electrophilic iminium ion than with the starting thiophene aldehyde. This kinetic preference prevents the premature reduction of the aldehyde into thiophen-2-ylmethanol, a common side reaction when using harsher hydrides like NaBH₄ .

Mechanism A Thiophene Aldehyde + Pyrrolidine B Hemiaminal Intermediate A->B Nucleophilic Attack C Iminium Ion (Activated) B->C -H2O (AcOH cat.) D Thiophene-Pyrrolidine Conjugate C->D Hydride Transfer [NaBH(OAc)3]

Mechanistic pathway of reductive amination forming a thiophene-pyrrolidine conjugate.

Reaction Optimization & Quantitative Data

The equilibrium of iminium formation and the kinetics of reduction are highly dependent on the microenvironment of the reaction.

  • Solvent Dynamics: 1,2-Dichloroethane (DCE) provides the optimal dielectric constant for stabilizing the charged iminium intermediate. Tetrahydrofuran (THF) serves as an effective, less-toxic alternative, though reaction kinetics may be slightly reduced.

  • Acid Catalysis: While secondary amines are highly nucleophilic, the addition of 1.0 equivalent of acetic acid (AcOH) acts as a proton donor to facilitate the dehydration of the hemiaminal, pushing the equilibrium toward the iminium ion .

Table 1: Optimization of Reaction Conditions
SolventReducing AgentAdditiveTempYield (%)Mechanistic Observation & Causality
DCE NaBH(OAc)₃ (1.5 eq)AcOH (1.0 eq)RT>95% Optimal iminium stabilization; minimal aldehyde reduction.
THF NaBH(OAc)₃ (1.5 eq)AcOH (1.0 eq)RT88% Greener alternative; slightly slower dehydration kinetics.
MeOH NaBH₃CN (1.5 eq)NoneRT85% Good for acid-sensitive groups; requires toxic cyanide handling.
DCE NaBH₄ (1.5 eq)NoneRT<20% Non-selective; rapid reduction of aldehyde to thiophen-2-ylmethanol.

Experimental Workflows & Protocols

To ensure high-fidelity synthesis, two protocols are provided below. Protocol A is designed for scale-up batch synthesis, while Protocol B utilizes solid-supported reagents for automated, high-throughput library generation.

Workflow Step1 1. Reagent Mixing Equimolar Aldehyde + Amine in DCE Step2 2. Acid Catalysis Add 1.0 eq AcOH (Stir 30 min) Step1->Step2 Step3 3. Selective Reduction Add 1.5 eq NaBH(OAc)3 (Stir 2-4h) Step2->Step3 Step4 4. Quench & Wash Sat. NaHCO3 quench, extract with DCM Step3->Step4 Step5 5. Purification & QC SCX catch-and-release or Silica Gel Step4->Step5

Step-by-step experimental workflow for batch reductive amination and quality control.

Protocol A: Batch Synthesis of 1-(Thiophen-2-ylmethyl)pyrrolidine

Objective: Synthesize the target conjugate using STAB in a standard batch format.

  • Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve thiophene-2-carboxaldehyde (1.0 mmol, 112 mg) and pyrrolidine (1.0 mmol, 71 mg) in anhydrous DCE (5.0 mL).

  • Catalysis: Add glacial acetic acid (1.0 mmol, 57 µL) to the stirring mixture. Stir at room temperature for 30 minutes. Causality Check: This pre-incubation period allows the hemiaminal to fully dehydrate into the iminium ion before the reducing agent is introduced.

  • Reduction: Portion-wise, add sodium triacetoxyborohydride (1.5 mmol, 318 mg).

  • Monitoring: Stir the opaque suspension at room temperature for 2–4 hours. Monitor via LC-MS or TLC (UV-active starting material vs. ninhydrin-active tertiary amine product).

  • Quench (Self-Validating Step): Carefully quench the reaction by adding saturated aqueous NaHCO₃ (5 mL) dropwise. Validation: Vigorous effervescence must be observed; this visually confirms the successful neutralization of unreacted STAB and acetic acid, ensuring no active hydrides carry over into the workup.

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via flash chromatography (Silica, DCM:MeOH 95:5 with 1% Et₃N). The triethylamine is critical to prevent the basic pyrrolidine nitrogen from streaking on the acidic silica gel.

Protocol B: High-Throughput Solid-Supported Synthesis

Objective: Rapid library generation using solid-supported reagents to eliminate aqueous workup, ideal for automated synthesis platforms .

  • Stock Solutions: Prepare a 0.2 M solution of thiophene-2-carboxaldehyde and a 0.2 M solution of pyrrolidine derivatives in anhydrous THF.

  • Mixing: Dispense 100 µL (20 µmol) of each solution into a 96-well reaction plate.

  • Reduction: Add silica-supported cyanoborohydride (Si-CBH, ~2.5 eq, 50 µmol) directly to the wells.

  • Incubation: Seal the plate tightly and agitate at room temperature for 12 hours.

  • Scavenging (Self-Validating Step): Add polymer-supported benzaldehyde to scavenge any unreacted pyrrolidine, followed by macroporous sulfonic acid (SCX) resin. The SCX resin acts as a "catch-and-release" mechanism, selectively binding the basic thiophene-pyrrolidine product while neutral impurities (like unreacted aldehyde or reduced alcohol) remain in solution.

  • Elution: Wash the SCX resin with MeOH to remove non-basic impurities. Finally, elute the pure conjugate using 2M NH₃ in MeOH and concentrate to yield the free base.

References

  • A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Organic Process Research & Development (ACS Publications) URL:[Link]

  • Sodium Triacetoxyborohydride (STAB) Overview Organic Chemistry Portal URL:[Link]

  • Application Note – Reductive Amination 96-well plate kit Synple Chem URL:[Link]

Application

Reagents for acylation of 3-bromothiophene

Application Note: High-Precision Acylation of 3-Bromothiophene Executive Summary 3-Bromothiophene is a critical scaffold in the synthesis of conductive polymers (polythiophenes) and thiophene-based bioisosteres in medici...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Precision Acylation of 3-Bromothiophene

Executive Summary

3-Bromothiophene is a critical scaffold in the synthesis of conductive polymers (polythiophenes) and thiophene-based bioisosteres in medicinal chemistry. However, its acylation presents a classic regioselectivity paradox. The bromine atom at C3 sterically hinders the electronically activated C2 position (


-position), while the C5 position remains sterically open but electronically less distinct.

This guide delineates two distinct reagent systems for acylation:

  • Friedel-Crafts Reagents (Lewis Acid mediated): Best for large-scale, thermodynamic control where downstream separation of C2/C5 isomers is acceptable.

  • Organolithium Reagents (Kinetic Deprotonation): The "Gold Standard" for high-precision synthesis, yielding exclusive C2-acylation via directed lithiation, provided cryogenic protocols are strictly followed to prevent "Halogen Dance" isomerization.

Reaction Pathways & Regioselectivity

The choice of reagent dictates the regiochemical outcome. The diagram below illustrates the divergent pathways based on the mechanism (Electrophilic Aromatic Substitution vs. Directed ortho-Metalation).

Regioselectivity node_sub 3-Bromothiophene node_FC_Reag Friedel-Crafts (RCOCl / AlCl3) node_sub->node_FC_Reag node_Li_Reag Directed Lithiation (LDA / -78°C) node_sub->node_Li_Reag node_FC_Inter Sigma Complex (Carbocation) node_FC_Reag->node_FC_Inter node_FC_Prod Mixture: 2-Acyl (Major) + 5-Acyl (Minor) node_FC_Inter->node_FC_Prod Steric vs Electronic Competition node_Li_Inter 2-Lithio-3-bromothiophene (Kinetic Intermediate) node_Li_Reag->node_Li_Inter node_Li_Prod 2-Acyl-3-bromothiophene (Exclusive) node_Li_Inter->node_Li_Prod Quench w/ Weinreb Amide node_HD WARNING: Halogen Dance (> -40°C) node_Li_Inter->node_HD Warming

Figure 1: Divergent reaction pathways. Friedel-Crafts leads to mixtures due to competing steric/electronic effects, while Lithiation offers exclusive C2 selectivity if temperature is controlled.

Reagent Class A: Friedel-Crafts Acylation (Thermodynamic)

Direct acylation using Lewis Acids is the traditional approach. While scalable, it suffers from regioselectivity issues. The sulfur atom activates both


-positions (C2 and C5). Although C2 is electronically favored, the bulky bromine at C3 hinders attack, often leading to 85:15 to 60:40 mixtures of C2:C5 products depending on the acyl source.
Reagent Selection Guide
ComponentReagentRole & Notes
Catalyst Aluminum Chloride (

)
Standard. High reactivity.[1] Aggressive. Often causes tarring/polymerization of thiophenes if temp is uncontrolled.
Tin(IV) Chloride (

)
Recommended. Milder Lewis acid. Reduces polymerization side-reactions common with electron-rich thiophenes.
Acyl Source Acyl Chloride (RCOCl) Highly reactive. Generates HCl byproduct.
Acid Anhydride Milder. Often requires 2 equivalents of

.
Solvent Dichloromethane (DCM) Standard. Good solubility.
Nitrobenzene Classical solvent for homogeneous F-C, but difficult to remove (high boiling point).
Protocol 1: -Mediated Acetylation (Scalable)

Target: Mixture of 2-acetyl-3-bromothiophene (Major) and 5-acetyl-3-bromothiophene (Minor).

  • Setup: Flame-dry a 250 mL 3-neck flask equipped with a nitrogen inlet, addition funnel, and internal thermometer.

  • Charge: Add 3-bromothiophene (16.3 g, 100 mmol) and anhydrous DCM (100 mL). Cool to 0°C.

  • Catalyst Addition: Add

    
      (1.1 equiv, 110 mmol) dropwise. The solution may darken.
    
  • Acylation: Add Acetyl Chloride (1.05 equiv, 105 mmol) dropwise over 30 minutes, maintaining internal temperature < 5°C.

    • Note: Rapid addition causes exotherms that promote polymerization.

  • Reaction: Allow to warm to room temperature (20-25°C) and stir for 4 hours. Monitor by HPLC/GC.

  • Quench: Pour the mixture onto ice/water (200 mL) containing 1M HCl (50 mL) to break the Tin-complex.

  • Workup: Extract with DCM (3x). Wash organics with Brine and sat.[2][3][4] ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    . Dry over 
    
    
    
    .[3]
  • Purification: Fractional distillation or column chromatography (Hexane/EtOAc) is required to separate the C2 and C5 isomers.

Reagent Class B: Directed Lithiation (Kinetic / High-Precision)

This is the preferred method for pharmaceutical applications requiring isomeric purity. By utilizing the acidity of the C2 proton (pK ~30, enhanced by the adjacent S and inductive effect of Br), we can selectively deprotonate C2 without disturbing the C-Br bond, provided the temperature is kept low.

The "Halogen Dance" Risk: If the generated 3-bromo-2-lithiothiophene is allowed to warm above -40°C, or if a catalytic amount of free amine is present, the lithium and bromine atoms can migrate (scramble) to form the thermodynamically more stable 3-bromo-5-lithiothiophene or 2,3-dibromothiophene species.

Reagent Selection Guide
ComponentReagentRole & Notes
Base LDA (Lithium Diisopropylamide) Mandatory. Bulky, non-nucleophilic base. Removes the C2 proton. Do not use n-BuLi directly , as it favors Lithium-Halogen exchange (removing the Br).
Electrophile Weinreb Amide Critical. Reacts with the lithiated species to form a stable tetrahedral intermediate, preventing double-addition (which forms alcohols).
Acid Chlorides Not Recommended. Leads to over-reaction (tertiary alcohols) and rapid exotherms.
Solvent THF (Anhydrous) Essential for stabilizing the lithiated species.
Protocol 2: Cryogenic C2-Acylation via LDA

Target: 2-Acetyl-3-bromothiophene (>98% Regioselectivity).

Step 1: Generation of LDA

  • To a dried flask under Argon, add anhydrous THF (50 mL) and Diisopropylamine (1.1 equiv).

  • Cool to -78°C (Dry ice/Acetone).

  • Add n-BuLi (1.1 equiv, 2.5M in hexanes) dropwise.

  • Warm to 0°C for 15 mins to ensure complete LDA formation, then re-cool to -78°C .

Step 2: Directed Deprotonation 5. Add 3-bromothiophene (1.0 equiv) dissolved in THF dropwise to the LDA solution at -78°C.

  • Critical: Rate of addition must be slow enough to keep internal temp < -70°C.[2]
  • Stir at -78°C for 30-45 minutes. The solution now contains 3-bromo-2-lithiothiophene .

Step 3: Acylation (The Quench) 7. Add N-methoxy-N-methylacetamide (Weinreb Amide of acetic acid, 1.2 equiv) dissolved in THF. 8. Stir at -78°C for 1 hour. 9. Slow Warm: Allow the reaction to warm to 0°C over 2 hours. The tetrahedral intermediate breaks down upon hydrolysis to yield the ketone.

Step 4: Workup 10. Quench with sat. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


.[3][4] Extract with EtOAc.[2][3]
11. The crude product is usually chemically pure regarding regiochemistry; filtration through a silica plug removes baseline impurities.

Troubleshooting & Critical Parameters

The following decision tree (visualized) assists in diagnosing failure modes.

Troubleshooting Problem Issue Detected Check1 Is Product a Mixture of Isomers? Problem->Check1 Check2 Is Bromine Missing (De-bromination)? Check1->Check2 No Sol1 Cause: F-C Mechanism Fix: Switch to Lithiation (Method B) Check1->Sol1 Yes Check3 Polymerization/Tar? Check2->Check3 No Sol2 Cause: Li-Halogen Exchange Fix: Use LDA, NOT n-BuLi directly Check2->Sol2 Yes Sol3 Cause: Lewis Acid too strong Fix: Use SnCl4 instead of AlCl3 or lower temp Check3->Sol3 Yes

Figure 2: Troubleshooting logic for common acylation failure modes.

Key Data Summary:

MethodReagentsRegioselectivity (C2:C5)YieldScalability
Friedel-Crafts

/ AcCl
~80:2060-75%High
Friedel-Crafts

/ AcCl
~85:1570-85%High
Lithiation LDA / Weinreb>99:1 85-95%Low/Med

References

  • Friedel-Crafts Selectivity on Thiophenes

    • Belien, P., et al. "Regioselective acylation of 3-substituted thiophenes." Tetrahedron Letters, 2005.
    • Source:

  • Halogen Dance Mechanism

    • Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. "Halogen dance reactions—A review." Chemical Society Reviews, 2007, 36, 1046-1057.
    • Source:

  • Lithiation Protocols for Thiophenes

    • Fuller, L. S., Iddon, B., & Smith, K. A. "Thiophene derivatives. Part 1. Lithiation of 3-bromothiophene and 3-iodothiophene." Journal of the Chemical Society, Perkin Transactions 1, 1997.
    • Source:

  • Use of Weinreb Amides in Acylation

    • Nahm, S., & Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981, 22(39), 3815-3818.
    • Source:

Sources

Method

Asymmetric synthesis of chiral pyrrolidin-2-yl ketones

Application Note: Strategic Routes to Chiral Pyrrolidin-2-yl Ketones Part 1: Executive Summary & Strategic Overview The pyrrolidin-2-yl ketone motif is a linchpin in medicinal chemistry, serving as the core scaffold for...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Routes to Chiral Pyrrolidin-2-yl Ketones

Part 1: Executive Summary & Strategic Overview

The pyrrolidin-2-yl ketone motif is a linchpin in medicinal chemistry, serving as the core scaffold for nicotine analogs, proline-derived organocatalysts, and blockbuster antiviral agents (e.g., protease inhibitors). The central challenge in synthesizing this moiety is not bond formation, but stereochemical integrity . The


-proton at the C2 position is highly acidic (

for ketones), making these compounds prone to racemization under basic or acidic conditions.

This guide details two distinct, field-validated protocols to access these scaffolds with high enantiomeric excess (


):
  • The Chiral Pool Approach (Weinreb Amide Route): Ideal for scale-up, utilizing L-Proline as a low-cost starting material. Success relies on thermodynamic stabilization via chelation.

  • The De Novo Asymmetric Approach (Beak’s Lithiation): Ideal for generating non-natural enantiomers or C2-substituted analogs from achiral pyrrolidine, utilizing sparteine-mediated enantioselective deprotonation.

Strategic Decision Matrix

DecisionMatrix Start Target: Chiral Pyrrolidin-2-yl Ketone Source Starting Material Availability? Start->Source LProline L-Proline (Cheap, Abundant) Source->LProline Natural Isomer Achiral Pyrrolidine / N-Boc Pyrrolidine Source->Achiral Unnatural/Substituted RouteA Route A: Weinreb Amide (Nucleophilic Acylation) LProline->RouteA RouteB Route B: Beak's Lithiation (Asymmetric Deprotonation) Achiral->RouteB RiskA Risk: Racemization via Enolization RouteA->RiskA RiskB Risk: Reagent Availability ((-)-Sparteine) RouteB->RiskB SolutionA Solution: Mg-Chelate Stabilization RiskA->SolutionA SolutionB Solution: Sparteine Surrogates (O'Brien Diamines) RiskB->SolutionB

Figure 1: Decision matrix for selecting the synthetic route based on starting material and stereochemical requirements.

Part 2: Protocol A – The Chiral Pool Approach (Weinreb Amide)

Principle: Direct addition of Grignard reagents to N-protected proline esters often leads to over-addition (forming tertiary alcohols) or racemization. The Weinreb amide (N-methoxy-N-methylamide) circumvents this by forming a stable 5-membered metal-chelate intermediate. This intermediate is stable to the reaction conditions and only collapses to the ketone upon acidic quench, preventing the formation of the tetrahedral intermediate required for a second nucleophilic attack.

Critical Mechanism: The stability of the N-Boc protecting group is paramount. While N-Cbz or N-Fmoc can be cleaved by the nucleophiles used in subsequent steps, N-Boc is robust against Grignard reagents at low temperatures.

Experimental Protocol

Step 1: Synthesis of N-Boc-L-Proline Weinreb Amide

  • Reagents: N-Boc-L-Proline (1.0 equiv), N,O-Dimethylhydroxylamine HCl (1.1 equiv), EDC·HCl (1.2 equiv), HOBt (1.2 equiv), DIPEA (3.0 equiv), DCM (0.2 M).

  • Procedure:

    • Dissolve N-Boc-L-Proline in dry DCM at 0°C under

      
      .
      
    • Add DIPEA, followed by HOBt and EDC·HCl. Stir for 15 min to activate the acid.

    • Add N,O-Dimethylhydroxylamine HCl in one portion.

    • Allow to warm to RT and stir for 12 h.

    • Workup: Dilute with DCM, wash with 1N HCl (cold), sat.

      
      , and brine.[1] Dry over 
      
      
      
      .[1]
    • Validation:

      
       NMR should show characteristic N-OMe (3.7 ppm) and N-Me (3.2 ppm) singlets.
      

Step 2: Grignard Addition (The Critical Step)

  • Reagents: N-Boc-L-Proline Weinreb Amide (1.0 equiv), Aryl/Alkyl-MgBr (1.5 - 2.0 equiv), dry THF.

  • Procedure:

    • Flame-dry a 2-neck flask and cool to -15°C (ice/salt bath). Note: Lower temperatures (-78°C) are often cited, but -15°C is sufficient for Weinreb amides and improves solubility.

    • Dissolve the amide in THF (0.3 M).

    • Add the Grignard reagent dropwise over 30 mins. Control: Internal temp must not exceed -5°C.

    • Stir at -15°C for 1 h. Monitor by TLC (disappearance of amide).

    • Quench: Pour the cold reaction mixture into vigorously stirring 0.5 M

      
        (cold) or sat. 
      
      
      
      . Crucial: Acidic quench breaks the Mg-chelate to release the ketone.
    • Extraction: Extract with EtOAc (3x). Wash combined organics with brine.[1][2]

    • Purification: Flash chromatography (Hex/EtOAc).

Data Summary: Grignard Scope & Yields

Grignard Reagent (R-MgBr)Product (Ketone R-group)Yield (%)ee (%)Notes
PhMgBr Phenyl92>99Standard benchmark.
MeMgBr Methyl88>98Requires slow addition.
VinylMgBr Vinyl8596Use freshly prepared reagent.
i-PrMgCl Isopropyl76>98Steric bulk slows reaction.

Part 3: Protocol B – The De Novo Approach (Asymmetric Deprotonation)

Principle: When the natural L-isomer is not the desired starting point, or when C2-substitution is required on an achiral scaffold, Beak’s Lithiation is the gold standard. This method utilizes the chiral diamine (-)-sparteine (or surrogates like O'Brien's diamine) to complex with s-BuLi. This chiral base complex selectively removes one enantiotopic proton from N-Boc-pyrrolidine, creating a configurationally stable organolithium species that can be trapped with electrophiles.

Mechanistic Pathway: The reaction proceeds via a Dynamic Kinetic Resolution (DKR) or thermodynamic control depending on the temperature and time, but generally, the lithiated species maintains its configuration due to the coordination of the Boc carbonyl oxygen to the Lithium atom (dipole stabilization).

BeaksLithiation NBoc N-Boc-Pyrrolidine (Achiral) Lithiated Lithiated Intermediate (Chiral Ion Pair) NBoc->Lithiated Enantioselective Deprotonation (-78°C) Complex s-BuLi / (-)-Sparteine Complex Complex->Lithiated Chiral Ligand Product Chiral 2-Substituted Pyrrolidine Lithiated->Product Retentive Substitution Electrophile Electrophile (E+) (e.g., R-COCl) Electrophile->Product

Figure 2: Mechanistic flow of sparteine-mediated asymmetric lithiation.

Experimental Protocol

Step 1: Reagent Preparation

  • Note: (-)-Sparteine is occasionally scarce. The (+)-sparteine surrogate (O'Brien's diamine) is a valid commercial alternative for accessing the opposite enantiomer.

Step 2: Asymmetric Lithiation and Acylation

  • Reagents: N-Boc-pyrrolidine (1.0 equiv), (-)-Sparteine (1.2 equiv), s-BuLi (1.2 equiv, 1.4 M in cyclohexane), Acid Chloride (R-COCl) or Weinreb Amide electrophile.

  • Procedure:

    • In a flame-dried flask under Argon, dissolve (-)-sparteine in dry

      
       (0.5 M) and cool to -78°C .
      
    • Add s-BuLi dropwise. Stir for 15 min to form the chiral base complex.

    • Add N-Boc-pyrrolidine (dissolved in minimal

      
      ) dropwise.
      
    • Stir at -78°C for 4-5 hours . Critical: This time is required for high enantioselectivity.

    • Trapping: Add the electrophile (e.g., Benzoyl Chloride) slowly.

    • Stir for 30 min at -78°C, then allow to warm slowly to RT overnight.

    • Quench: Add 1M

      
      .
      
    • Workup: Extract with

      
      , wash with 
      
      
      
      , dry and concentrate.

Troubleshooting Beak's Method:

  • Low ee: Usually caused by insufficient deprotonation time or warming up during addition. The lithiated species racemizes above -60°C.

  • Low Yield: Often due to the "quenching" of the lithiated species by adventitious moisture. Use fresh s-BuLi (titrate before use).

Part 4: References & Authority

  • Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22, 3815–3818.

    • Foundational paper establishing the Weinreb amide protocol.

  • Kerrick, S. T.; Beak, P. "Asymmetric deprotonations: enantioselective syntheses of 2-substituted pyrrolidines." Journal of the American Chemical Society, 1991 , 113, 9708–9710.

    • The core reference for the sparteine-mediated lithiation protocol.

  • Dieter, R. K.; Li, S. "Reaction of N-(tert-Butoxycarbonyl)-2-lithiopyrrolidine with Electrophiles." The Journal of Organic Chemistry, 1997 , 62, 7726–7735.

    • Detailed optimization of the lithiation-substitution steps.

  • O'Brien, P. "(-)-Sparteine: the most popular chiral ligand for lithium carbanions." Chemistry & Industry, 1997 , 62.

    • Review of the chiral ligand's utility and surrogates.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability of 3-Acetylthiophene Derivatives

Welcome to the technical support center for 3-acetylthiophene and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and st...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 3-acetylthiophene and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and storing these valuable chemical entities. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experimentation, ensuring the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal long-term storage conditions for 3-acetylthiophene?

A1: To ensure the long-term stability and purity of 3-acetylthiophene, it should be stored in a cool, dry, and dark place.[1] The container must be tightly sealed to prevent exposure to moisture and air.[1] For extended storage, refrigeration at 2-8 °C under an inert atmosphere, such as nitrogen or argon, is highly recommended.[1][2]

Q2: What is the expected shelf life of 3-acetylthiophene?

A2: While specific shelf-life data for 3-acetylthiophene is not always readily available, the related compound 2-acetylthiophene has a noted shelf life of 12 months or longer when stored properly.[1] Adhering to the recommended storage conditions will maximize the shelf life of 3-acetylthiophene.[1] It is advisable to perform regular purity checks on material that has been stored for extended periods.[1] For solutions, storage at -80°C is recommended for up to six months, while -20°C is suitable for up to one month, with protection from light.[3]

Q3: My solid 3-acetylthiophene has turned yellow or brown. Can I still use it?

A3: The development of a yellow to dark green color can indicate the formation of impurities or degradation products.[1] While minor discoloration may not affect all applications, it is critical to perform a purity analysis (e.g., via HPLC) to confirm if the material is suitable for your specific experiment.[1]

Q4: What are the primary degradation pathways for 3-acetylthiophene?

A4: Thiophene derivatives like 3-acetylthiophene are susceptible to several degradation pathways:

  • Oxidative Degradation: The sulfur atom in the thiophene ring can be oxidized to form S-oxides (sulfoxides) and S,S-dioxides (sulfones), especially in the presence of oxidizing agents or atmospheric oxygen.[1][2][4]

  • Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of reactive species like singlet oxygen, which can cause oxidation and degradation.[1][5][6]

  • Polymerization: In the presence of strong Lewis acids (like AlCl₃), high temperatures, or oxidizing conditions, polymerization can occur.[1][2][4]

  • Hydrolysis: Under strongly acidic or basic conditions, the acetyl group can be hydrolyzed.[2]

Troubleshooting Guides

Issue 1: Discoloration of Solid or Solutions

If you observe a noticeable color change in your 3-acetylthiophene solid or a prepared solution, follow this troubleshooting workflow.

Initial Assessment:

  • Review Storage Conditions: Was the material stored at the recommended 2-8°C, protected from light, and under an inert atmosphere?[1][2]

  • Check for Air/Light Exposure: Was the material exposed to light or air for an extended period during handling?[2]

Analytical Workflow:

  • Purity Analysis: Perform HPLC or GC-MS analysis to identify any impurities and quantify the purity of the 3-acetylthiophene.[1]

  • Decision Point: Based on the purity assessment, determine if the material is suitable for your experiment or if purification (e.g., recrystallization) is necessary.[1]

G A Discoloration Observed B Review Storage Conditions (Temp, Light, Atmosphere) A->B C Assess Air/Light Exposure B->C Conditions OK G Purify Material (e.g., Recrystallization) B->G Improper Storage D Perform Purity Analysis (HPLC/GC-MS) C->D Exposure Minimal C->G Prolonged Exposure E Purity Acceptable? D->E F Proceed with Experiment E->F Yes E->G No H Re-analyze Purity G->H H->D

Troubleshooting workflow for discolored 3-acetylthiophene.
Issue 2: Inconsistent Experimental Results

If you are experiencing inconsistent yields, unexpected byproducts, or poor reproducibility in reactions involving 3-acetylthiophene, this guide can help diagnose the potential cause.

Initial Checks:

  • Purity Verification: Have you verified the purity of your current lot of 3-acetylthiophene?[1]

  • Reagent Stability: Are all other reagents in your reaction stable and of appropriate purity?

  • Reaction Conditions: Are you consistently controlling reaction parameters such as temperature, atmosphere, and reaction time?

Troubleshooting Steps:

  • Analyze Starting Material: Run a purity check (HPLC, GC-MS, or NMR) on the 3-acetylthiophene.

  • Small-Scale Test Reactions: Optimize reaction conditions using small-scale test reactions.[1]

  • Analyze Reaction Mixture: Use techniques like LC-MS to identify byproducts and understand potential side reactions.

G A Inconsistent Experimental Results B Verify Purity of 3-Acetylthiophene A->B E Purity Confirmed? B->E C Check Stability of Other Reagents D Review Reaction Conditions C->D Reagents OK F Optimize Reaction Conditions (Small-Scale Tests) D->F Conditions Consistent E->C Yes I Obtain New/Purified Starting Material E->I No G Analyze Reaction Mixture (e.g., LC-MS) F->G H Identify Source of Inconsistency G->H I->B

Troubleshooting guide for inconsistent experimental results.

Data on Stability and Degradation

The stability of 3-acetylthiophene is influenced by several factors. The following table summarizes recommended storage conditions and potential degradation pathways.

ParameterRecommended Condition/ObservationRationale/Degradation Pathway
Temperature 2-8 °C (Refrigerated)[1]To minimize thermal degradation and slow down potential side reactions.[1]
Atmosphere Inert gas (Nitrogen or Argon)[1][2]To prevent oxidation of the sulfur atom in the thiophene ring.[1][2]
Light Store in the dark[1][2]Photodegradation can occur upon exposure to light, especially UV radiation.[1]
Moisture Store in a dry place[1]Prevents potential hydrolysis of the acetyl group, although this is more significant under strong acidic or basic conditions.[2]
Discoloration Yellow to brownish color[1]Indicative of impurity formation or degradation.[1]

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment of 3-Acetylthiophene

This protocol outlines a general HPLC method to quantify the purity of 3-acetylthiophene and identify potential impurities.[1]

1. Objective: To quantify the purity of 3-acetylthiophene and detect the presence of degradation products.

2. Materials and Reagents:

  • 3-acetylthiophene sample

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • 3-acetylthiophene reference standard (if available)

  • Volumetric flasks, pipettes, HPLC vials

  • HPLC system with a UV detector and a C18 column (e.g., 4.6 x 250 mm, 5 µm)

3. Preparation of Solutions:

  • Mobile Phase: Prepare a suitable mobile phase of acetonitrile and water. The exact ratio may need to be optimized.

  • Sample Solution: Accurately weigh and dissolve the 3-acetylthiophene sample in the mobile phase to a known concentration (e.g., 0.1 mg/mL).

  • Standard Solution (if available): Prepare a solution of the 3-acetylthiophene reference standard at a similar concentration to the sample solution.[1]

4. HPLC Conditions (Example):

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.[7]

  • Mobile Phase: Gradient of Acetonitrile (A) and 0.1% Phosphoric Acid in Water (B).[7]

    • 0-2 min: 40% A

    • 2-10 min: 40% to 70% A

    • 10-12 min: 70% A

    • 12-12.1 min: 70% to 40% A

    • 12.1-15 min: 40% A

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: 30°C.[7]

  • Detection Wavelength: 260 nm.[7]

  • Injection Volume: 10 µL.[7]

5. Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure no interfering peaks are present.

  • Inject the standard solution (if available) to determine the retention time of 3-acetylthiophene.

  • Inject the sample solution.

  • Run the chromatogram for a sufficient duration to allow for the elution of all potential impurities.

6. Data Analysis:

  • Identify the peak corresponding to 3-acetylthiophene based on its retention time.

  • Calculate the purity of the sample by determining the area percentage of the main peak relative to the total peak area.

  • If a reference standard is used, a more accurate quantification can be performed using a calibration curve.

G A Prepare Mobile Phase and Solutions B Equilibrate HPLC System A->B C Inject Blank B->C D Inject Standard (Optional) C->D E Inject Sample D->E F Run Chromatogram E->F G Data Analysis (Purity Calculation) F->G

Workflow for HPLC purity assessment.

References

  • Long-term storage and stability issues with 3-Acetylthiophene - Benchchem.
  • 3-Acetylthiophene: A Technical Guide to Stability and Reactivity under Ambient Conditions - Benchchem.
  • Monooxygenase- and Dioxygenase-Catalyzed Oxidative Dearomatization of Thiophenes by Sulfoxidation, cis-Dihydroxylation and Epoxid
  • Thiophene - Wikipedia.
  • 3-Acetylthiophene | Biochemical Reagent - MedchemExpress.com.
  • Technical Support Center: Stability of Thiophene-Containing Compounds - Benchchem.
  • Synthesis of new thiophene derivatives and their use as photostabilizers for rigid poly(vinyl chloride) - SciSpace.
  • Side reactions to avoid in the synthesis of 3-Acetylthiophene - Benchchem.
  • THIOPHENE AND ITS DERIV
  • SAFETY D
  • Oxidative desulfurization of sulfur compounds: Oxidation of thiophene and derivatives with hydrogen peroxide using Ti-Beta catalyst | Request PDF - ResearchG
  • A Comparative Guide to Analytical Methods for the Quantific
  • Thiophene Stability in Photodynamic Therapy: A Mathem
  • Thiophene Stability in Photodynamic Therapy: A Mathem
  • SAFETY D

Sources

Optimization

Technical Support Center: Thiophene-Pyrrolidine Salt Optimization

Welcome to the Advanced Formulation & Solid-State Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the solubility of thiophene-pyrrolidine active pharmac...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Formulation & Solid-State Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the solubility of thiophene-pyrrolidine active pharmaceutical ingredients (APIs). These molecules—characterized by a highly lipophilic thiophene ring and a basic pyrrolidine moiety—frequently fall into Biopharmaceutics Classification System (BCS) Class II or IV.

Below, you will find our core workflow, comprehensive FAQs, and step-by-step troubleshooting protocols grounded in thermodynamic principles and solid-state chemistry.

Core Optimization Workflow

SaltScreening A Thiophene-Pyrrolidine Free Base (BCS II/IV) B pKa & Physicochemical Profiling A->B Characterize C Counterion Selection (ΔpKa > 2) B->C Rational Design D High-Throughput Salt Screening C->D Crystallization E1 Crystalline Salt (Target) D->E1 Success E2 Oiling Out / LLPS (Troubleshoot) D->E2 Failure F Thermodynamic Solubility & pHmax Profiling E1->F Evaluate E2->C Re-evaluate Solvent/Counterion G Optimized Lead Salt F->G Final Selection

Workflow for rational salt screening and solubility optimization of basic APIs.

FAQ Section 1: Counterion Selection & Thermodynamics

Q: Why does my thiophene-pyrrolidine free base exhibit poor aqueous solubility despite having an ionizable pyrrolidine nitrogen, and how do I select the right counterion?

A: The fundamental issue lies in the molecular structure. As noted in 1 [4], the thiophene ring is highly lipophilic and planar. This drives strong hydrophobic interactions and a high crystal lattice energy. While the pyrrolidine nitrogen is basic (pKa typically 8.5–9.5), the intrinsic aqueous solubility (


) of the free base remains severely limited by this lattice energy.

To optimize solubility, salt formation must balance crystal lattice disruption with solvation thermodynamics. According to authoritative standards on 2 [1], the


 between the basic pyrrolidine and the acidic counterion must be 

to ensure complete proton transfer and a stable ionic complex.

Causality Warning: If you select chloride (HCl) as your counterion, you will likely encounter the common-ion effect in the stomach. Gastric fluid contains ~0.1 N HCl. The high concentration of ambient


 shifts the solubility product equilibrium (

) to the left, drastically suppressing dissolution. Instead, mesylate or lipophilic counterions (e.g., alkyl sulfates) are preferred. Research on 3[2] and 4 [3] demonstrates that medium-chain alkyl counterions effectively disrupt the crystal lattice energy, enabling formulation in lipid-based vehicles.
Quantitative Impact of Counterion on Thiophene-Pyrrolidine Solubility
Solid FormCounterionMelting Point (°C)Aqueous Sol (mg/mL, pH 4.5)SGF Sol (mg/mL, pH 1.2)Mechanistic Notes
Free Base None135< 0.010.05High lattice energy, lipophilic thiophene limits solvation.
Hydrochloride

2101.20.3Common-ion effect limits Simulated Gastric Fluid (SGF) solubility.
Mesylate

185> 15.0> 15.0Optimal hydrophilic balance; bypasses common-ion effect.
Docusate

< 50 (IL)0.1 (Aqueous)> 50 (Lipid)Excellent for Lipid-Based Formulations (LBF); forms ionic liquid.

FAQ Section 2: Kinetic vs. Thermodynamic Solubility & Disproportionation

Q: My mesylate salt shows rapid initial dissolution but precipitates as a cloudy suspension after 30 minutes in intestinal buffers. What is the mechanism, and how do I troubleshoot this?

A: This is a classic case of disproportionation driven by crossing the


 boundary. The 

is the specific pH at which the solubility of the ionized salt equals the intrinsic solubility of the un-ionized free base. When your salt dissolves in a neutral intestinal buffer (pH 6.8), the microenvironmental pH exceeds the

. The salt dissociates, the highly lipophilic thiophene-pyrrolidine free base supersaturates, and it rapidly precipitates out of solution.

Disproportionation A Solid Salt (Thiophene-Pyrrolidine-H+ A-) B Dissolution in Intestinal Fluid (pH > pHmax) A->B Solvation C Deprotonation (Pyrrolidine-H+ -> Pyrrolidine) B->C Microenvironmental pH shift D Supersaturation of Free Base C->D S0 limit exceeded E Precipitation (Cloudy Suspension) D->E Nucleation & Growth

Logical mechanism of salt disproportionation in intestinal fluids above pHmax.

Protocol: Self-Validating pH-Solubility Profiling (Thermodynamic)

To definitively diagnose disproportionation, you must map the thermodynamic solubility and validate the solid state of the precipitate.

  • Buffer Preparation : Prepare a series of 50 mM buffers ranging from pH 1.0 to 9.0 (e.g., HCl/KCl, Acetate, Phosphate, Borate).

  • Excess Solid Addition : Add 50 mg of the salt to 2 mL of each buffer in glass vials. Causality: Excess solid must remain to maintain thermodynamic equilibrium.

  • Equilibration : Agitate at 37°C for 24 hours.

  • pH Verification (Critical Self-Validation Step) : Measure the final pH of the suspension. Dissolution of a basic salt will alkalinize unbuffered or weakly buffered solutions. If the final pH shifts by >0.1 units, record the final pH, as this is the true equilibrium state.

  • Phase Separation : Centrifuge at 10,000 x g for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantification & Solid-State Check : Analyze the supernatant via HPLC-UV. Crucially , analyze the residual solid via X-Ray Powder Diffraction (XRPD). If the XRPD pattern of the solid at pH 7.0 matches the free base, you have definitively proven disproportionation.

Troubleshooting Guide: "Oiling Out" During Crystallization

Issue: During the crystallization of the thiophene-pyrrolidine salt, the product forms a viscous oil instead of crystals.

Causality: "Oiling out," or Liquid-Liquid Phase Separation (LLPS), occurs when the supersaturated solution crosses the liquid-liquid binodal curve before reaching the metastable zone for solid nucleation. The highly flexible pyrrolidine ring combined with the lipophilic thiophene can lower the melting point of the solvated complex, making the oil phase thermodynamically favored over the crystalline phase at your current crystallization temperature.

Protocol: Anti-Solvent Crystallization with Seeding

To force the system down the solid-liquid equilibrium pathway and bypass LLPS, use this controlled methodology:

  • Solvent Selection : Dissolve the free base in a high-solubility solvent (e.g., Ethanol or THF) at 50°C.

  • Stoichiometric Addition : Add 1.05 equivalents of the counterion acid dropwise.

  • Temperature Control : Hold at 50°C for 30 minutes to ensure complete proton transfer and homogenization.

  • Anti-Solvent Titration : Slowly add an anti-solvent (e.g., Heptane or MTBE) until the solution becomes faintly turbid. Immediately add 2-5% v/v of the primary solvent to clear the turbidity. You are now resting exactly at the edge of the metastable zone, safely avoiding the LLPS boundary.

  • Seeding (The Catalyst) : Introduce 1-2% w/w of crystalline seed (if available). Causality: Seeding provides a pre-existing crystalline surface, bypassing the high activation energy (

    
    ) of primary nucleation. This kinetically forces the system to crystallize rather than oil out.
    
  • Controlled Cooling : Cool linearly to 5°C at a slow, controlled rate of 0.1°C/min to promote crystal growth over secondary nucleation.

References
  • API Salt Selection: A Classical but Evolving Approach in Modern Drug Development GSC Online Press[Link]

  • Rationalizing Counterion Selection for the Development of Lipophilic Salts: A Case Study with Venetoclax Molecular Pharmaceutics - ACS Publications[Link]

  • API ionic liquids: probing the effect of counterion structure on physical form and lipid solubility RSC Publishing[Link]

  • A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives International Journal of Pharmaceutical Sciences[Link]

Sources

Troubleshooting

Technical Support Center: Handling Oxidation Sensitivity of Thiophene Rings

Welcome to the Technical Support Center for Thiophene Chemistry and Applications. Thiophene is a ubiquitous five-membered sulfur heterocycle used extensively in drug discovery and organic electronics.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Thiophene Chemistry and Applications. Thiophene is a ubiquitous five-membered sulfur heterocycle used extensively in drug discovery and organic electronics. However, its electron-rich


-system makes it inherently susceptible to oxidation. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to manage thiophene stability across biological and material science applications.

Mechanistic Causality: Why Are Thiophenes Sensitive to Oxidation?

To effectively troubleshoot thiophene degradation, one must understand the causality behind its reactivity. The sulfur heteroatom donates electron density into the aromatic ring, raising the energy of the Highest Occupied Molecular Orbital (HOMO). This makes the ring a prime target for electrophilic attack and oxidation.

In Pharmacological Bioactivation: During drug metabolism, Cytochrome P450 enzymes (particularly CYP2C9 and CYP3A4) oxidize the thiophene ring into highly reactive electrophiles: thiophene-S-oxides and thiophene epoxides[1]. These biological reactive intermediates (BRIs) can covalently bind to nucleophilic thiols on hepatic proteins, leading to immune-mediated hepatotoxicity—a primary reason drugs like Tienilic acid were withdrawn from the market[2].

In Electrochemical & Material Science: Conducting polymers like poly(3,4-ethylenedioxythiophene) (PEDOT) and poly(3-hexylthiophene) (P3HT) rely on a delocalized


-conjugated backbone. While reversible oxidation (doping) is required for conductivity, exposure to high anodic potentials (> +0.8 V vs. SCE) or concentrated sunlight in the presence of oxygen leads to irreversible overoxidation. This causes nucleophilic attack by water/solvents, resulting in chain scission, carbonyl formation, and permanent loss of conductivity[3][4]. Furthermore, chemical oxidation by peroxides proceeds stepwise, converting the thiophene sulfur to a sulfoxide, and ultimately a sulfone[5].

Bioactivation T Thiophene Drug Candidate CYP CYP450 Oxidation (e.g., CYP2C9) T->CYP SOX Thiophene-S-Oxide (Reactive) CYP->SOX EPOX Thiophene Epoxide (Reactive) CYP->EPOX GSH GSH Trapping (In Vitro) SOX->GSH + Glutathione TOX Protein Adduction (Hepatotoxicity) SOX->TOX In Vivo EPOX->GSH + Glutathione EPOX->TOX In Vivo

Fig 1. CYP450-mediated bioactivation of thiophenes into reactive S-oxides and epoxides.

Troubleshooting & FAQs

Q1: My thiophene-based drug candidate shows high covalent binding in human liver microsomes (HLM). How do I mitigate this? Root Cause: The thiophene ring is acting as a structural alert, undergoing CYP450-mediated bioactivation into reactive S-oxides or epoxides[6]. Solution:

  • Structural Modification: Introduce electron-withdrawing groups (EWGs) such as fluorine, or incorporate thiazole units to deepen the HOMO energy level, making the ring less susceptible to oxidation[4].

  • Metabolic Shunting: Add a more metabolically labile group elsewhere on the molecule to redirect CYP450 activity away from the thiophene ring (e.g., Duloxetine, where oxidation primarily occurs safely on the naphthol ring)[2].

  • Validation: Perform an in vitro Glutathione (GSH) trapping assay (see Protocol 1) to definitively identify the reactive adducts.

Q2: My PEDOT films are losing electroactivity and conductivity after repeated cycling. What is going wrong? Root Cause: Irreversible anodic overoxidation. Pushing the potential beyond +0.8 V vs. SCE in aqueous media causes nucleophilic attack on the oxidized thiophene backbone, leading to irreversible degradation[3]. Solution:

  • Potential Control: Strictly limit the upper vertex potential during cyclic voltammetry to +0.8 V vs. SCE.

  • Solvent Choice: Use non-nucleophilic organic solvents (e.g., anhydrous acetonitrile) instead of aqueous electrolytes if higher potentials are required.

Q3: During the synthesis of my thiophene monomer, I am seeing +16 Da and +32 Da mass shifts in LC-MS. How do I prevent this? Root Cause: The nucleophilic sulfur atom is reacting with trace peroxides or dissolved oxygen, forming thiophene-S-oxide (+16 Da) and thiophene sulfone (+32 Da)[5]. Solution:

  • Degas all solvents using the freeze-pump-thaw method.

  • Store monomers under an inert Argon atmosphere at -20°C.

  • Avoid using peracids (like mCPBA) during synthesis unless the sulfone is the intended product.

Quantitative Data: Oxidation Stability Metrics

The following table summarizes the stability thresholds and consequences of thiophene oxidation across different operational contexts.

Material / CompoundOxidation ContextCritical Threshold / MetricConsequence of Oxidation
Tienilic Acid CYP2C9 MetabolismHigh covalent bindingProtein adduction / Hepatotoxicity
Duloxetine CYP450 MetabolismNo thiophene RMs detectedSafe; metabolism shunted to naphthol
PEDOT Film Electrochemical> +0.8 V vs. SCEIrreversible loss of conductivity
P3HT Film Photo-oxidationPresence of

+ UV/Vis
Backbone cleavage, loss of absorption
Thiophene Monomer Chemical (Peroxides)

depends on substituents
Stepwise conversion to sulfoxide/sulfone

Self-Validating Experimental Protocols

Protocol 1: In Vitro Glutathione (GSH) Trapping Assay for Thiophene Reactive Metabolites

Objective: To detect and trap transient thiophene-S-oxides and epoxides using GSH as a surrogate nucleophile[6]. Self-Validation Check: The appearance of a +305 Da mass shift in LC-MS/MS confirms the formation of a GSH adduct, validating the presence of a reactive intermediate.

Step-by-Step Methodology:

  • Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Combine HLM (1 mg/mL final protein concentration), the thiophene test compound (10

    
    M), and GSH (5 mM) in the buffer.
    
  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).

  • Reaction: Incubate at 37°C for 60 minutes with gentle shaking.

  • Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing a known internal standard.

  • Centrifugation: Centrifuge at 14,000

    
     g for 15 minutes at 4°C to precipitate the proteins.
    
  • Analysis: Analyze the supernatant via LC-MS/MS. Scan for a neutral loss of 129 Da (characteristic of

    
    -glutamyl cleavage) to definitively identify GSH adducts.
    
Protocol 2: Controlled Electropolymerization of Stable PEDOT Films

Objective: To synthesize highly conductive PEDOT films while avoiding irreversible overoxidation[3]. Self-Validation Check: A stable, reversible redox couple between -0.2 V and +0.6 V vs. SCE during post-synthesis cyclic voltammetry confirms a healthy, non-degraded conjugated film.

Step-by-Step Methodology:

  • Electrolyte Preparation: Prepare a solution of 0.01 M 3,4-ethylenedioxythiophene (EDOT) and 0.1 M

    
     in anhydrous acetonitrile.
    
  • Degassing: Purge the solution with Argon for 15 minutes to remove dissolved oxygen.

  • Electrodeposition: Use a standard three-electrode setup (Working: Glassy Carbon, Counter: Pt wire, Reference: SCE). Apply a constant current density of 0.4 mA/cm² for 20 seconds. Critical Step: Monitor the chronopotentiogram; the potential must stabilize around +0.90 V and strictly not exceed +1.10 V.

  • Washing: Rinse the coated working electrode with monomer-free acetonitrile.

  • Characterization: Cycle the film in monomer-free 0.1 M

    
    /acetonitrile between -0.5 V and +0.8 V vs. SCE. Do not exceed +0.8 V to prevent oxidative degradation.
    

PEDOT_Workflow M EDOT Monomer (Degassed, Ar) E Electropolymerization (< +0.8V vs SCE) M->E P PEDOT Film (Stable State) E->P O Overoxidation (> +1.1V vs SCE) P->O High Potential D Irreversible Degradation O->D

Fig 2. Controlled electropolymerization workflow to prevent irreversible PEDOT overoxidation.

References

  • Source: nih.
  • (PDF)
  • Source: acs.
  • Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII)
  • The electrochemical degradation of poly(3,4-ethylenedioxythiophene)
  • Source: aip.

Sources

Optimization

Technical Support Center: Minimizing Polymerization of Thiophene Intermediates

This guide is structured as a Tier-2 Technical Support resource, designed for immediate application in a research laboratory setting. It synthesizes mechanistic organic chemistry with practical process safety and yield o...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured as a Tier-2 Technical Support resource, designed for immediate application in a research laboratory setting. It synthesizes mechanistic organic chemistry with practical process safety and yield optimization strategies.

Status: Operational Subject: Thiophene Derivative Stabilization & Troubleshooting Ticket Priority: High (Irreversible Sample Loss Risk) Audience: Synthetic Chemists, Process Development Scientists[1]

Executive Summary: The "Tar" Problem

Thiophene intermediates—particularly electron-rich (e.g., aminothiophenes) or carbonyl-functionalized derivatives (e.g., thiophene-2-carboxaldehyde)—are notoriously prone to spontaneous polymerization.[1] This is not random; it is driven by specific mechanistic pathways: Acid-Catalyzed Cationic Polymerization and Oxidative Radical Coupling .[1]

Unlike benzene, the thiophene ring is electron-rich (super-aromatic) and highly susceptible to electrophilic attack at the


-positions (C2/C5).[1] If an electrophile (like a proton, 

) is present, it can initiate a chain reaction leading to the formation of polythiophene "tars"—insoluble, dark, intractable solids.

Diagnostic & Triage (Troubleshooting Guide)

Q: My reaction mixture turned from yellow to black/viscous overnight. Is my product gone?

Diagnosis: Likely extensive polymerization.

  • The Cause: If the reaction was acidic (even weakly) or exposed to light/air, you likely initiated cationic or oxidative polymerization.

  • The Test: Take a small aliquot. Add a non-polar solvent (Hexanes or Et₂O).[1]

Q: I distilled my thiophene intermediate, but the receiver flask contains a solid gum. Why?

Diagnosis: Thermal polymerization during distillation.

  • Mechanism: High heat + absence of solvent = high concentration of monomers. If trace acid was present (e.g., from silica gel or unneutralized workup), the heat accelerated the polymerization.

  • Solution: Never distill thiophenes to dryness. Always add a radical inhibitor (BHT) and a trace of base (solid

    
    ) to the pot before heating.
    

Prevention Protocols (Storage & Handling)

The "Cold-Dark-Inert" Standard

Thiophene intermediates must be treated as "Living Monomers" until proven stable.[1]

ParameterProtocolScientific Rationale
Temperature -20°C (Ideal) or 2-8°CLowers kinetic energy, slowing the rate of spontaneous oligomerization (

).[1]
Atmosphere Argon > Nitrogen Oxygen acts as a radical initiator (oxidative coupling).[1] Argon is heavier than air and provides a better blanket.
Light Amber Vials / Foil Thiophenes are photosensitive.[3][4] UV light generates radicals at the C-S bond or

-carbon.[1]
Stabilizers BHT (0.1%) or Copper Wire Scavenges free radicals.[1] For acid-sensitive thiophenes, store over Solid

.
Q: Which specific thiophenes are most at risk?
  • High Risk: 2-Aminothiophenes (unstable as free bases; store as HCl/Tin salts), Thiophene-2-carboxaldehyde (acid sensitive), 2-Methoxythiophene.[1]

  • Medium Risk: 2-Bromothiophene, 3-Bromothiophene (light sensitive).[1]

  • Low Risk: Electron-deficient thiophenes (e.g., 2-Nitrothiophene).[1]

Mechanisms of Failure (Visualization)

Understanding how the polymerization happens allows you to stop it. The diagram below illustrates the two primary pathways: Acid-Catalyzed (the most common cause of "tar") and Oxidative .

ThiophenePolymerization Monomer Thiophene Monomer Cation Sigma Complex (Cationic Intermediate) Monomer->Cation Electrophilic Attack (C2) Radical Thiophene Radical Monomer->Radical H-Abstraction / SET Proton Acid Catalyst (H+ / Lewis Acid) Proton->Cation Oxidant Oxidant / Light (O2 / hν) Oxidant->Radical Dimer Dimer (Active Species) Cation->Dimer Attacks Monomer Radical->Dimer Radical Coupling Polymer Polythiophene (Black Tar) Dimer->Polymer Chain Propagation

Figure 1: Dual pathways of thiophene polymerization.[1] Note that acid-catalyzed pathways proceed via a cationic sigma-complex, while oxidative pathways involve radical coupling.[1]

Experimental Protocols: Safe Workup & Purification

Protocol A: Neutralizing the "Acid Trap" Before Distillation

Context: You have performed a reaction (e.g., Vilsmeier-Haack or Bromination) and need to distill the product.

  • Quench: Ensure all reactive reagents are quenched.

  • Wash: Wash the organic layer with saturated

    
      (twice). Verify the aqueous layer pH is > 7.
    
  • Dry: Use

    
      or 
    
    
    
    as the drying agent. Avoid
    
    
    if the compound is extremely acid-sensitive, as it can be slightly Lewis acidic.[1]
  • Inhibition: Add 2,6-Di-tert-butyl-4-methylphenol (BHT) (approx. 0.05 - 0.1 wt%) to the distillation flask.[1]

  • Buffering: Add a spatula tip of solid

    
      or 
    
    
    
    directly into the distillation flask. This acts as a "proton sponge" during heating.
  • Vacuum: Use high vacuum (< 1 mmHg) to keep the bath temperature as low as possible (< 60°C is preferred).

Protocol B: Chromatography of Labile Thiophenes

Context: Purification on silica gel often turns thiophenes black/purple due to the acidity of the silica.

  • Pre-treatment: Slurry the silica gel in the eluent containing 1-2% Triethylamine (Et₃N) .

  • Column Packing: Pour the neutralized slurry. Flush with 2 column volumes of pure eluent to remove excess amine (if it interferes with separation).

  • Elution: Run the column quickly. Do not let thiophene intermediates sit on the silica column overnight.

  • Evaporation: Do not heat the water bath > 30°C during rotary evaporation.

Cleanup Guide: Rescuing Glassware

If polymerization occurs, the resulting "tar" is often insoluble in acetone, DCM, or water.

The "Piranha" Alternative (Safer Option):

  • Soak: Fill the flask with 2M NaOH in Isopropanol .

  • Time: Let it sit overnight. The base will often swell and detach the polymer from the glass walls.

  • Scrub: Use a mechanical brush.

  • Last Resort: Only if the base bath fails, use an oxidative cleaner (e.g., NOCHROMIX® or similar non-metal oxidizers). Avoid Chromic acid due to toxicity.

Decision Tree: Workflow for Unstable Intermediates

Use this logic flow to determine the correct purification path for a new thiophene intermediate.

PurificationLogic Start Crude Thiophene Intermediate CheckAcid Is it Acid Sensitive? (e.g., Aldehyde, Vinyl) Start->CheckAcid YesAcid Neutralize System CheckAcid->YesAcid Yes NoAcid Standard Workup CheckAcid->NoAcid No DistillQ Boiling Point < 100°C (@ 1mmHg)? YesAcid->DistillQ Add Et3N / Wash NaHCO3 NoAcid->DistillQ Distill Vacuum Distillation (+ BHT + CaCO3) DistillQ->Distill Yes Column Flash Column (Neutralized Silica) DistillQ->Column No (High MW) Store Storage: -20°C, Argon, Dark Distill->Store Column->Store

Figure 2: Decision matrix for processing crude thiophene intermediates to minimize degradation.

References

  • BenchChem. (2025).[3][5][6] Stability and Storage of 3-(Bromomethyl)-2-chlorothiophene: A Technical Guide. Retrieved from [1]

  • Sigma-Aldrich. (2025).[1][4] Safety Data Sheet: 2-Bromothiophene. Retrieved from [1]

  • Kampouris, E. M. (1988). Inhibition of polymerization during distillation of monomers. European Patent EP0301879A2. Retrieved from [1]

  • RSC Publishing. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers. Retrieved from [1]

  • University of Cape Town. (n.d.). SOP: Cleaning of Glassware (Removal of Tars). Retrieved from [1]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for your compound before handling.

Sources

Reference Data & Comparative Studies

Validation

Positional Isomerism in Thiophene-Based Drug Candidates: A Comparative Guide to Thiophene-2-yl versus Thiophene-3-yl Biological Activity

Introduction: The Significance of Thiophene in Medicinal Chemistry and the Question of Positional Isomerism The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a well-established "privil...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Thiophene in Medicinal Chemistry and the Question of Positional Isomerism

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a well-established "privileged scaffold" in medicinal chemistry. Its structural and electronic properties, which often serve as a bioisosteric replacement for a phenyl ring, have led to its incorporation into a multitude of approved drugs and clinical candidates across a wide range of therapeutic areas.[1][2] The versatility of the thiophene core allows for extensive chemical modification, enabling the fine-tuning of a compound's pharmacological profile.

A fundamental aspect of thiophene-based drug design that significantly influences biological activity is the point of attachment of the thiophene ring to the rest of the molecule. This seemingly subtle change, substituting a thiophene-2-yl for a thiophene-3-yl moiety or vice versa, can lead to profound differences in potency, selectivity, and metabolic stability. Understanding the structure-activity relationships (SAR) of these positional isomers is therefore critical for rational drug design and lead optimization.

This guide provides an in-depth, objective comparison of the biological activities of thiophene-2-yl and thiophene-3-yl substituted compounds, supported by experimental data from the scientific literature. We will explore how this positional isomerism impacts anticancer, antimicrobial, anti-inflammatory, and central nervous system (CNS) activities, providing researchers, scientists, and drug development professionals with a comprehensive resource to inform their own research endeavors.

Anticancer Activity: A Tale of Two Isomers in Kinase Inhibition

The dysregulation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention. Several thiophene-containing compounds have been developed as kinase inhibitors. The orientation of the thiophene ring in the kinase's binding pocket can dictate the crucial interactions necessary for potent inhibition.

Case Study: Inhibition of c-Jun N-terminal Kinase (JNK)

A series of thiophene-3-carboxamide derivatives have been investigated as dual inhibitors of c-Jun N-terminal kinase (JNK), acting as both ATP and JIP mimetics.[3] While this particular study focused on 3-substituted thiophenes, the general principles of kinase inhibition highlight the importance of precise molecular geometry for effective binding. The thiophene ring, in this context, often forms key hydrophobic or hydrogen bonding interactions within the ATP-binding pocket. A shift from a 3-yl to a 2-yl substitution would alter the trajectory of the carboxamide side chain, potentially disrupting these critical interactions or, conversely, enabling new, more favorable ones.

While a direct comparative study on JNK inhibitors with both thiophene-2-yl and thiophene-3-yl isomers was not found in the initial literature screen, the principle of positional isomerism impacting kinase inhibition is well-established. The precise positioning of key functional groups is paramount for effective competition with ATP and for interactions with allosteric sites.

Antimicrobial Activity: Positional Effects on Bacterial and Fungal Targets

The thiophene scaffold is a common motif in a variety of antimicrobial agents. The electronic distribution and steric profile of the thiophene ring can influence a compound's ability to penetrate microbial cell walls and interact with essential enzymes or cellular components.

Fungicidal Activity: A Clear Distinction in N-thienylcarboxamides

A study on the fungicidal activities of positional isomers of N-thienylcarboxamides against the gray mold Botrytis cinerea provides a clear example of the impact of thiophene isomerism. Three regioisomers were synthesized and evaluated, demonstrating a significant difference in their inhibitory activity on succinate dehydrogenase (SDH), a key enzyme in the fungal respiratory chain.

Compound TypeThiophene IsomerIn Vivo Fungicidal ActivityIn Vitro SDH Inhibition
Type A2-substituted-3-thienylActiveHigh
Type B4-substituted-3-thienylActiveHigh
Type C3-substituted-2-thienylSignificantly Lower ActivityLower

Table 1: Comparative Fungicidal Activity of N-thienylcarboxamide Isomers. Data sourced from[4]

The experimental results indicate that both the N-(2-substituted-3-thienyl) and N-(4-substituted-3-thienyl) carboxamides exhibited potent fungicidal activity, comparable to their phenyl-substituted analog. In contrast, the N-(3-substituted-2-thienyl)carboxamide showed markedly lower activity.[4] This suggests that for this particular class of fungicides, the 3-thienyl scaffold (with substitution at the 2 or 4 position) is a suitable bioisostere for the phenyl ring, while the 2-thienyl scaffold (with substitution at the 3 position) is not.[4]

Experimental Protocol: Succinate Dehydrogenase (SDH) Inhibition Assay

This protocol outlines a general method for assessing the in vitro inhibitory activity of compounds against fungal SDH, as would be relevant for the N-thienylcarboxamides discussed.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against succinate dehydrogenase from Botrytis cinerea.

Materials:

  • Mitochondrial fraction isolated from Botrytis cinerea.

  • Test compounds (thiophene-2-yl and thiophene-3-yl isomers).

  • Succinate (substrate).

  • Phenazine methosulfate (PMS, electron acceptor).

  • 2,6-Dichlorophenolindophenol (DCPIP, indicator).

  • Phosphate buffer (pH 7.4).

  • 96-well microplate reader.

Methodology:

  • Preparation of Reagents:

    • Prepare a stock solution of the test compounds in a suitable solvent (e.g., DMSO).

    • Prepare working solutions of succinate, PMS, and DCPIP in phosphate buffer.

  • Assay Procedure:

    • Add the mitochondrial fraction to each well of a 96-well plate.

    • Add serial dilutions of the test compounds to the wells.

    • Incubate the plate at a controlled temperature (e.g., 25°C) for a specified time.

    • Initiate the reaction by adding succinate, PMS, and DCPIP to each well.

    • Monitor the reduction of DCPIP by measuring the decrease in absorbance at 600 nm over time using a microplate reader.

  • Data Analysis:

    • Calculate the rate of DCPIP reduction for each compound concentration.

    • Determine the percentage of inhibition relative to a control (no inhibitor).

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Calculate the IC50 value from the resulting dose-response curve.

Logical Workflow for SDH Inhibition Assay

SDH_Inhibition_Assay cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis reagents Prepare Reagents: - Test Compounds (2-yl & 3-yl isomers) - Succinate, PMS, DCPIP - Mitochondrial Fraction add_mito Add Mitochondrial Fraction to Plate reagents->add_mito add_compounds Add Serial Dilutions of Test Compounds add_mito->add_compounds incubate Incubate add_compounds->incubate start_reaction Add Substrate Mix (Succinate, PMS, DCPIP) incubate->start_reaction measure Measure Absorbance (600 nm) start_reaction->measure calc_rate Calculate Rate of DCPIP Reduction measure->calc_rate calc_inhibition Calculate % Inhibition calc_rate->calc_inhibition plot_curve Plot Dose-Response Curve calc_inhibition->plot_curve calc_ic50 Determine IC50 Value plot_curve->calc_ic50

Sources

Comparative

Comprehensive Guide to HPLC Separation of Thiophene-Pyrrolidine Isomers

Executive Summary The separation of thiophene-pyrrolidine isomers presents a dual chromatographic challenge: resolving regioisomers (e.g., 2-thienyl vs. 3-thienyl attachment) and stereoisomers (enantiomers due to the chi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The separation of thiophene-pyrrolidine isomers presents a dual chromatographic challenge: resolving regioisomers (e.g., 2-thienyl vs. 3-thienyl attachment) and stereoisomers (enantiomers due to the chiral center at the pyrrolidine attachment point).

This guide compares the performance of Reversed-Phase (RP) methods for regio-selectivity against Polysaccharide-based Chiral Stationary Phases (CSPs) for enantiomeric resolution. Experimental evidence suggests that while C18 chemistries under acidic conditions effectively separate regioisomers based on hydrophobicity differences, amylose/cellulose-based CSPs are required for baseline resolution of enantiomers.

Part 1: Structural Challenges & Chromatographic Strategy

The thiophene-pyrrolidine scaffold is a bioisostere commonly found in nicotine acetylcholine receptor agonists and various kinase inhibitors.

The Separation Matrix
  • Regioisomers: The position of the pyrrolidine ring on the thiophene (2- vs. 3-position) alters the molecule's dipole moment and effective hydrophobic surface area.

  • Stereoisomers: The carbon connecting the pyrrolidine nitrogen to the thiophene ring is chiral (

    
    ).
    
  • Chemical Nature: The secondary amine in pyrrolidine (

    
    ) causes severe peak tailing on standard silica columns due to silanol interactions.
    
Method Selection Decision Tree

The following logic flow dictates the optimal experimental setup based on your specific isomeric mixture.

MethodSelection Start Sample Composition Regio Regioisomers (2- vs 3-thienyl) Start->Regio Chiral Enantiomers (R vs S) Start->Chiral MethodA Method A: RP-HPLC C18 / Acidic pH Regio->MethodA Hydrophobicity Difference MethodB Method B: Normal Phase Amylose-based CSP Chiral->MethodB Steric Recognition ResultA Output: Purity check for synthesis MethodA->ResultA High Efficiency Separation ResultB Output: Enantiomeric Excess (ee%) MethodB->ResultB Baseline Resolution (Rs > 1.5)

Figure 1: Decision tree for selecting the appropriate HPLC mode based on the specific thiophene-pyrrolidine isomer class.

Part 2: Comparative Method Performance

Method A: Reversed-Phase Separation (Regioisomers)

Objective: Separate 2-(2-thienyl)pyrrolidine from 2-(3-thienyl)pyrrolidine.

  • Column: C18 (e.g., Phenomenex Kinetex or Luna), 5 µm, 250 x 4.6 mm.[1]

  • Mechanism: The 2-thienyl isomer typically exhibits slightly higher retention due to the electron-donating nature of the sulfur atom affecting the interaction with the stationary phase differently than the 3-thienyl position.

  • Critical Parameter: pH Control. The mobile phase must be acidic (pH < 3.0) to fully protonate the pyrrolidine nitrogen, preventing secondary interactions with residual silanols.

Method B: Chiral Separation (Enantiomers)

Objective: Resolve (


)- and (

)- enantiomers.
  • Column: Chiralpak IB (Immobilized Cellulose tris-(3,5-dichlorophenylcarbamate)) or Chiralcel OD-H.

  • Mechanism: Inclusion complexes and hydrogen bonding between the carbamate groups of the CSP and the thiophene-pyrrolidine moiety.

  • Critical Parameter: Temperature. Lower temperatures (15–20°C) significantly enhance resolution (

    
    ) by stabilizing the transient diastereomeric complexes.
    
Performance Data Summary

The following table synthesizes representative data derived from optimized protocols for thiophene and pyrrolidine derivatives [1][2][4].

ParameterMethod A: RP-C18 (Regio)Method B: Chiral Normal Phase (Enantio)
Stationary Phase C18 (Octadecylsilane)Chiralpak IB (Cellulose derivative)
Mobile Phase ACN : 0.1%

(30:70)
Hexane : MeOH : DCM (90:5:[2][3][4]5)
Flow Rate 1.0 mL/min5.5 mL/min (Prep) / 1.0 mL/min (Analytic)
Temp 35°C15°C
Retention (

)


Selectivity (

)
1.15 (Regio)1.33 (Enantio)
Tailing Factor < 1.3 (with acid modifier)< 1.2 (with alcohol modifier)
Suitability Impurity Profiling, PK StudiesChiral Purity, Prep Isolation

Part 3: Detailed Experimental Protocols

Protocol 1: Chiral Resolution of Thiophene-Pyrrolidine Enantiomers

Based on high-resolution protocols for thiophene-based monomers [1].

Reagents:

  • n-Hexane (HPLC Grade)

  • Dichloromethane (DCM)

  • Methanol (MeOH)[1]

  • Diethylamine (DEA) – Crucial for peak shape of basic amines.

Workflow:

  • Preparation: Dissolve 1 mg of the racemate in 1 mL of Mobile Phase.

  • Conditioning: Flush column with n-Hexane:MeOH:DCM (90:5:5 v/v/v) + 0.1% DEA for 30 mins at 1.0 mL/min.

  • Temperature Set: Set column oven to 15°C . Note: Higher temperatures often cause peak coalescence for this class of compounds.

  • Injection: Inject 10 µL.

  • Detection: UV at 230–260 nm (Thiophene

    
    ).
    

Causality Insight: The addition of DCM modifies the solvation of the polymer strands on the CSP, often altering the "pocket" size to better fit the bulky thiophene ring compared to pure alcohol modifiers.

Protocol 2: Achiral Purity Analysis (Regioisomers)

Based on RP-HPLC methods for pyrrolidine derivatives [2][6].

Reagents:

  • Acetonitrile (ACN)

  • Phosphoric Acid (

    
    )
    
  • Water (Milli-Q)

Workflow:

  • Buffer Prep: Prepare 0.1%

    
     in water (pH ~2.2).
    
  • Gradient:

    • 0-5 min: 10% ACN

    • 5-20 min: Linear ramp to 60% ACN

    • 20-25 min: Hold 60% ACN

  • Flow: 1.0 mL/min at 30°C.

  • Observation: The pyrrolidine ring is fully protonated. The separation is driven by the lipophilicity difference between the "linear" 2-substituted vs. "bent" 3-substituted thiophene geometry.

Part 4: Troubleshooting & Optimization Mechanisms

The "Amine Tailing" Problem

Pyrrolidine nitrogens are notorious for interacting with free silanols on silica supports, leading to peak tailing.

Mechanism:



Solution Strategy:

  • Low pH (Method A): Protonates silanols (

    
    ), preventing cation exchange.
    
  • Sacrificial Base (Method B): Adding DEA or TEA blocks the active sites on the column, allowing the analyte to elute symmetrically.

Optimization Problem Problem: Peak Tailing > 1.5 Check Check Mobile Phase pH Problem->Check Action1 RP-HPLC: Lower pH to < 2.5 (Use Formic/Phosphoric Acid) Check->Action1 If Reversed Phase Action2 Normal Phase: Add 0.1% DEA or TEA Check->Action2 If Normal Phase Result Result: Symmetric Peak (Tailing < 1.2) Action1->Result Action2->Result

Figure 2: Troubleshooting workflow for peak tailing in amine-containing compounds.

References

  • MDPI. (2023). A New C2-Symmetric Atropisomeric Thiophene-Based Monomer for Inherently Chiral Electroactive Materials: Synthesis, HPLC Resolution, and Absolute Configuration Assignment.Link

  • BenchChem. (2025).[4][5] Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.Link

  • BenchChem. (2025).[4][5] A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for 3-Bromothiophene Analysis.Link

  • Phenomenex. Chiral HPLC Separations - Method Development Guide.Link

  • ResearchGate. (2025). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.Link

  • SIELC Technologies. Separation of Thiophene on Newcrom R1 HPLC column.Link

Sources

Validation

IR spectroscopy analysis of carbonyl-thiophene conjugates

Technical Guide: IR Spectroscopy Analysis of Carbonyl-Thiophene Conjugates Part 1: Executive Summary Context: Carbonyl-thiophene conjugates (e.g., acetylthiophenes, thiophene-carboxaldehydes) are critical pharmacophores...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: IR Spectroscopy Analysis of Carbonyl-Thiophene Conjugates

Part 1: Executive Summary

Context: Carbonyl-thiophene conjugates (e.g., acetylthiophenes, thiophene-carboxaldehydes) are critical pharmacophores in medicinal chemistry and functional motifs in organic electronics.[1] Their electronic properties depend heavily on the conjugation length and the positioning of the carbonyl group relative to the sulfur heterocycle.

The Challenge: Distinguishing between positional isomers (e.g., 2- vs. 3-substitution) and verifying the extent of electronic delocalization requires precise vibrational spectroscopy. While NMR provides atomic connectivity, FTIR (Fourier Transform Infrared Spectroscopy) is the superior method for directly probing bond strength and electronic conjugation via the carbonyl stretching frequency ($ \nu_{C=O} $).

Guide Scope: This guide compares the two dominant sampling modalities—Attenuated Total Reflectance (ATR) vs. Transmission (KBr Pellet) —and provides a validated framework for interpreting the spectral shifts characteristic of thiophene-carbonyl interactions.

Part 2: Methodology Comparison (ATR vs. KBr)

In drug development and materials science, the choice of sampling technique dictates data fidelity.[1] Below is an objective comparison of the modern standard (ATR) against the traditional gold standard (KBr Transmission).

Comparative Performance Matrix
FeatureATR (Attenuated Total Reflectance) KBr Pellet (Transmission)
Principle Evanescent wave absorption (surface only).Beam passes through diluted sample matrix.[1]
Sample Prep Zero/Minimal. Place neat solid/oil on crystal.[1]High. Grinding with KBr, pressing into transparent disc.
Throughput High (Sample

Wipe

Next).
Low (15-20 mins per sample).
Pathlength Wavelength-dependent (penetration depth

).
Constant (defined by pellet thickness).[1]
Water Artifacts Minimal (ambient air path).[1]High. KBr is hygroscopic; water bands often obscure 3400 cm⁻¹.[1][2]
Best For Routine QC, rapid screening, waxy solids.[1]Trace analysis, weak overtones, publication-quality resolution.
Decision Logic for Method Selection

MethodSelection Start Sample Type Solid Solid / Powder Start->Solid Liquid Liquid / Oil Start->Liquid Quant Quantitative Trace Analysis? Solid->Quant Routine Routine ID / Structure Check? Solid->Routine ATR Method: Diamond/ZnSe ATR Liquid->ATR Direct Application KBr Method: KBr Pellet (Transmission) Quant->KBr High Sensitivity Needed Routine->ATR Speed Priority

Figure 1: Decision matrix for selecting the appropriate IR sampling modality based on sample state and analytical requirements.

Part 3: Spectral Analysis & Interpretation

The diagnostic power of IR for these conjugates lies in the Carbonyl Shift . Conjugation with the electron-rich thiophene ring lowers the double-bond character of the carbonyl, reducing its force constant and wavenumber.

Mechanism: The Conjugation Effect

The thiophene ring acts as an electron donor via resonance.

  • 2-Position (Alpha): Resonance structures allow the sulfur lone pair to delocalize effectively into the carbonyl oxygen. This maximizes single-bond character (

    
    ), significantly lowering 
    
    
    
    .[1]
  • 3-Position (Beta): Resonance is less effective due to the disruption of the aromatic sextet in the resonance hybrid. The

    
     is consequently higher (closer to a non-conjugated ketone).
    
Comparative Data: Positional Isomers
CompoundStructure

(cm⁻¹)

(Ring)
Interpretation
Acetone Non-conjugated ketone~1715N/ABaseline for saturated ketone.
3-Acetylthiophene

-conjugated
1670 - 1680 ~1520Moderate conjugation.[3] Higher frequency than 2-isomer.
2-Acetylthiophene

-conjugated
1655 - 1665 ~1415Strong conjugation. Diagnostic shift of ~15 cm⁻¹ lower than 3-isomer.
2-Thiophenecarboxaldehyde

-conjugated aldehyde
1660 - 1675 ~1420Fermi resonance doublet often visible (2700-2800 cm⁻¹).

Critical Insight: If your synthesized "2-acetylthiophene" shows a carbonyl peak >1675 cm⁻¹, suspect contamination with the 3-isomer or loss of conjugation (e.g., saturation of the ring).

Visualizing the Electronic Pathway

Resonance Source Thiophene Sulfur (Lone Pair Donor) Path2 C2-C3 Double Bond Source->Path2 Resonance (2-position) Target Carbonyl Oxygen (Electron Acceptor) Path2->Target Delocalization Effect Result: Reduced Bond Order Lower Wavenumber Target->Effect

Figure 2: Electron delocalization pathway in 2-substituted thiophene conjugates responsible for the frequency shift.

Part 4: Validated Experimental Protocol (ATR-FTIR)

This protocol is designed for self-validation , ensuring that artifacts (e.g., poor contact, atmospheric interference) do not compromise the data.[1]

Equipment: FTIR Spectrometer with Diamond/ZnSe ATR accessory. Sample: 2-Acetylthiophene (solid/melt) or derivative.

Step-by-Step Workflow
  • System Validation (The "Energy Check"):

    • Action: View the live interferogram or single-beam energy spectrum before placing the sample.

    • Criterion: Ensure maximum counts are within the manufacturer's operational range (typically >20,000 counts). Low energy indicates dirty optics or a damaged crystal.[1]

  • Background Acquisition:

    • Action: Clean crystal with isopropanol.[1] Dry completely.[1] Collect background (air spectrum).[1]

    • Why: Removes contributions from atmospheric

      
       (2350 cm⁻¹) and 
      
      
      
      .[1]
  • Sample Application:

    • Action: Place ~2 mg of sample on the crystal center.

    • Critical Step: Apply pressure using the anvil clamp until the live peak height stabilizes.

    • Self-Validation: The strongest peak (usually Carbonyl or Fingerprint) should have an absorbance between 0.1 and 1.0 A .

      • < 0.05 A: Poor contact.[1] Tighten clamp.[1]

      • 2.0 A: Detector saturation (rare in ATR, but possible).[1]

  • Data Collection:

    • Parameters: 4 cm⁻¹ resolution, 16-32 scans.[1]

  • Post-Run QC:

    • Check for "derivative-shaped" peaks (indicates phase correction error) or flat-lining (saturation).

    • Verify the

      
       region (2300-2400 cm⁻¹) is flat. If peaks exist, the background has changed; re-run background.[1]
      
Protocol Workflow Diagram

Protocol Clean 1. Clean Crystal (Isopropanol) Background 2. Collect Background (Air) Clean->Background Apply 3. Apply Sample & Press Anvil Background->Apply Check 4. Check Absorbance (Target: 0.1 - 1.0 A) Apply->Check Decision Signal Good? Check->Decision Decision->Apply No (Low Signal) Scan 5. Acquire Spectrum (16 scans, 4cm-1) Decision->Scan Yes Clean2 6. Clean & Inspect Scan->Clean2

Figure 3: Self-validating ATR-FTIR experimental workflow.

References

  • Michigan State University (Reusch, W.). Infrared Spectroscopy: The Effect of Conjugation on Carbonyl Frequencies.[1] Virtual Textbook of Organic Chemistry.[1] [Link][1]

  • NIST Chemistry WebBook. 2-Thiophenecarboxaldehyde IR Spectrum (Coblentz Society).[1][4] National Institute of Standards and Technology.[1][4] [Link][1]

  • Spectroscopy Online (Smith, B.C.). The Carbonyl Group, Part I: Introduction and Ketones. [Link][1]

  • ResearchGate/IJVS. Comparison of KBr Pellet vs. ATR Techniques for Solid Samples. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validating the Purity of Pyrrolidine Building Blocks

For researchers, scientists, and professionals in drug development, the pyrrolidine scaffold is a cornerstone of modern medicinal chemistry. Its presence in numerous blockbuster drugs and clinical candidates underscores...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the pyrrolidine scaffold is a cornerstone of modern medicinal chemistry. Its presence in numerous blockbuster drugs and clinical candidates underscores its importance. However, the synthetic utility of any pyrrolidine building block is directly tied to its purity. Undetected impurities can lead to failed reactions, difficult purification, and, most critically, the introduction of unwanted and potentially toxic side products in active pharmaceutical ingredient (API) synthesis. This guide provides an in-depth comparison of analytical methodologies for validating the purity of pyrrolidine building blocks, grounded in scientific principles and practical, field-proven insights.

The Imperative of Purity: Causality in Synthesis

The purity of a building block is not merely a number on a certificate of analysis; it is a predictor of synthetic success. Impurities can be broadly categorized, and their impact varies:

  • Residual Starting Materials and Reagents: These can compete in subsequent reactions, leading to a complex mixture of products and reducing the yield of the desired compound.

  • By-products of the Synthesis: These may have similar physical properties to the target pyrrolidine, making them difficult to remove and potentially interfering with crystallization or chromatography.

  • Degradation Products: Pyrrolidines can be susceptible to oxidation or other forms of degradation, introducing impurities over time.

  • Enantiomeric Impurities: For chiral pyrrolidine building blocks, the presence of the undesired enantiomer can have significant pharmacological and toxicological consequences.[1][2]

Therefore, a robust, multi-pronged analytical approach is not just a quality control measure but a fundamental aspect of efficient and reliable drug development.

A Comparative Analysis of Core Analytical Techniques

The choice of analytical technique for purity validation depends on the specific properties of the pyrrolidine building block and the potential impurities.[3][4][5] Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the two most prevalent techniques.[3][5]

Technique Principle Best Suited For Strengths Limitations
Gas Chromatography (GC) Separation of volatile and semi-volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[3][6]Volatile and thermally stable pyrrolidines and their impurities.[4][7]High resolution for complex mixtures of volatile compounds.[7] Excellent for analyzing residual solvents.Not suitable for non-volatile or thermally labile compounds.[3]
High-Performance Liquid Chromatography (HPLC) Separation of compounds based on their differential distribution between a liquid mobile phase and a solid stationary phase.[3][4]A wide range of pyrrolidines, including non-volatile and thermally sensitive ones.[3]Versatile and widely applicable.[4] The primary method for chiral separations using chiral stationary phases (CSPs).[1][8][9]May have lower resolution for highly volatile impurities compared to GC.
Mass Spectrometry (MS) (coupled with GC or HPLC) Ionization of compounds and separation of the ions based on their mass-to-charge ratio.[6]Identification and quantification of trace impurities.Provides structural information for impurity identification.[6][10] Highly sensitive and specific.[4]More complex and expensive instrumentation.
Nuclear Magnetic Resonance (NMR) Spectroscopy Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and purity of a molecule.Structural confirmation and quantification of the primary compound and major impurities.Provides unambiguous structural information.[11][12] Quantitative NMR (qNMR) can determine purity without a reference standard for the impurities.Lower sensitivity compared to chromatographic techniques for trace impurities.
Elemental Analysis (CHNS/O) Combustion of the sample to convert the elements into simple gases, which are then quantified.Confirmation of the elemental composition of the bulk material.[13]Provides a fundamental measure of purity against the theoretical elemental composition.Does not identify or quantify individual impurities. Only detects organic impurities that alter the elemental composition.
Trace Metals Analysis (ICP-MS/OES) Inductively Coupled Plasma (ICP) is used to excite atoms, which then emit light at characteristic wavelengths (OES) or are detected by their mass (MS).Detecting residual metal catalysts from the synthesis.[14]Extremely sensitive for a wide range of elements. Essential for compliance with regulatory guidelines like ICH Q3D.[15]Does not provide information on organic impurities.

The Logic of a Comprehensive Purity Validation Workflow

A self-validating purity assessment should be a systematic process. It begins with an understanding of the synthetic route to anticipate likely impurities and culminates in a multi-technique confirmation of purity.

PurityValidationWorkflow cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Primary Purity & Identity cluster_2 Phase 3: Quantitative Analysis cluster_3 Phase 4: Final Certification A Review Synthetic Route & Identify Potential Impurities B Visual and Physical Inspection (Color, Form) A->B C 1H and 13C NMR Spectroscopy B->C D LC-MS or GC-MS Screening C->D E HPLC-UV or GC-FID for % Purity D->E F Chiral HPLC/GC for Enantiomeric Purity (if applicable) E->F I Data Compilation and Review F->I G Elemental Analysis (CHNS) G->I H ICP-MS for Residual Metals H->I J Certificate of Analysis Generation I->J

Caption: A typical workflow for the comprehensive purity validation of a pyrrolidine building block.

Experimental Protocols: A Practical Guide

The following protocols are generalized and should be optimized for the specific pyrrolidine building block being analyzed.

Protocol 1: GC-MS for Volatile Impurities

This method is ideal for identifying and quantifying residual solvents, starting materials, and volatile by-products.

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of the pyrrolidine sample into a GC vial.

    • Dissolve the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of 1 mg/mL.[5]

    • Vortex to ensure complete dissolution.

  • Instrumentation and Conditions:

    • GC System: Agilent 8850 GC or equivalent.[7]

    • Column: A mid-polarity column such as a DB-23 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.[5][16]

    • Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min.[5][17]

    • Oven Program:

      • Initial temperature: 50-60°C, hold for 2 minutes.

      • Ramp: 10-15°C/min to 240-250°C.

      • Hold at final temperature for 5-10 minutes.[5][17]

    • Injector: 250°C, split ratio of 50:1.[5]

    • MS Detector:

      • Transfer line temperature: 280-300°C.[17]

      • Ion source temperature: 230°C.

      • Scan range: 35-500 amu.

  • Data Analysis:

    • Identify the main component peak.

    • Integrate all other peaks and determine their area percent.

    • For identification, compare the mass spectrum of each impurity peak against a spectral library (e.g., NIST).[6]

Protocol 2: HPLC-UV for Non-Volatile Impurities and Purity Assay

This is the workhorse method for purity determination of a wide range of pyrrolidine derivatives.[3]

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the sample.

    • Dissolve in the mobile phase or a suitable solvent to a concentration of 1 mg/mL.[5]

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • Instrumentation and Conditions:

    • HPLC System: Standard HPLC with a UV-Vis or Diode Array Detector (DAD).[5]

    • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a versatile starting point.[3]

    • Mobile Phase: A gradient of water and acetonitrile or methanol is common. For basic pyrrolidines, adding a modifier like 0.1% trifluoroacetic acid (TFA) or triethylamine (TEA) can improve peak shape.[1]

      • Example Gradient: Start with 95% aqueous mobile phase, and ramp to 95% organic mobile phase over 20-30 minutes.

    • Flow Rate: 1.0 mL/min.[3][5]

    • Column Temperature: 25-30°C.[3][5]

    • Detection: Monitor at a wavelength where the analyte has significant absorbance (e.g., 210 nm or 254 nm).[3][8]

  • Data Analysis:

    • Calculate the area percent of the main peak relative to the total area of all peaks.

    • For accurate quantification, use an external standard of the pyrrolidine building block to create a calibration curve.

Protocol 3: Chiral HPLC for Enantiomeric Purity

For chiral pyrrolidines, determining the enantiomeric excess (e.e.) is critical.[1]

  • Method Development Strategy: Direct separation on a Chiral Stationary Phase (CSP) is often preferred.[1][2]

    • Column Selection: Start with polysaccharide-based CSPs like Chiralcel® OD-H or Chiralpak® AD-H.[1][18]

    • Mobile Phase Screening:

      • Normal Phase: Use mixtures of n-hexane with isopropanol or ethanol (e.g., 90:10 v/v).[1][9] For basic analytes, add 0.1% diethylamine (DEA) or triethylamine (TEA) to the mobile phase.[1]

      • Reversed Phase: Use mixtures of acetonitrile or methanol with an aqueous buffer.

  • Instrumentation and Conditions (Example for Normal Phase):

    • Column: Chiralpak® AD-H (4.6 x 250 mm, 5 µm).[9]

    • Mobile Phase: n-Hexane:Isopropanol (90:10, v/v) + 0.1% DEA.

    • Flow Rate: 1.0 mL/min.[9]

    • Temperature: 25°C.[9]

    • Detection: UV at a suitable wavelength.

  • Data Analysis:

    • Calculate the enantiomeric excess using the formula: e.e. (%) = [(Area1 - Area2) / (Area1 + Area2)] * 100, where Area1 is the peak area of the major enantiomer and Area2 is the peak area of the minor enantiomer.

Decision Making in Method Selection

Choosing the right analytical technique requires a logical approach based on the compound's properties and the information required.

MethodSelection start Start: Purity Analysis Needed is_volatile Is the compound volatile & thermally stable? start->is_volatile gc Use GC-FID/MS is_volatile->gc Yes hplc Use HPLC-UV is_volatile->hplc No is_chiral Is the compound chiral? need_structure Need to identify unknown impurities? is_chiral->need_structure No chiral_hplc Use Chiral HPLC/GC is_chiral->chiral_hplc Yes need_metals Concerned about residual metal catalysts? need_structure->need_metals No ms_coupling Couple to MS (LC-MS or GC-MS) need_structure->ms_coupling Yes icp Use ICP-MS/OES need_metals->icp Yes end End: Purity Profile Established need_metals->end No gc->is_chiral hplc->is_chiral chiral_hplc->need_structure ms_coupling->need_metals icp->end

Caption: Decision tree for selecting the appropriate analytical method for pyrrolidine purity.

Regulatory Context and Trustworthiness

In drug development, purity analysis must adhere to regulatory guidelines. The International Council for Harmonisation (ICH) Q3A(R2) guideline provides a framework for reporting, identifying, and qualifying impurities in new drug substances.[19][20][21] Key thresholds include:

  • Reporting Threshold: The level above which an impurity must be reported. For a maximum daily dose of ≤ 2g/day, this is typically 0.05%.[19]

  • Identification Threshold: The level above which the structure of an impurity must be determined. This generally starts at 0.10% or a 1.0 mg total daily intake, whichever is lower.

  • Qualification Threshold: The level above which an impurity's biological safety must be established.[22]

Adhering to these guidelines ensures that the analytical data generated is trustworthy and suitable for regulatory submissions. Every protocol described herein is designed as a self-validating system, where the combination of orthogonal techniques provides a high degree of confidence in the final purity assessment.

Conclusion

The validation of pyrrolidine building block purity is a critical, multifaceted process that underpins the success of drug discovery and development programs. A thorough understanding of the potential impurities, coupled with the strategic application of orthogonal analytical techniques like NMR, GC-MS, and HPLC, is essential. By following a logical workflow and employing robust, validated methods, researchers can ensure the quality of their building blocks, leading to more efficient synthesis, reliable data, and ultimately, safer medicines. This guide serves as a foundational resource for designing and implementing such a comprehensive purity validation strategy.

References

  • ICH. (2006, October 25). Impurities in new drug substances Q3A (R2). International Council for Harmonisation. [Link]

  • AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. [Link]

  • Lejan Team. IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). [Link]

  • IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. [Link]

  • European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

  • LabRulez GCMS. Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. [Link]

  • ResearchGate. Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. [Link]

  • Mérieux NutriSciences. Elemental Impurities Determination for Pharmaceuticals. [Link]

  • VELP Scientifica. Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis. [Link]

  • Agilent. (2025, April 7). Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. [Link]

  • Intertek. Elemental Analysis and Trace Metals Testing for Pharmaceuticals. [Link]

  • Malvern Panalytical. (2024, September 13). Ensuring the purity of pharmaceuticals and how XRF can fast-track elemental analysis. [Link]

  • Medistri SA. (2024, August 12). GC/MS Identification of Impurities. [Link]

  • U.S. Food and Drug Administration. (2011, September 26). METHOD OF ANALYSIS N–methyl–2-pyrrolidone. [Link]

  • Axios Research. Pyrrolidine Impurity 1. [Link]

  • LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

  • Royal Society of Chemistry. Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. [Link]

  • ACS Publications. (2026, January 8). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. [Link]

  • Annex Publishers. (2014, December 30). Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. [Link]

  • SpectraBase. Pyrrolidine - Optional[1H NMR] - Spectrum. [Link]

  • ResearchGate. Interpretation of the pyrrolidine region of the 1 H NMR spectrum (400.... [Link]

  • ResearchGate. Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. [Link]

  • SynThink. Pyrrolidine Impurity Standards, USP related compounds. [Link]

Sources

Validation

Structural comparison with alpha-PVT and pyrovalerone

Executive Summary: The Thiophene Bioisosteric Switch This technical guide provides a rigorous structural and pharmacological comparison between Pyrovalerone (the classical 4-methyl-phenyl cathinone) and α-PVT (alpha-pyrr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Thiophene Bioisosteric Switch

This technical guide provides a rigorous structural and pharmacological comparison between Pyrovalerone (the classical 4-methyl-phenyl cathinone) and α-PVT (alpha-pyrrolidinopentiothiophenone), a designer analog where the benzene ring is replaced by a thiophene moiety.

While both compounds function as monoamine transporter inhibitors, the "thiophene switch" fundamentally alters the pharmacodynamic profile. Experimental data indicates that this structural modification results in a significant reduction in potency (approx. 15-30 fold) and a shift in transporter selectivity, favoring norepinephrine transporter (NET) inhibition over dopamine transporter (DAT) inhibition, unlike the DAT-dominant profile of pyrovalerone.

Structural & Physicochemical Analysis

The core structural difference lies in the aromatic system. Pyrovalerone possesses a 4-methylphenyl ring, contributing to lipophilic bulk and specific pi-stacking interactions within the transporter binding pocket. α-PVT substitutes this with a thiophene ring (a 5-membered sulfur heterocycle).

Comparative Physicochemical Profile[1]
FeaturePyrovaleroneα-PVT
IUPAC Name 1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one1-(thiophen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one
Molecular Formula C₁₆H₂₃NOC₁₃H₁₉NOS
Molar Mass 245.36 g/mol 237.36 g/mol
Aromatic Core 4-Methylbenzene (6-membered, hydrophobic)Thiophene (5-membered, electron-rich, S-heterocycle)
Electronic Effect Electron-donating (+I effect of methyl)Electron-rich aromatic system (Lone pair on S)
Lipophilicity (LogP) ~3.8 - 4.2 (High BBB permeability)~2.9 - 3.2 (Reduced lipophilicity vs parent)
Structural Visualization

The following diagram illustrates the bioisosteric replacement and the common pharmacophore (pyrrolidine ring + alkyl chain).

StructureComparison cluster_0 Pyrovalerone (Parent) cluster_1 alpha-PVT (Analog) PV_Core 4-Methylphenyl Ring (Lipophilic/Steric Bulk) PV_Chain Alpha-Carbon Chain (Propyl) PV_Core->PV_Chain Ketone Linker PVT_Core Thiophene Ring (Bioisostere: S-Heterocycle) PV_Core->PVT_Core Structural Modification (Benzene -> Thiophene) PV_Amine Pyrrolidine Ring (Tertiary Amine) PV_Chain->PV_Amine PVT_Chain Alpha-Carbon Chain (Propyl) PVT_Core->PVT_Chain Ketone Linker PVT_Amine Pyrrolidine Ring (Tertiary Amine) PVT_Chain->PVT_Amine

Figure 1: Structural comparison highlighting the aromatic ring substitution.

Pharmacological Performance (Experimental Data)

The substitution of the phenyl ring with thiophene is not merely cosmetic; it drastically reduces the binding affinity. While Pyrovalerone and its close analog α-PVP are nanomolar-range inhibitors, α-PVT drops to the micromolar or high-nanomolar range.

Transporter Inhibition Profile (hDAT, hNET, hSERT)[3][4]

The following data summarizes the inhibitory potency (IC₅₀/Kᵢ) based on comparative studies (e.g., Eshleman et al., 2017).

TargetPyrovalerone / α-PVP (Reference)α-PVT (Thiophene Analog)Performance Delta
DAT Affinity (Kᵢ) 10 - 30 nM (High Potency)~300 - 900 nM ~30x Loss in Potency
NET Affinity (Kᵢ) 20 - 50 nM ~100 - 300 nM ~5-10x Loss in Potency
Selectivity Profile DAT > NET >> SERTNET > DAT >> SERTShift to Noradrenergic
Mechanism Pure Uptake BlockerPure Uptake BlockerConserved

Key Mechanistic Insight: The thiophene ring occupies less steric volume than the 4-methylphenyl group. This reduction in steric bulk, combined with the altered electronic density of the sulfur atom, destabilizes the interaction with the hydrophobic pocket of the Dopamine Transporter (DAT), leading to the observed 30-fold loss in affinity . However, the molecule retains significant activity at the Norepinephrine Transporter (NET), resulting in a distinct "NET-selective" profile compared to the parent compound.

Metabolic Stability & Toxicology

The presence of the thiophene ring introduces unique metabolic liabilities. Unlike the phenyl ring, which typically undergoes simple hydroxylation or oxidation of the methyl group, the thiophene ring is susceptible to S-oxidation and ring opening, though ring hydroxylation remains the primary pathway.

Metabolic Pathways (Human Liver Microsomes/Hepatocytes)
  • Reduction: Ketone group reduction to the corresponding alcohol (common to both).

  • Oxidation: Hydroxylation of the pyrrolidine ring (formation of lactams/2''-oxo metabolites).

  • Thiophene Specific: Hydroxylation of the thiophene ring (unstable, often leading to reactive intermediates) vs. stable aryl hydroxylation in pyrovalerone.

Metabolism Parent α-PVT (Parent Drug) Met1 2''-Oxo-α-PVT (Lactam Formation) Parent->Met1 CYP450 Oxidation Met2 OH-α-PVT (Pyrrolidine Hydroxylation) Parent->Met2 CYP450 Hydroxylation Met3 Reduced α-PVT (Alcohol metabolite) Parent->Met3 Ketone Reductase Met4 Thiophene-OH-α-PVT (Ring Hydroxylation) Parent->Met4 Thiophene Oxidation Gluc O-Glucuronides (Renal Excretion) Met3->Gluc Met4->Gluc

Figure 2: Primary metabolic pathways for α-PVT involving pyrrolidine oxidation and thiophene modification.

Experimental Protocols

To validate the structural and pharmacological claims above, the following protocols are standard for synthesizing and characterizing these compounds.

A. Synthesis of α-PVT (Lab Scale)

Note: This protocol is for research reference only.

Reaction Scheme: 1-(Thiophen-2-yl)pentan-1-one → α-Bromination → Amination.

  • Bromination:

    • Dissolve 1-(thiophen-2-yl)pentan-1-one (1 eq) in dichloromethane (DCM).

    • Add Bromine (Br₂) (1.05 eq) dropwise at 0°C.

    • Stir for 1 hour. Wash with NaHCO₃, dry over MgSO₄, and concentrate to yield 2-bromo-1-(thiophen-2-yl)pentan-1-one .

  • Amination:

    • Dissolve the bromo-intermediate in cold acetonitrile.

    • Add Pyrrolidine (2.5 eq) dropwise (exothermic reaction).

    • Stir at room temperature for 2-4 hours (monitor via TLC).

  • Workup:

    • Evaporate solvent. Dissolve residue in dilute HCl (aq).

    • Wash with ether (removes non-basic impurities).

    • Basify aqueous layer with NaOH to pH 10.

    • Extract free base into DCM. Dry and convert to HCl salt using HCl/Dioxane.

B. In Vitro Monoamine Uptake Assay (HEK293)

To determine the IC₅₀ values presented in Section 3.

  • Cell Culture: Use HEK293 cells stably expressing hDAT, hNET, or hSERT.

  • Preparation: Harvest cells and suspend in Krebs-HEPES buffer (pH 7.4).

  • Incubation:

    • Pre-incubate cells with α-PVT (1 nM – 100 µM) for 10 minutes at 25°C.

    • Add radiolabeled substrate: [³H]Dopamine (for DAT), [³H]Norepinephrine (for NET), or [³H]Serotonin (for SERT).

    • Incubate for 10 minutes.

  • Termination: Terminate reaction by rapid filtration over GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

  • Quantification: Measure radioactivity via liquid scintillation counting.

  • Analysis: Fit data to a non-linear regression model (Sigmoidal dose-response) to calculate IC₅₀.

References

  • Eshleman, A. J., et al. (2017). Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release.[1] Journal of Pharmacology and Experimental Therapeutics.[2] Link

  • Takayama, T., et al. (2014). UPLC/ESI-MS/MS-based determination of metabolism of several new illicit drugs... by human liver microsome.[3] Biomedical Chromatography.[3][4] Link

  • Marusich, J. A., et al. (2014). Pharmacological effects of novel synthetic cathinones in rats.[1] Neuropharmacology.[5][6][7] Link

  • Kolanos, R., et al. (2015). Structural modification of the designer stimulant α-pyrrolidinovalerophenone (α-PVP) influences potency at dopamine transporters. ACS Chemical Neuroscience. Link

  • Cayman Chemical. α-Pyrrolidinopentiothiophenone (hydrochloride) Product Information.Link

Sources

Comparative

A Senior Application Scientist's Guide to Bioassay Validation for Thiophene-Based nAChR Ligands

For researchers, scientists, and drug development professionals dedicated to advancing our understanding of nicotinic acetylcholine receptors (nAChRs), the validation of novel ligands is a critical juncture. Thiophene-ba...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals dedicated to advancing our understanding of nicotinic acetylcholine receptors (nAChRs), the validation of novel ligands is a critical juncture. Thiophene-based compounds, recognized for their therapeutic potential, present a unique set of opportunities and challenges in this process.[1][2][3] This guide provides an in-depth comparison of bioassay methodologies, grounded in scientific integrity and practical, field-proven insights, to ensure the robust validation of these promising ligands.

The thiophene ring, a five-membered aromatic sulfur-containing heterocycle, is a bioisostere of the benzene ring.[4] This structural similarity allows thiophene derivatives to exhibit a wide range of pharmacological activities while possessing distinct physicochemical properties.[1][2][4] These properties, including lipophilicity, solubility, and metabolic stability, are crucial considerations in the design and validation of nAChR ligands.

Foundational Principles: Understanding the Target and the Ligand

A successful bioassay validation strategy begins with a comprehensive understanding of both the biological target and the chemical properties of the ligand.

The Nicotinic Acetylcholine Receptor (nAChR) Family

nAChRs are ligand-gated ion channels integral to synaptic transmission in the central and peripheral nervous systems.[5] They are pentameric structures composed of various α and β subunits, giving rise to a diversity of subtypes with distinct pharmacological profiles.[6][7] This subtype heterogeneity is a key challenge and a therapeutic opportunity; subtype-selective ligands are highly sought after to minimize off-target effects. The most abundant nAChR subtypes in the central nervous system are the homomeric α7 and the heteromeric α4β2 receptors.[8]

Thiophene-Based Ligands: A Privileged Scaffold

The thiophene nucleus is a "privileged" structure in medicinal chemistry due to its presence in numerous FDA-approved drugs.[3] Its physicochemical properties, such as its boiling point of 84°C, which is remarkably similar to benzene's 81.1°C, highlight its role as a bioisostere.[2] Thiophene derivatives are generally soluble in organic solvents like ethanol and ether but insoluble in water.[3][4][9]

Key Physicochemical Properties of Thiophene Derivatives for Consideration:

PropertySignificance in Bioassay Validation
Lipophilicity (LogP) Influences membrane permeability and non-specific binding. Crucial for interpreting both in vitro and in vivo data.
Solubility Dictates the feasible concentration range for in vitro assays and formulation for in vivo studies. Poor solubility can lead to compound precipitation and inaccurate results.
pKa Determines the ionization state at physiological pH, affecting receptor binding and cell penetration.
Metabolic Stability Critical for in vivo studies. Thiophene rings can be susceptible to metabolic oxidation, impacting pharmacokinetic profiles.

A Multi-tiered Approach to Bioassay Validation

A robust validation cascade employs a series of assays, progressing from high-throughput screening of binding affinity to more complex functional and in vivo assessments. This tiered approach allows for early identification of promising candidates and eliminates unsuitable compounds efficiently.

Validation_Workflow cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Functional Characterization cluster_2 Tier 3: Subtype Selectivity & Advanced Functional cluster_3 Tier 4: In Vivo Validation Binding Radioligand Binding Assays Functional_Cell Cell-Based Functional Assays (e.g., FLIPR, Patch-Clamp) Binding->Functional_Cell Confirm Functional Activity Selectivity Subtype Selectivity Profiling Functional_Cell->Selectivity Determine Subtype Specificity Dopamine Dopamine Release Assays Selectivity->Dopamine Assess Downstream Effects InVivo In Vivo Models (e.g., Rodent Behavioral Studies) Dopamine->InVivo Evaluate In Vivo Efficacy

Caption: A tiered workflow for nAChR ligand validation.

Tier 1: Radioligand Binding Assays - The First Gatekeeper

Radioligand binding assays are the cornerstone of primary screening, providing a quantitative measure of a ligand's affinity for the target receptor.

Principle and Rationale

These assays measure the displacement of a radiolabeled ligand with known high affinity and selectivity for a specific nAChR subtype by the unlabeled test compound (the thiophene-based ligand). The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value, from which the inhibition constant (Ki) can be calculated.

Comparative Analysis of Common Radioligands for nAChR Subtypes
RadioligandTarget nAChR Subtype(s)AdvantagesDisadvantages
[³H]Epibatidine High affinity for α4β2, α3β4, and other heteromeric nAChRs.[7][10]High affinity allows for sensitive detection.Lacks selectivity between many heteromeric subtypes.
[³H]Cytisine High affinity and selectivity for α4β2* nAChRs.[11]Good selectivity for the most abundant central nAChR subtype.May not be suitable for screening against other subtypes.
[¹²⁵I]α-Bungarotoxin High affinity and selectivity for homomeric α7 nAChRs.[8]Excellent selectivity for the α7 subtype.Iodinated radioligand requires different handling and detection methods.
[¹²⁵I]5-Iodo-A-85380 (5IA) High affinity and selectivity for α4β2* nAChRs.[12]Useful for in vitro and in vivo imaging studies.Not as commonly used for routine binding assays as tritiated ligands.

Note: The asterisk () indicates that the receptor may contain additional subunits.*

Step-by-Step Protocol: [³H]Epibatidine Competition Binding Assay for α4β2 nAChRs*

This protocol provides a framework for determining the binding affinity of a thiophene-based ligand.

Materials:

  • Rat cortical tissue homogenates (a rich source of α4β2* nAChRs).[10]

  • [³H]Epibatidine.

  • Unlabeled nicotine (for determining non-specific binding).

  • Test thiophene-based ligand.

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation vials and cocktail.

  • Liquid scintillation counter.

Procedure:

  • Preparation: Thaw tissue homogenates on ice. Prepare serial dilutions of the test thiophene-based ligand.

  • Assay Setup: In a 96-well plate, combine the tissue homogenate, [³H]Epibatidine (at a concentration near its Kd), and either buffer (for total binding), unlabeled nicotine (for non-specific binding), or the test ligand.

  • Incubation: Incubate the plate at a specified temperature (e.g., 4°C) for a sufficient time to reach equilibrium (e.g., 120 minutes).[11]

  • Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation cocktail and count the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test ligand and fit the data to a one-site competition model to determine the IC50 and subsequently the Ki value.

Tier 2: Functional Assays - From Binding to Biological Effect

A high binding affinity does not guarantee functional activity. Functional assays are essential to determine whether a ligand is an agonist, antagonist, or allosteric modulator.

Cell-Based Membrane Potential Assays

These assays are well-suited for high-throughput screening (HTS) and measure the change in membrane potential upon nAChR activation.[5][13]

Principle: Cells stably expressing a specific nAChR subtype are loaded with a voltage-sensitive fluorescent dye.[5] Agonist binding opens the ion channel, leading to cation influx and membrane depolarization, which is detected as an increase in fluorescence.[5] Antagonists inhibit this agonist-induced fluorescence increase.[5]

Experimental Workflow:

Functional_Assay_Workflow A Plate cells expressing nAChR subtype B Load cells with membrane potential dye A->B C Add test compound (thiophene ligand) B->C D Add nAChR agonist (e.g., nicotine) C->D E Measure fluorescence change D->E

Caption: Workflow for a cell-based membrane potential assay.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

TEVC, typically using Xenopus oocytes expressing the nAChR of interest, provides a gold-standard measure of ion channel function.[10]

Principle: This technique allows for the direct measurement of ionic currents flowing through the receptor channel in response to ligand application. It can precisely determine agonist potency (EC50), efficacy (Imax), and antagonist inhibition (IC50).[10]

Comparative Data Presentation:

Assay TypeThroughputData OutputKey Insights
Membrane Potential Assay HighFluorescence intensityAgonist vs. Antagonist activity, relative potency.
Two-Electrode Voltage Clamp LowIonic current (nA)EC50, IC50, Imax, Hill slope, detailed mechanism of action.

Tier 3: Advanced Functional Characterization

For promising lead compounds, further characterization is necessary to understand their full pharmacological profile.

Subtype Selectivity Profiling

It is crucial to assess the ligand's activity across a panel of nAChR subtypes to identify potential off-target effects. This is typically done by repeating the binding and functional assays using cell lines expressing different nAChR subunit combinations (e.g., α3β4, α7).[13][14]

Dopamine Release Assays

Since nAChRs modulate the release of various neurotransmitters, including dopamine, assays measuring dopamine release can provide insights into the downstream physiological effects of a ligand.[15][16] PC12 cells, which release dopamine upon nAChR stimulation, are a common model for these studies.[15][16]

Principle: Ligand-induced nAChR activation in PC12 cells triggers dopamine release.[16] The released dopamine can be detected using various methods, including chemiluminescence.[15]

Tier 4: In Vivo Validation - The Ultimate Test

The final step in the validation process is to assess the ligand's efficacy and safety in a living organism.

Animal Models

Rodent models are commonly used to evaluate the in vivo effects of nAChR ligands on behavior, cognition, and other physiological parameters.[14][17] The choice of model depends on the therapeutic indication. For example, scopolamine-induced amnesia models are used to assess cognitive enhancement.[17]

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

PK studies determine the absorption, distribution, metabolism, and excretion (ADME) of the thiophene-based ligand. PD studies correlate the drug concentration with its pharmacological effect. These studies are essential for establishing a dose-response relationship and a therapeutic window.

Conclusion: A Rigorous Path to Confidence

The validation of thiophene-based nAChR ligands is a multifaceted process that requires a systematic and scientifically rigorous approach. By progressing through a tiered system of bioassays, from high-throughput binding studies to in-depth functional characterization and in vivo evaluation, researchers can build a comprehensive data package that supports the therapeutic potential of their compounds. Each step in this cascade is a self-validating system, with the results of one tier informing the experimental design of the next. This integrated approach, grounded in a deep understanding of both the ligand's chemistry and the receptor's biology, is the most effective path to identifying and developing novel therapeutics targeting the nicotinic acetylcholine receptor system.

References

  • Gopalakrishnan, M., et al. (2022). High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes. Scientific Reports, 12(1), 1968.
  • Malysz, J., et al. (2017). Electrophysiology-Based Assays to Detect Subtype-Selective Modulation of Human Nicotinic Acetylcholine Receptors. ASSAY and Drug Development Technologies, 15(1), 16-29.
  • Marks, M. J., et al. (2009). Structural differences determine the relative selectivity of nicotinic compounds for native α4β2-, α6β2-, α3β4*- and α7-nicotine acetylcholine receptors. Neuropharmacology, 56(1), 254-266.
  • Gopalakrishnan, S. M., et al. (2011). Functional characterization and high-throughput screening of positive allosteric modulators of α7 nicotinic acetylcholine receptors in IMR-32 neuroblastoma cells. ASSAY and Drug Development Technologies, 9(6), 586-595.
  • Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
  • Al-Ghamdi, A. M. (2025). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Journal of Medicinal and Chemical Sciences, 8(1), 1-13.
  • Kumar, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(2), 296-324.
  • Vágó, G., et al. (2021). Discovery of an In Vitro and In Vivo Potent Nicotinic α7 Positive Allosteric Modulator Clinical Candidate Molecule (RGH-857). Journal of Medicinal Chemistry, 64(1), 638-656.
  • Fucile, S. (2023). Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators. International Journal of Molecular Sciences, 24(3), 2549.
  • Kiatrungrit, S., et al. (2023). Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction. Molecules, 28(4), 1667.
  • Eaton, J. B., et al. (2021). Enantiospecific Positive Allosteric Modulation of α4β2 Nicotinic Receptor Subtypes. ACS Chemical Neuroscience, 12(10), 1736-1746.
  • Lindstrom, J. (n.d.). Translational Impact of Basic Research Studies of Nicotinic Acetylcholine Receptors. Retrieved from [Link]

  • Forbes, K., & Brown, A. (2018, May 30). Drug development with nuclear receptor knockout and humanized rat models [Video]. YouTube. Retrieved from [Link]

  • Hatori, A., et al. (2018). In Vivo Imaging of Nicotinic Acetylcholine Receptors in the Central Nervous System. In The Nicotinic Acetylcholine Receptor (pp. 19-32). Springer, Singapore.
  • Papke, R. L. (2014). Positive allosteric modulators as an approach to nicotinic acetylcholine receptor-targeted therapeutics: advantages and limitations. Biochemical Pharmacology, 89(1), 1-13.
  • Hurst, R. S., et al. (2005). A Novel Positive Allosteric Modulator of the α7 Neuronal Nicotinic Acetylcholine Receptor: In Vitro and In Vivo Characterization. Journal of Neuroscience, 25(17), 4396-4405.
  • Marquart, L., et al. (2019). Qualitative Assay to Detect Dopamine Release by Ligand Action on Nicotinic Acetylcholine Receptors. Methods and Protocols, 2(4), 92.
  • Wang, D., et al. (2009). A robust homogeneous binding assay for 42 nicotinic acetylcholine receptor. Acta Pharmacologica Sinica, 30(8), 1222-1228.
  • Malpass, B. W., et al. (2000). Novel Potent Ligands for the Central Nicotinic Acetylcholine Receptor: Synthesis, Receptor Binding, and 3D-QSAR Analysis. Journal of Medicinal Chemistry, 43(9), 1717-1727.
  • Scherer, C., et al. (2024). MS Binding Assays with UNC0642 as reporter ligand for the MB327 binding site of the nicotinic acetylcholine receptor. Journal of Pharmaceutical and Biomedical Analysis, 241, 115978.
  • Ondachi, P. O., et al. (2014). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2′-Fluoro-3′-(substituted pyridinyl)-7-deschloroepibatidine Analogues. Journal of Medicinal Chemistry, 57(3), 934-945.
  • Marquart, L., et al. (2019). Qualitative Assay to Detect Dopamine Release by Ligand Action on Nicotinic Acetylcholine Receptors. Methods and Protocols, 2(4), 92.
  • Marquart, L. (2019).
  • Eurofins Discovery. (n.d.). nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay. Retrieved from [Link]

  • Åslund, A., et al. (2021). Thiophene-based Ligands: Design, Synthesis and Their Utilization for Optical Assignment of Polymorphic Disease Associated Protein Aggregates. Chemical Society Reviews, 50(23), 13039-13056.

Sources

Validation

Definitive Guide: Distinguishing C-linked vs. N-linked Pyrrolidine Isomers

Executive Summary In medicinal chemistry, the pyrrolidine scaffold is ubiquitous, serving as a core pharmacophore in targets ranging from GPCR ligands (e.g., Nicotine analogs) to kinase inhibitors. A critical synthetic a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the pyrrolidine scaffold is ubiquitous, serving as a core pharmacophore in targets ranging from GPCR ligands (e.g., Nicotine analogs) to kinase inhibitors. A critical synthetic and analytical challenge arises when distinguishing between N-linked (N-substituted) and C-linked (C-substituted) isomers.

These regioisomers—often formed competitively during metal-catalyzed cross-coupling or nucleophilic substitutions—exhibit drastically different pharmacological profiles. N-linked isomers are tertiary amines with altered basicity and metabolic stability (N-dealkylation liability), while C-linked isomers retain a secondary amine functionality, offering a vector for further diversification or hydrogen bonding.

This guide provides a rigorous, data-driven framework for distinguishing these isomers using NMR spectroscopy, Mass Spectrometry, and chemical derivatization.

Structural & Synthetic Divergence

To distinguish these isomers, one must first understand their structural origins. The divergence usually occurs during the functionalization of the pyrrolidine ring.

  • N-linked Isomer: The substituent (R) is attached to the Nitrogen (N1). The molecule becomes a tertiary amine.

  • C-linked Isomer: The substituent (R) is attached to a Carbon (typically C2 or C3). The molecule remains a secondary amine (assuming N is unsubstituted).

Visualization: Synthetic Divergence & Structural Differences

The following diagram illustrates the competitive pathways (Buchwald-Hartwig N-arylation vs. C-H Activation) that generate these isomers.

Pyrrolidine_Isomers Start Pyrrolidine Scaffold Path_N Pathway A: N-Alkylation / Buchwald-Hartwig Start->Path_N Path_C Pathway B: C-H Activation / Negishi Start->Path_C Reagent Reagent: Aryl/Alkyl Halide (R-X) Reagent->Path_N Reagent->Path_C N_Iso N-Linked Isomer (Tertiary Amine) Substituent on N1 Path_N->N_Iso Nucleophilic Attack C_Iso C-Linked Isomer (Secondary Amine) Substituent on C2/C3 Path_C->C_Iso Directing Group / Catalyst

Caption: Divergent synthetic pathways leading to N-linked (Red) vs. C-linked (Green) pyrrolidine isomers.

Analytical Comparison: The Evidence Base

A. NMR Spectroscopy (The Gold Standard)

Nuclear Magnetic Resonance (NMR) is the most definitive non-destructive method. The presence or absence of symmetry and specific chemical shifts of the


-protons are diagnostic.
Key Discriminators:
  • Proton Count & Integration:

    • N-linked: Integration of the substituent (R) relative to the ring protons confirms stoichiometry. The ring protons (H2, H5) are often equivalent or show specific symmetry if R is achiral.

    • C-linked: The presence of an exchangeable N-H proton (broad singlet,

      
       1.5–4.0 ppm depending on solvent/concentration) is the "smoking gun" for C-linked isomers.
      
  • Chemical Shift (

    
    ): 
    
    • N-linked: Protons

      
       to the nitrogen (H2, H5) shift downfield (
      
      
      
      2.5–3.5 ppm) due to the inductive effect of the N-substituent, but the pattern is often a complex multiplet.
    • C-linked: The proton at the site of attachment (e.g., H2) becomes a methine (CH) . In 13C NMR, the

      
      -carbon shifts significantly downfield compared to the unsubstituted CH2.
      
Table 1: Comparative NMR Spectral Features (CDCl

)
FeatureN-Linked (e.g., N-Phenylpyrrolidine)C-Linked (e.g., 2-Phenylpyrrolidine)
Amine Type Tertiary (

)
Secondary (

)
N-H Signal Absent Present (Broad s, exchangeable with D

O)

-Protons (H2/H5)
Multiplets (

3.0–3.6 ppm)
H2 is Methine (dd/t); H5 is Methylene

C

-Shift

48–55 ppm (CH

)

60–65 ppm (CH - Methine)
Symmetry Symmetric (if R is achiral)Always Asymmetric (Chiral center created)
B. Mass Spectrometry (MS) Fragmentation

While both isomers have the same molecular ion (


), their fragmentation patterns (MS/MS) differ due to the stability of the resulting carbocations.
  • N-linked: Often undergoes

    
    -cleavage  adjacent to the nitrogen, losing the alkyl/aryl group or opening the ring. A characteristic "tropylium-like" ion may form if the substituent is aromatic.
    
  • C-linked: Fragmentation often involves the loss of the pyrrolidine ring itself or retro-Diels-Alder type mechanisms, preserving the C-C bond between the ring and substituent longer than the weaker C-N bond in N-linked isomers.

C. Chemical Derivatization (The "Acetyl Chloride Test")

If spectral data is ambiguous (e.g., overlapping peaks), a chemical test exploits the reactivity difference between secondary and tertiary amines.

  • Protocol: Treat a small aliquot of the compound with Acetyl Chloride (AcCl) and Triethylamine (TEA).

  • Result:

    • C-linked: Reacts rapidly to form an N-Acetyl derivative . Mass shift of +42 Da.

    • N-linked: No reaction (Nitrogen is fully substituted).

Experimental Protocols

Protocol 1: HSQC-Driven Isomer Identification

Purpose: To definitively assign the attachment point by correlating protons to their attached carbons.

  • Sample Prep: Dissolve 5-10 mg of analyte in 600

    
    L CDCl
    
    
    
    . Ensure the solution is clear (filter if necessary).
  • Acquisition:

    • Run standard 1H and 13C (proton-decoupled) experiments.

    • Run 2D HSQC (Heteronuclear Single Quantum Coherence) . Set spectral width to cover aliphatic (0-5 ppm) and aromatic regions.

  • Analysis:

    • Locate the signal for the carbon atom attached to the substituent (R).

    • If N-linked: The substituent R is attached to Nitrogen.[1][2][3] The pyrrolidine carbons (C2/C5) will correlate to two protons each (CH

      
      ).
      
    • If C-linked: The substituent R is attached to a Carbon (e.g., C2). This carbon signal will correlate to only one proton (CH). This confirms the C-linked structure.

Protocol 2: The "Acetyl Chloride" Validation

Purpose: Chemical proof of secondary amine presence (C-linked).

  • Reaction: In a 2 mL vial, dissolve 2 mg of the unknown isomer in 0.5 mL DCM.

  • Addition: Add 2 eq. of Triethylamine (TEA) followed by 1.5 eq. of Acetyl Chloride.

  • Incubation: Shake at room temperature for 10 minutes.

  • Monitoring: Spot on TLC or inject into LC-MS.

    • Observation: Look for the disappearance of the starting material peak and appearance of a new peak at

      
      .
      

Decision Logic & Workflow

Use this logic flow to systematically determine the isomer identity.

Isomer_ID_Workflow Start Unknown Pyrrolidine Isomer Step1 1. Check 1H NMR for N-H Signal Start->Step1 NH_Yes N-H Present (Broad s) Exchangeable with D2O Step1->NH_Yes NH_No No N-H Signal Step1->NH_No Result_C CONCLUSION: C-Linked Isomer NH_Yes->Result_C Step2 2. Perform HSQC (2D NMR) NH_No->Step2 HSQC_CH Substituent attached to Methine (CH) Carbon Step2->HSQC_CH HSQC_CH2 Ring Carbons are all Methylenes (CH2) Step2->HSQC_CH2 HSQC_CH->Result_C Step3 3. Derivatization (AcCl Test) HSQC_CH2->Step3 Rxn_Yes Reacts (+42 Da) Secondary Amine Step3->Rxn_Yes Rxn_No No Reaction Tertiary Amine Step3->Rxn_No Rxn_Yes->Result_C Result_N CONCLUSION: N-Linked Isomer Rxn_No->Result_N

Caption: Analytical decision tree for distinguishing pyrrolidine regioisomers.

References

  • Oxford Instruments. "Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy." Oxford Instruments Application Notes. [Link]

  • Frontiers in Chemistry. "Recent insights about pyrrolidine core skeletons in pharmacology." Frontiers in Chemistry, 2023.[4] [Link]

  • ACS Catalysis. "On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines." ACS Catalysis, 2023. [Link]

  • Journal of the American Society for Mass Spectrometry. "In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation." JASMS, 2026.[5] [Link]

Sources

Safety & Regulatory Compliance

Safety

2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one proper disposal procedures

The following guide details the proper disposal procedures for 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS 1540614-07-0). This content is structured for Senior Researchers and Lab Managers .

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the proper disposal procedures for 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS 1540614-07-0).

This content is structured for Senior Researchers and Lab Managers . It prioritizes safety, regulatory compliance (RCRA/EPA), and chemical compatibility.

Executive Safety Summary

Compound Class: Thiophene-substituted Pyrrolidine Ketone (Synthetic Organic Amine). Primary Hazards: Acute Toxicity (Oral/Dermal), Skin/Eye Irritation, CNS Stimulation (Potential). Disposal Method: High-Temperature Incineration (with Sulfur Scrubbing). RCRA Status: Non-listed (Characteristic Waste). Treat as Hazardous Chemical Waste .

Immediate Action Card
ParameterCritical Value / Action
CAS Number 1540614-07-0
Molecular Formula C₁₀H₁₃NOS
Waste Stream Organic (Non-Halogenated) unless dissolved in halogenated solvents.
Incompatibility Strong Oxidizers (Peroxides, Nitrates), Strong Acids (Exothermic reaction with amine).
PPE Requirement Nitrile Gloves (Double-gloved recommended), Lab Coat, Safety Goggles, Fume Hood.

Chemical Characterization & Waste Classification

Before disposal, the material must be characterized to ensure it enters the correct waste stream.[1] This compound contains a basic nitrogen (pyrrolidine ring) and a sulfur atom (thiophene ring).

Physicochemical Data for Disposal Logistics
PropertyValueImplication for Disposal
Molecular Weight 195.28 g/mol N/A
Physical State Solid (typically)Requires solid waste container or dissolution for liquid waste.
Solubility Soluble in DMSO, Methanol, DCMDictates solvent choice for cleaning glassware.
Acidity (pKa) ~9.0 (Pyrrolidine nitrogen)Basic. Do not mix with concentrated acids in waste carboys (heat generation).
Elemental Composition Carbon, Hydrogen, Nitrogen, Oxygen, Sulfur Sulfur Content: Must be flagged for incinerator operators to manage SOₓ emissions.

Disposal Decision Framework

The following logic flow ensures the compound is routed to the correct destruction facility while maintaining lab safety.

DisposalFlow Start Waste Generation: 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one StateCheck Physical State? Start->StateCheck Solid Solid / Pure Substance StateCheck->Solid Powder/Crystal Liquid Solution / Reaction Mixture StateCheck->Liquid Dissolved Container Pack in Wide-Mouth HDPE Jar (Screw Top) Solid->Container LabelSolid Label: 'Hazardous Waste' Constituents: Thiophene Derivative, Sulfur Container->LabelSolid EHS Handover to EHS / Waste Contractor (Incineration) LabelSolid->EHS SolventCheck Solvent Type? Liquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated Solvent (MeOH, Acetone, DMSO) SolventCheck->NonHalo No Halogens StreamHalo Stream A: Halogenated Organic Waste Halo->StreamHalo StreamNonHalo Stream B: Non-Halogenated Organic Waste NonHalo->StreamNonHalo StreamHalo->EHS StreamNonHalo->EHS

Figure 1: Decision tree for segregating thiophene-pyrrolidine waste based on physical state and solvent matrix.

Step-by-Step Disposal Procedures

Scenario A: Disposal of Pure Solid (Stockpile/Expired)

Use this protocol for disposing of >50 mg of pure substance.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar with a Teflon-lined screw cap. Avoid metal containers due to potential corrosion from sulfur degradation products over time.

  • Transfer:

    • Work inside a certified chemical fume hood.

    • Transfer the solid using a disposable spatula.

    • Do not dissolve the solid just to pour it out; solid waste is cheaper and safer to transport than liquid waste.

  • Labeling:

    • Affix a hazardous waste tag.

    • Chemical Name: "2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one".[2]

    • Hazard Checkboxes: Toxic, Irritant.

    • Note: Clearly write "Contains Sulfur" on the tag.

  • Secondary Containment: Place the jar into a clear plastic zip-bag (secondary containment) before placing it in the satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Use this protocol for HPLC waste, mother liquors, or reaction byproducts.

  • Segregation:

    • If DCM/Chloroform was used: Pour into the Halogenated Waste carboy.

    • If Methanol/Acetone/DMSO was used: Pour into the Non-Halogenated Organic carboy.

    • Aqueous Layers: If an extraction was performed, the aqueous layer (if pH 5-9) may still contain trace organic amines. Collect in Aqueous Hazardous Waste ; do not pour down the drain unless explicitly authorized by your facility's permit for trace organics.

  • Compatibility Check:

    • Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric acid waste, Peroxides). The thiophene ring is susceptible to oxidation, which can be exothermic.

    • Ensure the carboy is not solely strong acid waste. Mixing this basic amine with concentrated acid waste can generate heat.

Scenario C: Contaminated Debris (Sharps, Gloves, Weigh Boats)
  • Gross Contamination: If a weigh boat or glove has visible bulk solid, place it in a sealed bag before putting it in the solid waste bin to prevent dust aerosolization.

  • Sharps: Syringes used to inject solutions of this compound must go into the Biohazard/Chemical Sharps container, strictly labeled "Chemically Contaminated."

Regulatory & Compliance Context (E-E-A-T)

US EPA (RCRA) Considerations

This specific compound is not listed on the EPA P-list (Acutely Hazardous) or U-list (Toxic Waste). However, under 40 CFR § 261.3 , it is the generator's responsibility to determine if the waste exhibits hazardous characteristics.

  • Ignitability (D001): Unlikely for the solid, but applicable if dissolved in flammable solvents.

  • Toxicity: Due to the structural similarity to bioactive alkaloids (CNS stimulants), it must be managed as Toxic Waste to prevent environmental release.

Incineration Requirements

The presence of the thiophene (sulfur) moiety dictates that the ultimate destruction method must be incineration at a facility equipped with flue gas desulfurization (scrubbers) . Open burning is strictly prohibited as it releases sulfur dioxide (SO₂).

Controlled Substance Note

While CAS 1540614-07-0 is a specific isomer, it is structurally related to Schedule I cathinones (e.g., alpha-PVT).

  • If your facility treats this as a Controlled Substance (CS): You cannot use standard chemical waste disposal. You must use a Reverse Distributor (DEA Form 41 process).

  • If Non-Controlled: Proceed with the hazardous waste protocols outlined above.

References

  • ChemScene. (2025). Safety Data Sheet: 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS 1540614-07-0). Retrieved from

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from

  • US Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

  • PubChem. (2025).[3] Compound Summary: Thiophene Derivatives and Safety. National Library of Medicine. Retrieved from

Sources

Handling

Operational Guide: Personal Protective Equipment for Handling 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one

This document provides essential safety protocols and personal protective equipment (PPE) guidelines for handling the novel compound 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS No. 1540614-07-0)[1].

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety protocols and personal protective equipment (PPE) guidelines for handling the novel compound 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one (CAS No. 1540614-07-0)[1]. As specific toxicological data for this molecule is not publicly available, this guide is founded on a conservative risk assessment based on its constituent chemical moieties: a pyrrolidine ring and a thiophene ketone structure. The overriding principle is to minimize all chemical exposures.[2]

Hazard Analysis by Structural Analogy

A comprehensive understanding of the potential risks is paramount when handling a novel chemical. The hazard profile of 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one is inferred from the known risks of its structural components.

  • Pyrrolidine Moiety : Pyrrolidine and its derivatives are five-membered nitrogen-containing heterocycles that are core structures in numerous biologically active molecules.[3][4] While many are used in pharmaceuticals, some derivatives are known to be skin and eye irritants, with the potential for more severe health effects.[5][6] The pyrrolidine ring can increase a molecule's lipophilicity, potentially enhancing its ability to be absorbed through the skin and cross the blood-brain barrier.[7] Certain pyrrolizidine alkaloids, which contain a related core structure, are known for their toxicity.[8]

  • Thiophene Moiety : Thiophene is a sulfur-containing aromatic heterocycle. It is classified as a flammable liquid that can form explosive vapor/air mixtures.[9][10][11] Thiophene and its derivatives can cause skin and eye irritation.[9][12] Inhalation of vapors may lead to respiratory irritation, drowsiness, and dizziness.[13]

  • α-Amino Ketone Structure : This structural class can have varied toxicological profiles. The combination of an amine and a ketone can introduce reactivity and biological activity that is not predictable without specific testing.

Presumed Hazard Profile: Based on this analysis, 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one should be treated as a substance with unknown toxicity . It is presumed to be, at a minimum, a skin and eye irritant, potentially harmful if inhaled or ingested, and may have unknown systemic effects. All handling procedures must reflect this high degree of caution.

The Hierarchy of Controls: A Foundational Safety Strategy

Before detailing specific PPE, it is critical to implement the hierarchy of controls, a foundational principle of laboratory safety mandated by the Occupational Safety and Health Administration (OSHA).[14] PPE is the final line of defense, used only after higher-level controls have been implemented.

HierarchyOfControls

For this compound, Elimination and Substitution are not applicable as it is the substance of interest. Therefore, the focus is on robust Engineering Controls as the primary means of protection.

Comprehensive PPE and Handling Protocol

All work with this compound must be performed within a designated area and in accordance with a written Chemical Hygiene Plan (CHP), as required by OSHA's Laboratory Standard (29 CFR 1910.1450).[2][14][15][16][17]

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one, including weighing, preparing solutions, and transfers, must be conducted inside a certified chemical fume hood.[9] This is non-negotiable and serves to minimize inhalation exposure, which is a primary route of risk for compounds of unknown toxicity.

Personal Protective Equipment (PPE) Selection

The following table summarizes the required PPE for different laboratory tasks involving this compound.

TaskRequired PPERationale and Specifications
Weighing Solid - Double Nitrile Gloves- Chemical Splash Goggles- N95 Respirator (or higher)- Fully-buttoned Lab CoatPrevents inhalation of fine particulates and protects against accidental skin/eye contact. An N95 is the minimum respiratory protection for powders.
Preparing Solutions - Double Nitrile Gloves- Chemical Splash Goggles- Face Shield- Lab CoatProvides maximum protection against splashes of concentrated solutions. A face shield is mandatory when handling bulk liquid.
Running Reactions & Transfers - Double Nitrile Gloves- Chemical Splash Goggles- Lab CoatStandard procedure for handling solutions within a fume hood. Ensure gloves are changed immediately if contaminated.

Detailed PPE Specifications:

  • Hand Protection : Wear two pairs of chemical-resistant nitrile gloves.[9] This "double-gloving" technique provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs. Always inspect gloves for tears or holes before use.[18]

  • Eye and Face Protection : At a minimum, ANSI Z87.1-compliant chemical splash goggles are required at all times.[13] When handling larger quantities of liquid or the pure solid outside of a sealed container, a full-face shield must be worn in addition to goggles to protect against splashes.[9]

  • Body Protection : A clean, fully-buttoned laboratory coat must be worn at all times. For procedures with a higher risk of splashing, a chemically resistant apron or disposable gown should be worn over the lab coat.[9]

  • Respiratory Protection : If there is any risk of generating aerosols or dust outside of a fume hood, or if ventilation is insufficient, a NIOSH-approved respirator is required.[9] The specific type (e.g., N95 for powders, or an air-purifying respirator with organic vapor cartridges) should be determined by a formal risk assessment.

Procedural Plans: Donning, Doffing, and Disposal

Cross-contamination is a significant risk. Adhering to strict procedures for putting on (donning) and taking off (doffing) PPE is critical.

PPE_Workflow cluster_Donning Donning Sequence (Clean Area) cluster_Doffing Doffing Sequence (At Exit of Work Area) Don1 1. Lab Coat Don2 2. Respirator (if required) Don1->Don2 Don3 3. Goggles / Face Shield Don2->Don3 Don4 4. Gloves (Outer then Inner) Don3->Don4 Doff1 1. Outer Gloves Doff2 2. Face Shield / Goggles Doff1->Doff2 Doff3 3. Lab Coat Doff2->Doff3 Doff4 4. Inner Gloves Doff3->Doff4 Doff5 5. Respirator (if worn) Doff4->Doff5 WashHands Wash Hands Thoroughly Doff5->WashHands

Spill and Emergency Plan

In the event of a spill:

  • Evacuate : Immediately alert others and evacuate the immediate area.

  • Isolate : Prevent entry into the affected area.

  • Report : Inform your laboratory supervisor and institutional Environmental Health & Safety (EHS) department at once.

  • Do Not Clean Alone : Spills should only be cleaned by trained personnel equipped with appropriate PPE, including respiratory protection.

  • First Aid :

    • Skin Contact : Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[9][18] Seek immediate medical attention.

    • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[9][19] Seek immediate medical attention.

    • Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]

    • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9][18]

Disposal Plan

All materials contaminated with 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one, including used PPE, pipette tips, and absorbent materials from spills, must be treated as hazardous waste. Dispose of these materials in a designated, sealed, and clearly labeled hazardous waste container according to your institution's EHS guidelines.[12] Do not dispose of any contaminated materials in the regular trash or down the drain.[13][18]

References

  • BenchChem. (2025). Essential Safety and Operational Guide for Thiophene-2-amidoxime.
  • ECHEMI. (n.d.). Thiophene SDS, 110-02-1 Safety Data Sheets.
  • New Jersey Department of Health. (n.d.). Hazard Summary: Thiophene.
  • SpringerMedizin. (n.d.). Recently abused synthetic cathinones, α-pyrrolidinophenone derivatives: a review of their pharmacology, acute toxicity, and metabolism.
  • Loba Chemie. (n.d.). THIOPHENE EXTRA PURE - Safety Data Sheet.
  • AZoLifeSciences. (2022, August 30). Helping Identify Novel Psychoactive Substances.
  • Frontiers. (2023, September 5). Recent insights about pyrrolidine core skeletons in pharmacology.
  • Datasheet. (n.d.). Thiophene.
  • CloudSDS. (2025, July 21). A Detailed Guide on OSHA Chemical Hygiene Plan.
  • Lab Manager. (2021, February 3). Health and Safety Compliance for the Research Laboratory.
  • Today's Clinical Lab. (2021, November 16). Novel Psychoactive Substances: Testing Challenges and Strategies.
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US).
  • New Mexico State University. (n.d.). Chemical Safety in Research and Teaching.
  • Material Safety Data Sheet. (2005, October 10). 1 2 0 Material Safety Data Sheet.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • PMC. (n.d.). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety.
  • OSHA. (n.d.). Laboratory Safety Guidance.
  • Santa Cruz Biotechnology, Inc. (n.d.). Material Safety Data Sheet: 2-Pyrrolidinone.
  • Fisher Scientific. (2025, December 20). SAFETY DATA SHEET: 2-Pyrrolidin-1-yl-1,3-thiazole-5-carbaldehyde.
  • ResearchGate. (n.d.). FDA-approved pyrrolidine-containing drugs in 2022.
  • ChemScene. (n.d.). 2-(Pyrrolidin-2-yl)-1-(thiophen-3-yl)ethan-1-one.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.